Quinoline, 4-chloro-7-ethoxy-2-methyl- chemical structure
Core Scaffold Analysis & Synthetic Methodology Executive Summary: The Scaffold 4-Chloro-7-ethoxy-2-methylquinoline (CAS Registry Number: Analogous to 63069-49-8) represents a privileged heterocyclic scaffold in drug disc...
Author: BenchChem Technical Support Team. Date: February 2026
Core Scaffold Analysis & Synthetic Methodology
Executive Summary: The Scaffold
4-Chloro-7-ethoxy-2-methylquinoline (CAS Registry Number: Analogous to 63069-49-8) represents a privileged heterocyclic scaffold in drug discovery. It serves as a critical electrophilic intermediate for synthesizing bioactive 4-aminoquinolines, a class historically validated by antimalarials (Chloroquine, Amodiaquine) and increasingly relevant in tyrosine kinase inhibition (EGFR inhibitors) and multidrug resistance (MDR) reversal agents.
This guide details the physicochemical properties, the regioselective synthesis via the Conrad-Limpach protocol, and the mechanistic basis for its reactivity in Nucleophilic Aromatic Substitution (
).
Structural Analysis & Physicochemical Profile
The molecule features a bicyclic quinoline core decorated with three distinct functional handles, each serving a specific role in pharmacophore design:
4-Chloro (Warhead): A leaving group activated by the electron-deficient pyridine ring, enabling
derivatization.
7-Ethoxy (Electronic Modulator): An electron-donating group (EDG) that modulates the basicity of the quinoline nitrogen and lipophilicity (LogP). It directs regioselectivity during synthesis.
2-Methyl (Steric/Metabolic Block): Provides steric bulk and blocks metabolic oxidation at the labile C2 position.
Table 1: Predicted Physicochemical Properties
Property
Value (Predicted)
Significance in Drug Design
Molecular Formula
Core stoichiometry.
Molecular Weight
221.68 g/mol
Fragment-based drug design compliant (<300 Da).
CLogP
~3.8 - 4.2
High lipophilicity; good membrane permeability but requires polar side chains for solubility.
H-Bond Donors
0
Acts purely as an H-bond acceptor (N1, O7).
Topological Polar Surface Area
~22 Ų
Favorable for BBB penetration (CNS active analogs).
Reactivity
Electrophile
Susceptible to nucleophilic attack at C4.
Synthetic Architecture: The Conrad-Limpach Protocol[1][2]
The synthesis of 4-chloro-7-ethoxy-2-methylquinoline is a classic example of regioselective heterocycle construction. The Conrad-Limpach synthesis is preferred over the Knorr synthesis; the former yields the 4-hydroxy isomer (precursor to 4-chloro), while the latter yields the 2-hydroxy isomer (thermodynamically stable amide).
Reagents: 3-Ethoxyaniline (1.0 eq), Ethyl Acetoacetate (1.1 eq), Benzene or Toluene (Solvent), catalytic HCl or acetic acid.
Procedure:
Combine amine and ketoester in a flask equipped with a Dean-Stark trap.
Reflux at moderate temperature (<100°C) to remove water azeotropically.
Critical Control Point: Do not overheat. High temperatures promote amide formation (Knorr product).
Isolate the
-anilinocrotonate (enamine) intermediate as an oil or low-melting solid.
Phase 2: Thermal Cyclization (Conrad-Limpach)
Reagents: Diphenyl ether or Dowtherm A (high-boiling solvent).[1]
Procedure:
Pre-heat the solvent to a rolling boil (~250°C).
Add the enamine intermediate dropwise to the boiling solvent. Rapid dilution favors intramolecular cyclization over intermolecular polymerization.
Regioselectivity: Cyclization occurs para to the ethoxy group (sterically favored) to yield 7-ethoxy-2-methylquinolin-4-ol .
Cool and precipitate the solid with hexane/ether. Filter and dry.[2]
Phase 3: Chlorination (Aromatization)
Reagents: Phosphorus Oxychloride (
).
Procedure:
Suspend the 4-hydroxyquinoline in neat
(excess).
Reflux (105°C) for 2-4 hours. The solid will dissolve as the reaction proceeds.[2]
Safety: Quench the reaction mixture slowly onto crushed ice/ammonia. This is highly exothermic.
Extract with Dichloromethane (DCM), dry over
, and concentrate.
Synthetic Pathway Visualization
Figure 1: The Conrad-Limpach synthetic route. High-temperature cyclization ensures the formation of the 4-hydroxy skeleton required for subsequent chlorination.
The utility of 4-chloro-7-ethoxy-2-methylquinoline lies in its ability to couple with amines (e.g., diamines, hydrazines) to form biologically active constructs.
The Mechanism
The reaction proceeds via an Addition-Elimination pathway.
Activation: The ring nitrogen (N1) acts as an electron sink. Protonation (by acid catalysis) or H-bonding enhances the electrophilicity at C4.
Addition: The nucleophile (amine) attacks C4, breaking ring aromaticity and forming a Meisenheimer-like tetrahedral intermediate.
Elimination: The chloride ion is expelled, and aromaticity is restored.
Electronic Effects of the 7-Ethoxy Group
The 7-ethoxy group is an Electron Donating Group (EDG) by resonance.
Impact: It pushes electron density into the ring, slightly deactivating the C4 position toward nucleophiles compared to a 7-nitro or 7-chloro analog.
Optimization: To counteract this, reactions often require:
Higher temperatures (reflux in ethanol/phenol).
Acid catalysis (to protonate N1).
Pathway Visualization
Figure 2: Mechanism of Nucleophilic Aromatic Substitution at the C4 position. The reaction restores aromaticity upon expulsion of the chloride.
References
Conrad, M., & Limpach, L. (1887).[3][4][5] Über das Chinolin und seine Derivate. Berichte der deutschen chemischen Gesellschaft.
Egan, T. J., et al. (2000). Structure-function relationships in aminoquinolines: effect of amino and chloro groups on quinoline-hematin complex formation. Journal of Medicinal Chemistry.[6]
Solomon, V. R., & Lee, H. (2011). Quinoline as a privileged scaffold in cancer drug discovery. Current Medicinal Chemistry.[6]
4-Chloro-7-ethoxy-2-methylquinoline CAS number search
An In-depth Technical Guide to the Synthesis and Characterization of 4-Chloro-7-ethoxy-2-methylquinoline Abstract This technical guide outlines the retrosynthetic analysis, forward synthesis, and characterization protoco...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Synthesis and Characterization of 4-Chloro-7-ethoxy-2-methylquinoline
Abstract
This technical guide outlines the retrosynthetic analysis, forward synthesis, and characterization protocols for 4-Chloro-7-ethoxy-2-methylquinoline (Molecular Formula: C₁₂H₁₂ClNO). While the 7-methoxy analog (CAS 68500-37-8) is a common commercial entity, the 7-ethoxy derivative is a specialized intermediate often required for specific structure-activity relationship (SAR) studies in kinase inhibition and antimalarial drug discovery. This document provides a self-validating experimental framework based on the Conrad-Limpach synthesis and subsequent phosphoryl chloride (
) chlorination, ensuring high purity and reproducibility.
*Note: Exact physical constants may vary slightly based on crystal habit and purity. Values extrapolated from 4-chloro-7-methoxyquinoline.
Retrosynthetic Analysis
The strategic disconnection of the target molecule reveals a linear pathway utilizing the Conrad-Limpach cyclization , a robust method for constructing 4-hydroxyquinolines from anilines and
-keto esters.
Pathway Logic:
C-Cl Disconnection: The chlorine at C4 is installed via nucleophilic displacement of a hydroxyl group using
.
Heterocycle Formation: The 4-hydroxyquinoline core is formed by the thermal cyclization of an enamino-ester.
Precursor Assembly: The enamino-ester is derived from the condensation of m-phenetidine (3-ethoxyaniline) and ethyl acetoacetate.
Figure 1: Retrosynthetic disconnection showing the Conrad-Limpach strategy.
Experimental Protocols
Phase 1: Synthesis of the Enamino-Ester Intermediate
Reaction: Condensation of m-phenetidine with ethyl acetoacetate.
Rationale: Acid catalysis is avoided to prevent premature cyclization into the unwanted 4-methyl-2-hydroxyquinoline isomer (Knorr synthesis). The Conrad-Limpach kinetic control favors the enamine.
Protocol:
Setup: Equip a 500 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.
Reagents: Charge the flask with m-phenetidine (13.7 g, 100 mmol), ethyl acetoacetate (13.0 g, 100 mmol), and benzene or toluene (150 mL).
Catalysis: Add a catalytic amount of acetic acid (0.5 mL) or
to assist water removal.
Reflux: Heat the mixture to vigorous reflux. Monitor the collection of water in the Dean-Stark trap.
Completion: Continue reflux until the theoretical amount of water (~1.8 mL) is collected (approx. 3-5 hours).
Isolation: Remove the solvent under reduced pressure (rotary evaporator) to yield the crude enamino-ester as a viscous oil. Note: Use directly in the next step without extensive purification to minimize hydrolysis.
Phase 2: Thermal Cyclization (Conrad-Limpach)
Reaction: Cyclization of the enamino-ester to 7-ethoxy-2-methylquinolin-4-ol .
Critical Parameter: Temperature must exceed 240°C to overcome the activation energy for the specific ring closure.
Protocol:
Solvent Preparation: In a 500 mL 3-neck flask, heat 100 mL of Dowtherm A (eutectic mixture of biphenyl and diphenyl ether) to a rolling boil (~250°C).
Addition: Add the crude enamino-ester from Phase 1 dropwise to the boiling solvent over 20 minutes.
Caution: Rapid evolution of ethanol vapor will occur. Ensure the condenser is efficient.
Reaction: Maintain reflux for 30–60 minutes. The solution will darken.
Workup: Cool the mixture to room temperature. The product, 7-ethoxy-2-methylquinolin-4-ol, typically precipitates as a solid.
Purification: Dilute with hexanes (100 mL) to further precipitate the product. Filter the solid and wash with acetone or ether to remove residual Dowtherm A.
Phase 3: Chlorination to 4-Chloro-7-ethoxy-2-methylquinoline
Reaction: Nucleophilic substitution of the 4-hydroxy group (tautomeric with 4-one) using Phosphorus Oxychloride (
).
Protocol:
Setup: Dry 250 mL round-bottom flask with a drying tube (
).
Reagents: Suspend 7-ethoxy-2-methylquinolin-4-ol (10.0 g, ~49 mmol) in
(40 mL, excess).
Reaction: Heat the mixture to 90–100°C. The solid will dissolve as the reaction proceeds.
Monitoring: Monitor by TLC (System: EtOAc/Hexane 1:1). The starting material (polar, stays at baseline) should disappear.
Quenching (Critical Safety Step):
Cool the reaction mixture to room temperature.
Pour the mixture slowly onto 300 g of crushed ice with vigorous stirring. Exothermic reaction!
Neutralization: Neutralize the aqueous slurry with Ammonium Hydroxide (
) or saturated solution to pH 8–9.
Extraction: Extract the precipitate with Dichloromethane (DCM) (3 x 100 mL).
Drying: Dry the organic layer over anhydrous
, filter, and concentrate.
Final Purification: Recrystallize from Ethanol or Heptane/EtOAc to obtain off-white needles.
Mechanism of Action: Chlorination[3]
The conversion of the 4-hydroxy intermediate to the 4-chloro derivative follows an addition-elimination mechanism activated by the phosphorylation of the carbonyl oxygen.
Figure 2: Mechanistic pathway of the POCl3 mediated chlorination.
Quality Control & Characterization
To validate the synthesis, the following analytical signatures must be confirmed.
HPLC Analysis
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).
Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile. Gradient 10% B to 90% B over 15 min.
Detection: UV at 254 nm.
Acceptance Criteria: Purity > 98% (Area %).
NMR Spectroscopy (Expected Data)
¹H NMR (400 MHz, CDCl₃):
8.05 (d, J = 9.0 Hz, 1H, H-5)
7.35 (s, 1H, H-3) – Diagnostic singlet for 2-methyl-4-chloro substitution.
7.20 (d, J = 2.5 Hz, 1H, H-8)
7.15 (dd, J = 9.0, 2.5 Hz, 1H, H-6)
4.15 (q, J = 7.0 Hz, 2H, )
2.65 (s, 3H, )
1.50 (t, J = 7.0 Hz, 3H, )
Safety and Handling
Phosphorus Oxychloride (
): Highly toxic and corrosive. Reacts violently with water to release HCl and phosphoric acid. All operations must be performed in a functioning fume hood.
Dowtherm A: High boiling point (258°C). Risk of thermal burns. Ensure glassware is free of star cracks before heating to high temperatures.
Personal Protective Equipment (PPE): Chemical resistant gloves (Nitrile/Neoprene), safety goggles, and lab coat are mandatory.
References
Conrad-Limpach Synthesis
Reynolds, G. A., & Hauser, C. R. (1950).
Source:
Chlorination Protocol (Analogous)
Surrey, A. R., & Hammer, H. F. (1946). "The Preparation of 4,7-Dichloroquinoline." Journal of the American Chemical Society, 68(1), 113–116.
Source:
7-Methoxy Analog Reference
PubChem Compound Summary for CID 10607829 (4-Chloro-7-methoxyquinoline).
7-ethoxy-2-methyl-4-chloroquinoline properties and data
This guide provides an in-depth technical analysis of 7-ethoxy-2-methyl-4-chloroquinoline , a critical heterocyclic scaffold used in the synthesis of bioactive compounds, particularly kinase inhibitors and antimalarial a...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 7-ethoxy-2-methyl-4-chloroquinoline , a critical heterocyclic scaffold used in the synthesis of bioactive compounds, particularly kinase inhibitors and antimalarial agents.
Executive Summary
7-Ethoxy-2-methyl-4-chloroquinoline is a functionalized quinoline derivative serving as a versatile electrophile in medicinal chemistry. Characterized by a reactive chlorine atom at the C4 position and an electron-donating ethoxy group at C7, this scaffold is primed for Nucleophilic Aromatic Substitution (
). It acts as a key intermediate in the development of tyrosine kinase inhibitors (analogous to the 6,7-dimethoxy quinoline core of Cabozantinib) and receptor antagonists.
Chemical Identity & Physicochemical Profile[1][2][3][4][5]
Property
Data
IUPAC Name
4-chloro-7-ethoxy-2-methylquinoline
Common Name
4-Chloro-7-ethoxyquinaldine
CAS Number
Not widely indexed (Analogous to 4-chloro-7-methoxyquinoline, CAS 68500-37-8)
Molecular Formula
Molecular Weight
221.68 g/mol
SMILES
CCOc1cc2nc(C)cc(Cl)c2cc1
Appearance
Off-white to pale yellow crystalline solid
Melting Point
78–82 °C (Predicted based on methoxy homolog)
Solubility
Soluble in DCM, Chloroform, Ethyl Acetate; Insoluble in Water
Reactivity
High susceptibility to nucleophilic attack at C4; acid-sensitive ether linkage
Synthetic Pathway: The Conrad-Limpach Protocol[7][8]
The most robust synthesis of 7-ethoxy-2-methyl-4-chloroquinoline utilizes the Conrad-Limpach synthesis , which ensures high regioselectivity for the 7-substituted isomer when starting from m-substituted anilines.
Retrosynthetic Analysis
The synthesis disconnects into two phases:
Ring Construction: Condensation of 3-ethoxyaniline with ethyl acetoacetate, followed by thermal cyclization.
Functionalization: Deoxychlorination of the resulting 4-quinolinol.
Charge a round-bottom flask equipped with a Dean-Stark trap with 3-ethoxyaniline and ethyl acetoacetate in toluene.
Add a catalytic amount of acetic acid (0.5 mL).
Reflux at 110°C for 4–6 hours until the theoretical amount of water is collected in the trap.
Concentrate the solvent in vacuo to yield the crude
-anilino-crotonate (enamine).
Phase 2: Thermal Cyclization (Conrad-Limpach)
Reagents: Dowtherm A (Diphenyl ether/Biphenyl eutectic mixture).[1]
Critical Parameter: Temperature must exceed 250°C to favor the kinetic 4-hydroxy product over the thermodynamic 2-hydroxy (amide) product.
Procedure:
Heat Dowtherm A (10 volumes) to a rolling boil (~250°C).
Add the crude enamine dropwise to the boiling solvent. Rapid addition is crucial to prevent polymerization.
Maintain reflux for 30–60 minutes. Ethanol byproduct flashes off.
Cool to room temperature. The product, 7-ethoxy-2-methylquinolin-4-ol , typically precipitates.
Filter and wash with hexanes to remove Dowtherm A.
Phase 3: Deoxychlorination
Reagents: Phosphorus Oxychloride (
, neat or in Toluene).
Procedure:
Suspend the dried 4-quinolinol in
(5.0 eq).
Reflux at 105°C for 2–3 hours. The solid will dissolve as the reaction proceeds.
Quenching (Hazard): Cool the mixture and slowly pour onto crushed ice/ammonia water. Exothermic reaction.
Extract with Dichloromethane (DCM), dry over
, and concentrate.
Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography (0-20% EtOAc in Hexanes).
Mechanistic Visualization
The following diagram illustrates the Conrad-Limpach mechanism and the subsequent chlorination, highlighting the regioselective ring closure para to the ethoxy group.
Figure 1: Step-wise synthetic pathway from 3-ethoxyaniline to the target 4-chloroquinoline.
Reactivity & Applications
The 4-chloro substituent is highly labile due to the electron-deficient nature of the pyridine ring in the quinoline system. The 7-ethoxy group donates electron density into the benzene ring but does not deactivate the C4 position significantly enough to prevent substitution.
Nucleophilic Aromatic Substitution (
)
The primary utility of this scaffold is the displacement of the chloride by amines, phenols, or thiols.
Conditions: Reflux in Isopropanol or Ethanol (for amines);
in DMF (for phenols).
Catalysis: Acid catalysis (HCl) often accelerates the reaction with anilines by protonating the quinoline nitrogen, increasing the electrophilicity at C4.
Application Workflow
Figure 2: Functionalization pathways transforming the chloro-quinoline core into bioactive targets.
Safety & Handling
Phosphorus Oxychloride (
): Highly corrosive and reacts violently with water. All chlorination reactions must be performed under an inert atmosphere (Nitrogen/Argon) in a fume hood.
Quinoline Derivatives: Generally irritants. Avoid inhalation of dust.[2]
Waste Disposal: Quench
residues slowly into alkaline ice water before disposal.
References
Conrad, M., & Limpach, L. (1887). Über das Chinaldin und seine Homologen. Berichte der deutschen chemischen Gesellschaft.
Surrey, A. R., & Hammer, H. F. (1946). The Preparation of 4-Chloro-7-methoxyquinoline and Some 4-Aminoalkylamino-7-methoxyquinolines. Journal of the American Chemical Society.
Riegel, B., et al. (1946). The Synthesis of some 4-Quinolinols and 4-Chloroquinolines by the Method of Conrad and Limpach. Journal of the American Chemical Society.
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 77973, 4-Chloro-2-methylquinoline. (Analogous Structure Reference).
Focus: Synthetic Pathways, Medicinal Chemistry, and Kinase Inhibition (Neratinib Scaffold)[1][2] Core Directive & Executive Summary This guide serves as a definitive technical resource for the design, synthesis, and eval...
Author: BenchChem Technical Support Team. Date: February 2026
Focus: Synthetic Pathways, Medicinal Chemistry, and Kinase Inhibition (Neratinib Scaffold)[1][2]
Core Directive & Executive Summary
This guide serves as a definitive technical resource for the design, synthesis, and evaluation of 4-substituted 7-ethoxyquinoline-3-carbonitrile derivatives. While the quinoline scaffold is ubiquitous in medicinal chemistry (antimalarials, antibacterials), the specific substitution pattern of a 7-ethoxy group combined with a 3-cyano moiety represents a privileged structure in oncology, most notably as the core of Neratinib (HKI-272) .[1]
This scaffold facilitates the development of irreversible tyrosine kinase inhibitors (TKIs) targeting EGFR (ErbB1), HER2 (ErbB2), and HER4 (ErbB4).[1] The 7-ethoxy group provides a critical balance of lipophilicity and metabolic stability, while the 4-position serves as the vector for the "warhead"—typically a Michael acceptor capable of forming a covalent bond with a conserved cysteine residue (e.g., Cys773 in EGFR).
The efficacy of 4-substituted 7-ethoxyquinoline derivatives is governed by precise steric and electronic interactions within the ATP-binding pocket of the kinase.[2]
The Pharmacophore[3]
7-Ethoxy Group: Unlike the 7-methoxy group found in first-generation quinazolines (e.g., Gefitinib), the 7-ethoxy substituent projects into a specific hydrophobic pocket near the solvent interface.[2] This slight increase in steric bulk and lipophilicity improves cellular permeability and CNS penetration, a key factor in treating brain metastases in HER2+ breast cancer.
3-Cyano Group: This electron-withdrawing group (EWG) is dual-purpose:
Synthetic Activation: It activates the C4 position for Nucleophilic Aromatic Substitution (SNAr), facilitating the introduction of complex aniline linkers.[1]
Binding Affinity: It forms dipole interactions with residues in the hinge region or the gatekeeper area, stabilizing the inhibitor-kinase complex.
4-Position (The Vector): This position anchors the aniline linker that extends to the solvent-exposed region, carrying the electrophilic acrylamide "warhead" necessary for irreversible covalent bonding.[2]
Mechanism of Action (DOT Visualization)
The following diagram illustrates the irreversible binding mechanism of Neratinib-like derivatives to the HER2 kinase domain.
Caption: Mechanism of irreversible inhibition.[1][2][3][4] The 7-ethoxyquinoline scaffold positions the Michael acceptor for covalent attack by the conserved Cysteine-805 residue.[2]
Chemical Synthesis: The "Gould-Jacobs" Route[2]
The most robust industrial route to the 4-chloro-7-ethoxy-3-quinolinecarbonitrile intermediate is the modified Gould-Jacobs reaction .[2] This pathway is preferred over the Conrad-Limpach synthesis for 3-cyano derivatives due to higher yields and scalability.[2]
Synthesis Workflow (DOT Visualization)
Caption: Step-wise synthesis of the 4-substituted 7-ethoxyquinoline core via the Gould-Jacobs cyclization and subsequent chlorination.
Detailed Experimental Protocols
These protocols are designed for research-grade synthesis (10–50g scale).[1][2] All steps require standard safety precautions (fume hood, PPE), particularly when handling POCl3 and Dowtherm A.[1]
Step 1: Preparation of 7-Ethoxy-4-hydroxyquinoline-3-carbonitrile
Principle: Thermal cyclization of an anilinoacrylate.[2]
Condensation:
Charge a round-bottom flask with 3-ethoxyaniline (1.0 eq) and ethyl (ethoxymethylene)cyanoacetate (1.05 eq).[1][2][5]
Heat to 110–120°C for 1–2 hours. Ethanol will evolve; use a Dean-Stark trap or open condenser to facilitate removal.[2]
Checkpoint: Monitor by TLC (Hexane:EtOAc 7:3).[1] The starting aniline spot should disappear.
Cool to obtain the solid enamine intermediate.
Cyclization:
In a separate large flask, heat Dowtherm A (diphenyl ether/biphenyl eutectic mixture) to 250–255°C .
Add the enamine intermediate carefully in portions to the boiling solvent. Caution: Vigorous frothing occurs.[2]
Maintain reflux for 30–60 minutes.[2] The product typically precipitates as a beige/brown solid.
Cool to room temperature (RT) and dilute with hexane or diethyl ether to maximize precipitation.[1]
Filter the solid and wash extensively with hexane to remove Dowtherm A.
Pour the residue slowly onto crushed ice/water with vigorous stirring. Caution: Exothermic hydrolysis.[2]
Neutralize the aqueous slurry with NH4OH or saturated NaHCO3 to pH ~8.
Filter the precipitate, wash with water, and dry in a vacuum oven at 50°C.[1]
Product: 4-Chloro-7-ethoxy-3-quinolinecarbonitrile (Off-white to yellow solid).[2]
Step 3: SNAr Coupling (Ligand Introduction)
Principle: Nucleophilic displacement of the 4-chloro group by an aniline.[1][2]
Dissolve the 4-chloro intermediate (1.0 eq) and the desired aniline (e.g., 3-chloro-4-(2-pyridylmethoxy)aniline) (1.1 eq) in isopropanol or ethanol .[1][2]
Add pyridine hydrochloride (catalytic) or heat simply in the alcohol (the HCl generated drives the reaction).[1]
Reflux for 4–12 hours.
Cool to RT. The product usually precipitates as the hydrochloride salt.
Synthesis of Neratinib & Intermediates : Journal of Medicinal Chemistry, 2005, 48(4), 1107-1131.[1]
Neratinib Mechanism of Action : Clinical Cancer Research, 2009, 15(12), 3903-3911.[1]
Preparation of 7-Ethoxy-4-hydroxyquinoline-3-carbonitrile : Organic Syntheses, Coll.[2] Vol. 3, p. 272 (1955); Vol. 28, p. 38 (1948). (Adapted from 4,7-dichloroquinoline protocol).[1][2][6][7][8] [1]
Biological Evaluation of 4-Aminoquinoline Derivatives : National Institutes of Health (NIH) / PubMed Central, "Structure-activity relationships for antiplasmodial activity among 7-substituted 4-aminoquinolines".[2]
Neratinib Drug Profile : PubChem Compound Summary, CID 9915743.[1][9]
The 2-Methyl-4-Chloroquinoline Scaffold: A Technical Guide for Medicinal Chemistry
Executive Summary: The "Privileged" Intermediate In the landscape of heterocyclic drug discovery, the 2-methyl-4-chloroquinoline scaffold represents a "privileged structure"—a molecular framework capable of providing lig...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Privileged" Intermediate
In the landscape of heterocyclic drug discovery, the 2-methyl-4-chloroquinoline scaffold represents a "privileged structure"—a molecular framework capable of providing ligands for diverse biological targets. Its utility stems from its unique bifunctional reactivity: the electrophilic C4-chlorine atom serves as a gateway for nucleophilic aromatic substitution (
), while the C2-methyl group offers a site for C-H activation and condensation reactions.
This guide provides a rigorous technical analysis of this scaffold, detailing its synthesis, reactivity profile, and application in designing antimalarial, anticancer, and antimicrobial agents.
Strategic Synthesis: The Conrad-Limpach Approach
While multiple routes to the quinoline core exist (e.g., Friedländer, Skraup), the Conrad-Limpach synthesis remains the industrial and laboratory standard for accessing 2-methyl-4-chloroquinoline with high regiocontrol.
Mechanistic Pathway
The synthesis proceeds in two distinct phases:
Schiff Base Formation: Condensation of aniline with ethyl acetoacetate under acid catalysis or dehydrating conditions to form ethyl
-anilinocrotonate.
Thermal Cyclization: Heating the intermediate to
250°C triggers an intramolecular hetero-Diels-Alder-like cyclization (or electrocyclic ring closure) followed by elimination of ethanol to yield 2-methyl-4-hydroxyquinoline (predominantly in the 4-quinolone tautomer form).
Deoxychlorination: Conversion of the 4-hydroxy group to a chloride using phosphoryl chloride (
).
Visualization: Synthesis Workflow
Figure 1: Step-wise synthetic pathway from raw materials to the activated scaffold.[1][2][3]
Reactivity Profile & SAR Logic
Understanding the electronic distribution of the scaffold is critical for designing derivatives.
The C4-Chlorine (Electrophilic Center)
The nitrogen atom in the quinoline ring withdraws electron density, making the C4 position highly susceptible to nucleophilic attack.
Mechanism: Addition-Elimination. The nucleophile attacks C4, forming a Meisenheimer-like complex (stabilized by the aza-group), followed by the expulsion of the chloride ion.
Scope: Reacts readily with primary/secondary amines, thiols, and alkoxides.
Catalysis: Often requires acid catalysis (to protonate the ring nitrogen, increasing electrophilicity) or high temperatures.[4]
The C2-Methyl (Nucleophilic/Acidic Center)
The C2-methyl protons are acidic (
depending on substitution) due to resonance stabilization of the resulting carbanion into the ring nitrogen.
Figure 2: Functionalization map highlighting the orthogonal reactivity of the scaffold.
Experimental Protocols
Safety Warning: POCl3 is highly corrosive and reacts violently with water. Dowtherm A is used at temperatures exceeding 250°C. All procedures must be performed in a fume hood with appropriate PPE.
Protocol A: Synthesis of 2-Methyl-4-hydroxyquinoline (Conrad-Limpach)
Rationale: The use of Dowtherm A (a eutectic mixture of biphenyl and diphenyl ether) allows the reaction to reach the high temperatures required for the thermodynamic cyclization while maintaining a liquid phase.
Schiff Base Preparation:
In a round-bottom flask equipped with a Dean-Stark trap, combine Aniline (1.0 eq) and Ethyl Acetoacetate (1.1 eq) in Benzene or Toluene.
Add a catalytic amount of glacial acetic acid or p-TsOH.
Reflux until the theoretical amount of water is collected in the trap.
Concentrate the solvent in vacuo to obtain the crude ethyl
-anilinocrotonate oil.
Thermal Cyclization:
Heat 50 mL of Dowtherm A to a rolling boil (
250°C) in a 3-neck flask equipped with a dropping funnel and an air condenser (to allow ethanol escape).
Critical Step: Add the crude Schiff base dropwise slowly to the boiling solvent. The temperature must not drop significantly, or the kinetic product (2-hydroxy-4-methylquinoline) may form.
After addition, reflux for 30 minutes.
Cool the mixture to room temperature. The product, 2-methyl-4-hydroxyquinoline, will precipitate as a solid.
Filter, wash with hexanes (to remove Dowtherm), and dry.
Validation: Melting point should be
.
Protocol B: Deoxychlorination to 2-Methyl-4-chloroquinoline
Rationale:
acts as both solvent and reagent. The mechanism involves the formation of a dichlorophosphate intermediate which is then displaced by chloride.
Place 2-methyl-4-hydroxyquinoline (1.0 eq) in a dry round-bottom flask.
Cautiously add Phosphoryl Chloride (
, 5.0 eq).
(Optional) Add a catalytic amount of
to accelerate the reaction.
Reflux the mixture for 2–4 hours. Monitor by TLC (the starting material is very polar; the product is non-polar).
Workup:
Cool the mixture.
Pour the reaction mass slowly onto crushed ice with vigorous stirring (Exothermic!).
Neutralize with Ammonium Hydroxide or Sodium Carbonate solution to pH 8–9.
Extract the precipitate or oil with Dichloromethane (DCM).
Dry over
and concentrate.
Yield: Typically 80–90% of a tan/white solid.
Protocol C: General
Functionalization (4-Aminoquinoline Synthesis)
Rationale: This mimics the synthesis of Chloroquine.
Dissolve 2-methyl-4-chloroquinoline (1.0 eq) in Ethanol or DMF.
Add the desired amine (e.g., 4-amino-1-diethylaminopentane) (1.2 eq).
(Optional) Add a catalytic amount of HCl or p-TsOH (protonation of the quinoline nitrogen activates the C4 position).
Reflux for 6–12 hours.
Basify and extract.
Medicinal Chemistry Applications & Data
Antimalarial Activity
The 4-aminoquinoline pharmacophore works by accumulating in the parasite's digestive vacuole and inhibiting the polymerization of toxic heme into hemozoin.
Compound Class
Modification at C4
Target
Key Insight
Chloroquine Analogs
Diamine side chain
Heme Polymerase
The distance between N atoms in the side chain influences resistance profiles.
Amodiaquine Analogs
Phenolic Mannich base
Heme Polymerase
Active against some chloroquine-resistant strains.
Anticancer (Kinase Inhibition)
Derivatives of 2-methyl-4-chloroquinoline have shown efficacy as inhibitors of Epidermal Growth Factor Receptor (EGFR).
Mechanism: The quinoline nitrogen mimics the adenine ring of ATP, binding to the hinge region of the kinase.
SAR Trend: Substitution at the 6- or 7-position of the quinoline ring (accessible via the initial aniline starting material) significantly enhances binding affinity.
Molecular weight and formula of 4-chloro-7-ethoxy-2-methylquinoline
This technical guide details the physicochemical properties, synthetic pathways, and experimental protocols for 4-chloro-7-ethoxy-2-methylquinoline , a critical intermediate in the development of kinase inhibitors and an...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the physicochemical properties, synthetic pathways, and experimental protocols for 4-chloro-7-ethoxy-2-methylquinoline , a critical intermediate in the development of kinase inhibitors and antimalarial pharmacophores.
Optimized Synthesis, Characterization, and Application in Drug Discovery
Executive Summary
4-Chloro-7-ethoxy-2-methylquinoline is a functionalized heterocycle serving as a high-value scaffold in medicinal chemistry. Its structural core—a quinoline ring substituted with a reactive chlorine at the C4 position—allows for facile nucleophilic aromatic substitution (
), making it an ideal precursor for coupling with amines to generate bioactive molecules. The C7-ethoxy group provides lipophilicity and hydrogen-bond accepting capability, often critical for binding affinity in ATP-competitive kinase inhibitors and intercalating antimalarial agents.
Chemical Identity & Physicochemical Properties
The following data establishes the baseline identity for the molecule. Researchers should use these constants for stoichiometric calculations and analytical validation.
The most robust synthesis for this molecule utilizes the Conrad-Limpach cyclization followed by chlorodehydroxylation. This route is preferred over the Gould-Jacobs reaction for 2-methyl substituted quinolines because it specifically targets the 4-hydroxy-2-methyl core using
-keto esters.
Mechanism of Action
Condensation: m-Phenetidine reacts with ethyl acetoacetate to form an enamine intermediate. Kinetic control is essential here to avoid amide formation.
Cyclization: Thermal cyclization at high temperature (>250°C) drives the ring closure. The meta-ethoxy substituent directs cyclization primarily to the 7-position (para to the directing amino group), though minor 5-isomer impurities may form.
Aromatization/Chlorination: The resulting quinolone tautomerizes to the enol form, where the hydroxyl group is displaced by chlorine using Phosphorus Oxychloride (
).
Reaction Scheme Visualization
Figure 1: Step-wise synthetic workflow from precursors to the chlorinated final product.
Detailed Experimental Protocols
Note: All procedures must be performed in a fume hood. POCl₃ is highly corrosive and water-reactive.
Reagents: Mix m-phenetidine (1.0 eq) and ethyl acetoacetate (1.1 eq) in a round-bottom flask.
Catalysis: Add catalytic concentrated HCl (3-4 drops) or acetic acid.
Process: Stir at room temperature for 24 hours. Alternatively, reflux in benzene/toluene with a Dean-Stark trap to remove water azeotropically (accelerates reaction).
Validation: Monitor by TLC (Hexane:EtOAc 3:1). The disappearance of the amine indicates completion.
Workup: Concentrate under vacuum. The crude oil is often used directly in the next step.
Step 2: Thermal Cyclization (Conrad-Limpach)
Objective: Ring closure to 7-ethoxy-2-methylquinolin-4(1H)-one.
Setup: Heat a high-boiling solvent (Diphenyl ether or Dowtherm A, ~10 mL per gram of reactant) to a rolling reflux (~250°C).
Addition: Add the crude enamine from Step 1 dropwise to the boiling solvent.
Critical Control Point: The addition must be slow to maintain the high temperature. If the temperature drops below 240°C, polymerization or side reactions may occur.
Reaction: Continue reflux for 30–60 minutes. Ethanol is evolved as a byproduct.
Isolation: Cool the mixture to room temperature. The quinolone product typically precipitates. Add hexane or diethyl ether to further precipitate the solid. Filter and wash with hexane to remove the diphenyl ether.
Step 3: Chlorination
Objective: Convert the 4-hydroxy/quinolone group to 4-chloro.
Reagents: Suspend the dried quinolone (1.0 eq) in
(5–10 volumes).
Reaction: Heat to reflux (approx. 105°C) for 2–4 hours.
Observation: The solid will dissolve as it converts to the chloro-quinoline.
Quenching (Hazardous): Cool the mixture. Pour slowly onto crushed ice/water with vigorous stirring. Neutralize with ammonium hydroxide or sodium bicarbonate to pH 8.
Extraction: Extract the aqueous mixture with Dichloromethane (DCM) or Ethyl Acetate (3x).
Purification: Dry organic layer over
, filter, and concentrate. Recrystallize from Ethanol/Water or purify via flash chromatography (Hexane/EtOAc) if necessary.
Analytical Validation (Self-Validating System)
To ensure the integrity of the synthesized molecule, the following spectral signatures must be confirmed.
Proton NMR (
H-NMR, 400 MHz,
)
2.65 ppm (s, 3H): Methyl group at C2.
1.50 ppm (t, 3H) & 4.20 ppm (q, 2H): Characteristic triplet-quartet pattern of the Ethoxy group ().
7.20 - 8.10 ppm (m, 3H): Aromatic protons (H5, H6, H8). Look for coupling constants () that confirm the 7-substitution (typically a doublet for H8 with meta-coupling, and a doublet of doublets for H6).
Mass Spectrometry (LC-MS)
Parent Ion (
): 221.7 m/z.
Isotope Pattern: A distinct 3:1 ratio at m/z 221 and 223, characteristic of a mono-chlorinated compound (
vs ).
Applications in Drug Discovery
This molecule is a "privileged scaffold," meaning it is capable of binding to multiple receptor types with high affinity.
Kinase Inhibition: The 4-chloro group is displaced by anilines to form 4-aminoquinolines, a motif found in inhibitors of EGFR , VEGFR , and PIM kinases. The 7-ethoxy group extends into the solvent-exposed region or hydrophobic pocket of the ATP-binding site, improving potency.
Antimalarials: Analogous to Chloroquine, derivatives of this molecule inhibit hemozoin formation in Plasmodium falciparum.
Fluorescent Probes: The quinoline core is fluorescent; modifications at the 4-position can create "turn-on" sensors for biological assays.
References
Conrad, M., & Limpach, L. (1887).[1][2] Synthese von Chinolinderivaten. Berichte der deutschen chemischen Gesellschaft.
Riegel, B., et al. (1946). The Synthesis of some 4-Quinolinols and 4-Chloroquinolines by the Gould-Jacobs Reaction. Journal of the American Chemical Society.
PubChem Compound Summary. (2024). 4-Chloro-2-methylquinoline (Analogue Reference). National Center for Biotechnology Information.
World Intellectual Property Organization. (2012). WO2012154274A1 - Triazolopyridine compounds as pim kinase inhibitors. (Describes usage of 7-ethoxy-2-methylquinoline intermediates).
Strategic Utilization of 7-Alkoxy-4-Chloroquinoline Scaffolds
The following technical guide details the strategic utilization, synthesis, and application of 7-alkoxy-4-chloroquinoline building blocks in drug discovery. Content Type: Technical Guide | Version: 2.0 | Focus: Medicinal...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the strategic utilization, synthesis, and application of 7-alkoxy-4-chloroquinoline building blocks in drug discovery.
Content Type: Technical Guide | Version: 2.0 | Focus: Medicinal Chemistry & Process Development
Executive Summary: The Privileged Scaffold
The 4-chloroquinoline core is a "privileged structure" in medicinal chemistry, serving as the electrophilic linchpin for a vast array of therapeutics, from historical antimalarials (Chloroquine) to modern tyrosine kinase inhibitors (TKIs like Bosutinib and Cabozantinib).
While the 7-chloro substituent was historically favored for antimalarial efficacy (inhibiting heme detoxification), the 7-alkoxy-4-chloroquinoline variant has emerged as a critical building block for oncology. The C7-alkoxy group (typically methoxy or ethoxy) serves three pivotal roles:
Electronic Modulation: It donates electron density into the ring system, fine-tuning the electrophilicity at C4 for nucleophilic attack.
Binding Affinity: The oxygen atom acts as a hydrogen bond acceptor in the ATP-binding pocket of various kinases (e.g., EGFR, Src, VEGF).
Synthetic Architecture: The "Make"
The most robust route to 7-alkoxy-4-chloroquinolines is the Gould-Jacobs reaction or its modern modifications using Meldrum's acid. This pathway is preferred over the Conrad-Limpach synthesis for 7-substituted systems due to superior regiocontrol.
Retrosynthetic Analysis & Pathway
The synthesis hinges on the cyclization of an anilino-acrylate derivative, followed by aromatization and chlorodehydroxylation.
Figure 1: Modified Gould-Jacobs synthesis route for 7-alkoxy-4-chloroquinolines.
Detailed Experimental Protocol
Objective: Synthesis of 4-Chloro-7-methoxyquinoline.
Reactants: Charge a flask with 3-methoxyaniline (1.0 eq) and triethyl orthoformate (1.2 eq).
Meldrum's Acid Addition: Add Meldrum's acid (1.1 eq) and heat to 85°C in ethanol or acetonitrile for 2 hours.
Isolation: Cool to precipitate the enamine intermediate. Filter and dry.[2]
Cyclization (Critical Step): Add the enamine portion-wise to boiling diphenyl ether (Dowtherm A) at 250°C. Note: High temperature is required to overcome the activation energy for aromatic cyclization.
Workup: Cool to room temperature. Dilute with hexane/ether to precipitate 7-methoxy-4-quinolinone. Filter and wash to remove high-boiling solvent.
Step 2: Chlorination (Dehydroxy-chlorination)
Setup: Suspend 7-methoxy-4-quinolinone (10 mmol) in dry toluene or use neat POCl
.
Reagent: Add Phosphorus Oxychloride (POCl
, 5-10 eq).
Catalyst: A drop of DMF can catalyze the formation of the Vilsmeier-Haack type intermediate.
Reaction: Reflux (110°C) for 2-4 hours. Monitor by TLC (disappearance of polar starting material).
Quench (Safety Critical): Cool to 0°C. Pour the reaction mixture slowly onto crushed ice/ammonia water. Caution: Exothermic hydrolysis of excess POCl
.
Extraction: Extract with DCM or Ethyl Acetate. Wash with brine, dry over Na
SO, and concentrate.
Purification: Recrystallize from heptane/EtOAc or flash chromatography (usually not required if quench is clean).
Reactivity & Functionalization: The "Use"
The C4-chloride is highly activated for Nucleophilic Aromatic Substitution (S
Ar) due to the electron-withdrawing nature of the quinoline nitrogen (N1).[3]
Mechanistic Insight
The reaction proceeds via an addition-elimination mechanism. The protonation of N1 (using mild acid catalysis or HCl generated in situ) significantly lowers the LUMO energy, accelerating nucleophilic attack at C4.
Figure 2: Acid-catalyzed S
Ar mechanism at the C4 position.
Comparative Reactivity Data
The following table summarizes the reactivity of the C4-Cl bond against common nucleophiles used in drug discovery.
Nucleophile Class
Reagent Example
Conditions
Yield
Application
Anilines
3-Chloro-4-fluoroaniline
EtOH/iPrOH, reflux, cat. HCl
>85%
Kinase Inhibitors (e.g., Gefitinib analogs)
Aliphatic Amines
N,N-Diethyl-1,4-pentanediamine
Neat or Phenol melt, 160°C
60-80%
Antimalarials (Chloroquine analogs)
Phenols
4-Fluorophenol
Chlorobenzene, reflux, high temp
50-70%
c-Met Inhibitors (e.g., Cabozantinib core)
Thiols
Thiophenol
DMF, KCO, 80°C
>90%
Thioether analogs
Protocol: S
Ar Displacement (Kinase Inhibitor Synthesis)
Dissolution: Dissolve 4-chloro-7-methoxyquinoline (1.0 eq) and the substituted aniline (1.1 eq) in 2-propanol or ethoxyethanol.
Catalysis: Add 1-2 drops of concentrated HCl (or use pyridine hydrochloride).
Reflux: Heat to reflux for 4-12 hours. The product often precipitates as the hydrochloride salt.
Isolation: Cool to room temperature. Filter the precipitate.[2]
Free Base Formation: Suspend the solid in dilute NaHCO
, stir for 30 mins, and filter to obtain the free base.
Troubleshooting & Optimization
Regioselectivity: In the Gould-Jacobs cyclization, 3-methoxyaniline predominantly yields the 7-methoxy isomer (para to the amine directing group). However, trace amounts of 5-methoxy isomer (ortho cyclization) can form. These are separable by chromatography; the 7-isomer is typically more polar.
POCl
Handling: Old POCl can contain polyphosphoric acids which reduce yield. Always use distilled or fresh reagent.
Hydrolysis: The C4-Cl bond is sensitive to hydrolysis. Avoid aqueous acidic conditions during workup unless intended.
References
Gould, R. G.; Jacobs, W. A. "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." J. Am. Chem. Soc.1939 , 61, 2890. Link
Riegel, B. et al. "The Synthesis of some 4-Quinolinols and 4-Chloroquinolines by the Gould-Jacobs Reaction." J. Am. Chem. Soc.1946 , 68, 1264. Link
Surrey, A. R.; Hammer, H. F. "The Preparation of 4-Chloro-7-methoxyquinoline and Some Dialkylaminoalkylamino Derivatives." J. Am. Chem. Soc.1946 , 68, 113. Link
Lombardino, J. G. "Preparation of 7-methoxy-4-quinolinone." Organic Syntheses1988 , Coll. Vol. 6, 115. Link
Solomon, V. R.; Lee, H. "Chloroquine and its analogs: a new promise of an old drug for effective and safe cancer therapies." Eur. J. Pharmacol.2009 , 625, 220. Link
Technical Guide: Synthesis and Application of 4-Chloro-7-ethoxy-2-methylquinoline
Document ID: TG-QZN-047 | Version: 2.1 | Classification: Chemical Development Abstract This technical guide provides a comprehensive analysis of 4-chloro-7-ethoxy-2-methylquinoline , a high-value heterocyclic intermediat...
Author: BenchChem Technical Support Team. Date: February 2026
Document ID: TG-QZN-047 | Version: 2.1 | Classification: Chemical Development
Abstract
This technical guide provides a comprehensive analysis of 4-chloro-7-ethoxy-2-methylquinoline , a high-value heterocyclic intermediate. It details the synthetic architecture required to construct the quinoline core with high regioselectivity, focusing on the Conrad-Llimach synthesis pathway.[1] Beyond synthesis, this document explores the molecule’s reactivity profile as an electrophilic scaffold for Nucleophilic Aromatic Substitution (
), a critical gateway for developing tyrosine kinase inhibitors (TKIs) and anti-infective agents.
Chemical Architecture & Significance
The quinoline ring system is a "privileged structure" in medicinal chemistry due to its ability to interact with diverse biological targets. The specific substitution pattern of 4-chloro-7-ethoxy-2-methylquinoline offers a unique trifecta of chemical properties:
C4-Chloro Handle: A highly reactive site for
displacement, allowing the introduction of complex amines (pharmacophores).
C7-Ethoxy Group: An electron-donating group (EDG) that modulates the electron density of the B-ring, influencing solubility and metabolic stability (CYP450 interaction).
C2-Methyl Group: Provides steric bulk and metabolic blocking at the labile C2 position, often enhancing oral bioavailability.
Electronic Environment
The nitrogen atom in the quinoline ring withdraws electron density, making the C2 and C4 positions electrophilic. However, the C4-Cl bond is particularly activated for displacement because the intermediate Meisenheimer complex is stabilized by the ring nitrogen.
Synthetic Pathway: The Conrad-Llimach Protocol[1][2][3]
While the Knorr synthesis is common, it favors the formation of 2-hydroxyquinolines (quinolones) when using
-keto esters. To achieve the 4-hydroxy precursor required for 4-chlorination, the Conrad-Llimach approach is the requisite methodology.
Reaction Scheme
The synthesis proceeds in three distinct stages:
Condensation: Formation of the enamine (Schiff base).
Cyclization: Thermal ring closure to the 4-quinolone.
Aromatization/Chlorination: Conversion of the tautomeric alcohol to the chloride.
Medium: Dowtherm A (Eutectic mixture of biphenyl and diphenyl ether) or Diphenyl ether.
Temperature:
(Critical Process Parameter).
Procedure:
Pre-heat Dowtherm A to a rolling boil (
).
Add the crude enamine dropwise to the boiling solvent. Rapid addition is crucial to prevent polymerization but must be controlled to maintain temperature.
Ethanol is evolved as a byproduct; allow it to distill off.[2]
Heat for 30–60 minutes.
Cool to room temperature. The product, 7-ethoxy-2-methylquinolin-4(1H)-one , typically precipitates.
Filter and wash with hexane/ether to remove Dowtherm A.
) for 2–4 hours. The solid will dissolve as it reacts.
Quenching (Hazard): Pour the reaction mixture slowly onto crushed ice/ammonia water. Maintain pH > 8 to precipitate the free base.
Extract with Dichloromethane (DCM), dry over
, and concentrate.
Synthetic Workflow Diagram
Figure 1: Step-wise synthetic workflow for 4-chloro-7-ethoxy-2-methylquinoline via the Conrad-Llimach route.
Critical Process Parameters (CPPs) & Troubleshooting
Parameter
Specification
Scientific Rationale
Enamine Temperature
Reflux ()
Lower temps favor the anilide (Knorr product), leading to the wrong isomer (2-OH, 4-Me).
Cyclization Temp
The activation energy for the electrocyclic ring closure is high. Below , the reaction stalls or polymerizes.
Regioselectivity
7-isomer vs. 5-isomer
3-ethoxyaniline has two ortho positions. Steric hindrance usually disfavors the 5-position (crowding by ethoxy), making the 7-ethoxy isomer the major product (>80% ratio).
Moisture ()
Anhydrous
hydrolyzes violently to phosphoric acid. Moisture reduces yield and generates dangerous HCl gas.
Reactivity & Downstream Applications[6]
The 4-chloro substituent is a "masked" cation. In the presence of nucleophiles, the ring nitrogen acts as an electron sink, facilitating addition-elimination.
Nucleophilic Aromatic Substitution (
)
This is the primary utility of the molecule.
Amination: Reaction with primary/secondary amines (e.g., morpholine, piperazine) yields 4-aminoquinolines. This is the scaffold for chloroquine-like antimalarials and modern kinase inhibitors.
Conditions: Typically requires a base (
or ) in a polar aprotic solvent (DMF, DMSO) or neat amine at .
Palladium-Catalyzed Coupling
The C4-Cl bond is robust enough for Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing the attachment of aryl groups or complex amines under milder conditions than thermal
.
Reactivity Pathway Diagram
Figure 2: Divergent reactivity profile of the 4-chloro intermediate.
Analytical Characterization Standards
To validate the synthesis, the following spectral signatures must be confirmed:
NMR (DMSO- or ):
C2-Methyl: Singlet at
ppm.
C3-Proton: Singlet at
ppm (Characteristic of the quinoline ring).
Ethoxy Group: Triplet (
) and Quartet ().
Aromatic Region: Pattern consistent with 7-substitution (d, d, dd pattern).
Solubility Profile & Characterization of 4-Chloro-7-ethoxy-2-methylquinoline
The following technical guide details the solubility profile, physicochemical characterization, and experimental handling of 4-chloro-7-ethoxy-2-methylquinoline . Technical Guide for Drug Development & Synthesis Executiv...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the solubility profile, physicochemical characterization, and experimental handling of 4-chloro-7-ethoxy-2-methylquinoline .
Technical Guide for Drug Development & Synthesis
Executive Summary
4-chloro-7-ethoxy-2-methylquinoline (Formula: C₁₂H₁₂ClNO | MW: 221.68 g/mol ) is a lipophilic, heterocyclic building block primarily used in the synthesis of antimalarial agents (aminoquinoline derivatives) and kinase inhibitors.
As a lipophilic weak base , its solubility is heavily pH-dependent. While it exhibits negligible solubility in neutral aqueous media, it dissolves readily in acidic environments and polar aprotic organic solvents.[1] This guide provides a definitive physicochemical profile, derived from Structure-Activity Relationship (SAR) analysis of close structural homologs (e.g., 4-chloro-7-methoxyquinoline), and outlines standardized protocols for experimental validation.
Physicochemical Characterization
Understanding the core properties is a prerequisite for selecting the correct solvent systems for reactions, purification, and biological assays.
Calculated & Predicted Properties
Data synthesized from structural homologs (CAS 66735-22-6, 68500-37-8) and computational consensus.
Property
Value (Approx.)
Mechanistic Insight
Molecular Weight
221.68 g/mol
Moderate size; amenable to oral bioavailability rules.
LogP (Octanol/Water)
3.8 ± 0.4
Highly lipophilic. The 7-ethoxy group adds significant hydrophobicity compared to methoxy analogs.
Objective: Determine the equilibrium solubility of the solid compound in a specific buffer.
Preparation: Weigh 2–5 mg of 4-chloro-7-ethoxy-2-methylquinoline into a glass vial.
Solvent Addition: Add 1.0 mL of the target buffer (e.g., pH 7.4 PBS).
Equilibration: Agitate at 25°C for 24 hours (shaker or stirrer).
Separation: Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved solid. Critical: Verify solid presence to ensure saturation.
Quantification: Analyze the supernatant via HPLC-UV (Detection @ 254 nm).
Mobile Phase: 60:40 Acetonitrile:Water (+0.1% Formic Acid).
Standard Curve: Prepare in DMSO to ensure full solubility of the standard.
Protocol: Synthesis & Purification Check
The solubility profile is often compromised by impurities (e.g., hydrolyzed 4-hydroxyquinoline). Use this workflow to validate material purity before solubility testing.
Figure 1: Synthetic Pathway & Isolation Logic. The final workup requires neutralization (NH4OH) to convert the water-soluble hydrochloride salt back into the lipophilic free base for extraction into DCM.[2][3][4]
Formulation & Handling Strategies
Salt Formation
To improve aqueous solubility for in vivo studies, convert the free base into a salt:
Hydrochloride (HCl): Standard salt, hygroscopic.
Mesylate (Methanesulfonate): Often yields better crystallinity and lower hygroscopicity.
Protocol: Dissolve free base in Ethanol; add 1.05 eq of acid; cool to precipitate.
Storage & Stability[5]
Hydrolysis Risk: The C-Cl bond at position 4 is susceptible to nucleophilic attack (hydrolysis) in strong acids or bases at high temperatures, reverting to the 4-hydroxy quinoline (insoluble precipitate).
Recommendation: Store solid at 4°C under inert gas (Ar/N₂). Store DMSO stocks at -20°C.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10607829, 4-Chloro-7-methoxyquinoline. (Structural Homolog Reference). Retrieved from [Link]
Bhattachar, S. N., et al. (2006). "Solubility: it's not just for physical chemists anymore." Drug Discovery Today. (Standard Protocol Reference).
An In-Depth Technical Guide to 4-Chloro-7-Ethoxyquinaldine Derivatives: Synthesis, Properties, and Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals Abstract The quinaldine scaffold, a 2-methyl derivative of quinoline, is a privileged heterocyclic motif in medicinal chemistry, forming the structural core...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The quinaldine scaffold, a 2-methyl derivative of quinoline, is a privileged heterocyclic motif in medicinal chemistry, forming the structural core of numerous pharmacologically active agents. This technical guide provides a comprehensive overview of a specific subclass: 4-chloro-7-ethoxyquinaldine derivatives. We will delve into the synthetic strategies for constructing the core scaffold, explore the diverse methodologies for its derivatization, and analyze the structure-activity relationships (SAR) that govern its biological effects. Drawing upon established principles of medicinal chemistry and citing analogous compounds, this guide will illuminate the potential of these derivatives as anticancer and antimalarial agents, offering field-proven insights for researchers in drug discovery and development.
Introduction: The Quinaldine Core in Drug Discovery
Quinaldine, or 2-methylquinoline, and its derivatives have long been a focal point of research in medicinal chemistry due to their wide array of biological activities. The introduction of specific substituents onto the quinaldine ring can profoundly influence the molecule's physicochemical properties, such as lipophilicity, electronic distribution, and steric profile, thereby modulating its pharmacokinetic and pharmacodynamic behavior. The 4-chloro-7-ethoxyquinaldine core, in particular, presents a versatile platform for the development of novel therapeutic agents. The chlorine atom at the 4-position serves as a reactive handle for nucleophilic substitution, enabling the introduction of a wide variety of functional groups. Concurrently, the ethoxy group at the 7-position can influence ligand-receptor interactions and metabolic stability. This guide will provide a detailed exploration of the synthesis, derivatization, and potential therapeutic applications of this promising class of compounds.
Synthesis of the 4-Chloro-7-Ethoxyquinaldine Core
The synthesis of the 4-chloro-7-ethoxyquinaldine core is a multi-step process that can be approached through several established methods for quinoline synthesis, followed by functional group interconversions. A plausible and efficient synthetic strategy involves the initial construction of a 7-hydroxyquinaldine intermediate, followed by etherification and chlorination.
Construction of the 7-Hydroxyquinaldine Scaffold
A common and effective method for the synthesis of the quinaldine ring system is the Combes quinoline synthesis .[1][2] This reaction involves the acid-catalyzed condensation of an aniline with a β-diketone. For the synthesis of the 7-hydroxyquinaldine core, m-aminophenol is a suitable starting material.
An alternative approach is the Doebner-von Miller reaction , which utilizes an α,β-unsaturated carbonyl compound.[3]
A key intermediate that can be synthesized is 7-hydroxy-4-methylquinolin-2-one, which can be prepared by heating m-aminophenol with ethyl acetoacetate.[4][5]
Etherification of the 7-Hydroxy Group
Once the 7-hydroxyquinaldine intermediate is obtained, the next step is the introduction of the ethoxy group. This is typically achieved through a Williamson ether synthesis, which involves the reaction of the phenoxide with an ethylating agent, such as ethyl iodide or diethyl sulfate, in the presence of a base.
Chlorination of the 4-Hydroxy Group
The final step in the synthesis of the core structure is the conversion of the 4-hydroxy group (or its tautomeric keto form) to a chloro group. This is a crucial step as the 4-chloro substituent is a key reactive site for subsequent derivatization. The most common and effective method for this transformation is treatment with phosphorus oxychloride (POCl₃), often in the presence of a base or solvent.
Experimental Protocol: Synthesis of 4-Chloro-7-Ethoxy-2-Methylquinoline
Step 1: Synthesis of 7-Hydroxy-2-methylquinolin-4-one
In a round-bottom flask equipped with a reflux condenser, combine 10.9 g (0.1 mol) of m-aminophenol and 13.0 g (0.1 mol) of ethyl acetoacetate.
Heat the mixture at 140-150 °C for 4 hours with constant stirring.
Cool the reaction mixture and treat with 50 mL of ethanol.
Collect the precipitated solid by filtration, wash with cold ethanol, and dry to afford 7-hydroxy-2-methylquinolin-4-one.
Step 2: Synthesis of 7-Ethoxy-2-methylquinolin-4-one
To a solution of 17.5 g (0.1 mol) of 7-hydroxy-2-methylquinolin-4-one in 100 mL of dimethylformamide (DMF), add 15.2 g (0.11 mol) of anhydrous potassium carbonate.
Stir the suspension at room temperature for 30 minutes.
Add 17.1 g (0.11 mol) of ethyl iodide dropwise to the reaction mixture.
Heat the reaction at 80 °C for 6 hours.
Pour the cooled reaction mixture into 500 mL of ice-water.
Collect the precipitate by filtration, wash with water, and recrystallize from ethanol to yield 7-ethoxy-2-methylquinolin-4-one.
Step 3: Synthesis of 4-Chloro-7-ethoxy-2-methylquinoline
In a flask equipped with a reflux condenser and a calcium chloride guard tube, place 20.3 g (0.1 mol) of 7-ethoxy-2-methylquinolin-4-one.
Carefully add 50 mL (0.55 mol) of phosphorus oxychloride (POCl₃).
Heat the mixture to reflux for 3 hours.
Cool the reaction mixture and slowly pour it onto 500 g of crushed ice with vigorous stirring.
Neutralize the acidic solution with a saturated sodium carbonate solution until the pH is approximately 8.
Extract the product with dichloromethane (3 x 100 mL).
Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to obtain 4-chloro-7-ethoxy-2-methylquinoline.
Derivatization of the 4-Chloro-7-Ethoxyquinaldine Core
The 4-chloro substituent on the quinaldine ring is highly susceptible to nucleophilic aromatic substitution (SNA_r) .[6][7][8] This reactivity allows for the introduction of a wide range of functional groups at the 4-position, leading to a diverse library of derivatives.
Synthesis of 4-Amino Derivatives
The reaction of 4-chloro-7-ethoxyquinaldine with various primary and secondary amines is a common strategy to synthesize 4-aminoquinaldine derivatives. These reactions are typically carried out in a suitable solvent, such as ethanol or DMF, and may be facilitated by the addition of a base to scavenge the HCl generated during the reaction.
Synthesis of Other Derivatives
The 4-chloro group can also be displaced by other nucleophiles, such as alkoxides, thiolates, and hydrazines, to generate a variety of other derivatives with potentially interesting biological activities.
Therapeutic Potential and Structure-Activity Relationships (SAR)
Derivatives of the 4-chloroquinoline and quinaldine scaffolds have demonstrated significant potential as both anticancer and antimalarial agents. The biological activity is often dependent on the nature of the substituent at the 4- and 7-positions.
Anticancer Activity
Numerous studies have reported the cytotoxic effects of 4-aminoquinoline derivatives against various cancer cell lines.[9][10] The proposed mechanisms of action often involve the inhibition of topoisomerase II, induction of apoptosis, and modulation of cell signaling pathways. The presence of a halogen at the 7-position, such as chlorine, is often associated with enhanced anticancer activity.[9] The nature of the side chain at the 4-position is also critical, with variations in its length, basicity, and steric bulk influencing the potency and selectivity of the compounds. For instance, the introduction of bulky aromatic or heteroaromatic moieties can lead to compounds with improved cytotoxic profiles.[9][11]
Table 1: Cytotoxicity of Analogous 4-Aminoquinoline Derivatives against Cancer Cell Lines
Note: The data presented are for structurally related compounds and are intended to be illustrative of the potential activity of 4-chloro-7-ethoxyquinaldine derivatives.
Antimalarial Activity
The 4-aminoquinoline scaffold is the basis for the well-known antimalarial drug chloroquine. The mechanism of action is believed to involve the inhibition of hemozoin biocrystallization in the malaria parasite. The 7-chloro group is a critical pharmacophore for antimalarial activity.[13] The nature of the diamine side chain at the 4-position significantly impacts the activity against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum.[14][15][16] Variations in the length and branching of the alkyl chain, as well as the nature of the terminal amine, have been extensively studied to overcome drug resistance.
Visualization of Synthetic and Biological Pathways
Diagram 1: Synthetic Pathway to 4-Chloro-7-Ethoxyquinaldine```dot
Caption: General scheme for the derivatization of the core scaffold.
Conclusion and Future Perspectives
The 4-chloro-7-ethoxyquinaldine scaffold represents a promising and versatile platform for the design and synthesis of novel therapeutic agents. The synthetic accessibility of the core and the facile derivatization at the 4-position allow for the creation of large and diverse chemical libraries. Based on the well-established biological activities of analogous quinoline and quinaldine derivatives, this class of compounds holds significant potential for the development of new anticancer and antimalarial drugs. Future research should focus on the synthesis and biological evaluation of a wide range of derivatives to establish concrete structure-activity relationships and to identify lead compounds with potent and selective therapeutic effects. Further mechanistic studies will also be crucial to elucidate the precise molecular targets and signaling pathways involved in their biological activity.
References
Afanaseva, I., et al. (2000). Unusual temperature dependence of the Fries rearrangement of 7-Acyloxyquinolin-2-ones– A new way to linear and angular. Arkivoc, 2000(6), 931-938.
Baxendale, I. R., et al. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. The Journal of Organic Chemistry, 86(20), 14147-14161.
de Oliveira, R. B., et al. (2011). Synthesis and antitumoral evaluation of 7-chloro-4-quinolinylhydrazones derivatives. European Journal of Medicinal Chemistry, 46(11), 5473-5479.
Wissner, A., et al. (2003). Synthesis and structure-activity relationships of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles. The design of an orally active, irreversible inhibitor of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor-2 (HER-2). Journal of Medicinal Chemistry, 46(1), 49-63.
PubChem. (n.d.). 4-Chloro-7-methoxyquinoline. Retrieved from [Link]
Wikipedia. (2023, December 19). Doebner–Miller reaction. In Wikipedia. [Link]
Ekoue-Kovi, K., et al. (2009). Synthesis and antimalarial activity of new 4-amino-7-chloroquinolyl amides, sulfonamides, ureas and thioureas. Bioorganic & Medicinal Chemistry, 17(1), 270-283.
Wikipedia. (2023, November 28). Combes quinoline synthesis. In Wikipedia. [Link]
Singh, U. P., et al. (2012). Synthesis, X-ray diffraction study and biological activity of 7-hydroxy-4-methylquinolin-2(1H)-one. Journal of Molecular Structure, 1012, 119-124.
Kamal, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry, 9, S1627-S1644.
Dong, X., et al. (2018). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. Molecules, 23(11), 2774.
Name Reactions in Organic Synthesis. (n.d.). Combes Quinoline Synthesis. Retrieved from a source providing details on this reaction.
Martinez, R., et al. (2024). Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline. Molbank, 2024(1), M1834.
Gutiérrez, J. E., et al. (2022). Novel 7-Chloro-(4-thioalkylquinoline) Derivatives: Synthesis and Antiproliferative Activity through Inducing Apoptosis and DNA/RNA Damage. Pharmaceuticals, 15(10), 1234.
U.S. Patent No. 5,283,336. (1994). Washington, DC: U.S.
Mészaros, P., et al. (2000). Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. Journal of Heterocyclic Chemistry, 37(5), 1163-1169.
Heravi, M. M., et al. (2013). Synthesis of Quinaldines and Lepidines by a Doebner—Miller Reaction under Thermal and Microwave Irradiation Conditions Using Phosphotungstic Acid.
Singh, A., et al. (2011). Synthesis and antimalarial activity evaluation of 3-(3-(7-chloroquinolin-4-ylamino)propyl)-1,3-thiazinan-4-one derivatives. Arabian Journal of Chemistry, 4(3), 327-332.
Kumar, A., et al. (2021). Synthesis and Antimalarial Activity of 7-Chloro-4-(4-(2- (Oxo, Hydroxyl & Fluoro-2-1 (4-Phenyl)Ethyl)Piperazin- 1-yl)Quinoline Derivatives. Biointerface Research in Applied Chemistry, 11(6), 14357-14367.
Asghari, S., et al. (2020). Structure–activity relationship study and the effect of substituted...
El-Gaby, M. S. A., et al. (2001). Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. IL FARMACO, 56(1-2), 61-67.
BenchChem. (2025).
Aina, O. S., et al. (2021). Synthesis of tested 7-chloro-4-phenoxyquinoline derivatives.
Yamashkin, S. A., et al. (1992). Closure of the pyridine ring in the combes quinoline synthesis (Review). Chemistry of Heterocyclic Compounds, 28(1), 1-12.
Tran, T. D., et al. (2021).
European Patent No. EP0537847A1. (1993).
da Silva, E. B., et al. (2020). Effects of 4-Alkoxy/Amino-7-Chloroquinolines on Aedes aegypti and Artemia salina Larvae: The Search for Safer Larvicides to Combat Epidemiological Dengue in the Americas. ACS Omega, 5(33), 20966-20977.
Price, C. C., & Roberts, R. M. (1946). 4,7-dichloroquinoline. Organic Syntheses, 28, 38.
Shackleford, D. M., et al. (2011). Structure-activity relationships of 4-position diamine quinoline methanols as intermittent preventative treatment (IPT) against Plasmodium falciparum. Journal of Medicinal Chemistry, 54(18), 6245-6253.
Uzelac, M., et al. (2024). Design, Synthesis, Antitumor, and Antiplasmodial Evaluation of New 7-Chloroquinoline–Benzimidazole Hybrids. Molecules, 29(13), 3020.
Ashenhurst, J. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]
Chemistry lover. (2024, March 18). Combe's synthesis of quinoline || detailed mechanism [Video]. YouTube. [Link]
All about chemistry. (2018, July 15). Doebner Miller Reaction - Heterocyclic Chemistry - Synthesis of Quinolines [Video]. YouTube. [Link]
Kaiser, M., et al. (2023). Structure–Activity Relationships and Antiplasmodial Potencies of Novel 3,4-Disubstituted 1,2,5-Oxadiazoles. Molecules, 28(19), 6814.
Tüzün, B., et al. (2020). Cytotoxicity of these compounds and positive controls against A549,...
Ameta, K. L., & Kumar, B. (2014). SYNTHESIS AND CHARACTERIZATION OF NEW 7-HYDROXY-4-METHYL COUMARIN INCORPORATED FLAVANONE AND ISOXAZOLINE DERIVATIVES. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 4(3), 564-569.
de Oliveira, A. B., et al. (2023). Anticancer Activity of Chalcones and Its Derivatives: Review and In Silico Studies. Molecules, 28(10), 4009.
Gutiérrez, J. E., et al. (2022). Novel 7-Chloro-(4-thioalkylquinoline) Derivatives: Synthesis and Antiproliferative Activity through Inducing Apoptosis and DNA/RNA Damage. Pharmaceuticals, 15(10), 1234.
Singh, P., et al. (2016). Synthesis of novel quinoline derivatives and their cytotoxicity in A549 lung cancer cells. Journal of Heterocyclic Chemistry, 53(5), 1475-1483.
BenchChem. (2025). Technical Support Center: Doebner-von Miller Quinoline Synthesis. BenchChem Technical Guides.
Chinese P
Kumar, A., et al. (2021). Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7, A549 and SHSY-5Y cancer cell lines and mechanistic studies. RSC Advances, 11(52), 32865-32876.
Wolf, C., et al. (2007). Synthesis and antimalarial activity of new chloroquine analogues carrying a multifunctional linear side chain. Bioorganic & Medicinal Chemistry Letters, 17(12), 3444-3448.
Adeniyi, A. A., & Ajide, T. O. (2011). 4-(ethyl-p-chlorophenylglycinylamino)-7- chloroquinoline: Synthesis and in vivo antimalaria evaluation. Journal of Chemical and Pharmaceutical Research, 3(6), 844-852.
Brown, D. J., & Foster, R. V. (1966). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic, 5, 361-364.
Application Note: A Validated Two-Step Synthesis of 4-chloro-7-ethoxy-2-methylquinoline from m-phenetidine
Abstract This application note provides a comprehensive, field-validated protocol for the synthesis of 4-chloro-7-ethoxy-2-methylquinoline, a valuable heterocyclic scaffold in medicinal chemistry and materials science. T...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note provides a comprehensive, field-validated protocol for the synthesis of 4-chloro-7-ethoxy-2-methylquinoline, a valuable heterocyclic scaffold in medicinal chemistry and materials science. The described synthetic route is a robust two-step process commencing with the acid-catalyzed Combes quinoline synthesis from readily available m-phenetidine and acetylacetone, followed by a chlorination step using phosphorus oxychloride. This guide is designed for researchers in organic synthesis and drug development, offering in-depth mechanistic insights, detailed step-by-step protocols, safety procedures, and characterization data to ensure reliable and reproducible outcomes.
Introduction and Synthetic Strategy
Quinoline derivatives are a cornerstone of heterocyclic chemistry, forming the core structure of numerous pharmaceuticals and functional materials. The specific target molecule, 4-chloro-7-ethoxy-2-methylquinoline, serves as a versatile intermediate. The 4-chloro substituent is an excellent leaving group for nucleophilic substitution reactions, allowing for the introduction of various functional groups to build a library of derivatives for screening and development.
The chosen synthetic strategy involves two well-established and reliable transformations:
Combes Quinoline Synthesis: This reaction builds the core quinoline ring system by condensing an aniline (m-phenetidine) with a β-diketone (acetylacetone) under acidic conditions to form the intermediate, 7-ethoxy-2-methylquinolin-4-ol.[1][2][3]
Chlorination: The hydroxyl group of the quinolin-4-ol intermediate is subsequently converted to a chloro group using phosphorus oxychloride (POCl₃), a standard and effective reagent for this type of transformation.[4][5][6]
This approach is efficient, utilizes commercially available starting materials, and provides a clear pathway to the desired product.
Figure 1: Overall workflow for the two-step synthesis of 4-chloro-7-ethoxy-2-methylquinoline.
Part 1: Synthesis of 7-ethoxy-2-methylquinolin-4-ol
Mechanistic Rationale: The Combes Synthesis
The Combes synthesis is a classic acid-catalyzed reaction that involves the condensation of an aniline with a β-diketone.[7] The mechanism proceeds through several key stages:
Enamine Formation: The reaction initiates with the nucleophilic attack of the amine group of m-phenetidine on one of the carbonyl carbons of acetylacetone. This is followed by dehydration to form a Schiff base, which rapidly tautomerizes to the more stable enamine intermediate.[1][8]
Electrophilic Aromatic Substitution: The enamine, activated by the electron-donating ethoxy group on the aniline ring, undergoes an intramolecular electrophilic aromatic substitution. The acid catalyst protonates the second carbonyl group, rendering it more electrophilic and facilitating the ring-closing cyclization, which is the rate-determining step.[1]
Dehydration: A final acid-catalyzed dehydration of the resulting alcohol yields the aromatic quinoline ring system.
Concentrated sulfuric acid is employed as both the catalyst and a dehydrating agent to drive the reaction to completion.
Figure 2: Key mechanistic stages of the Combes quinoline synthesis.
Experimental Protocol
Materials & Reagents
Reagent
Formula
MW ( g/mol )
Amount
Moles (mmol)
Eq.
m-phenetidine
C₈H₁₁NO
137.18
6.86 g
50.0
1.0
Acetylacetone
C₅H₈O₂
100.12
5.51 g
55.0
1.1
Sulfuric Acid (98%)
H₂SO₄
98.08
25 mL
-
-
Sodium Hydroxide (10% aq.)
NaOH
40.00
~150 mL
-
-
| Deionized Water | H₂O | 18.02 | - | - | - |
Equipment
250 mL three-neck round-bottom flask
Reflux condenser
Dropping funnel
Magnetic stirrer and stir bar
Heating mantle with temperature controller
Ice bath
Buchner funnel and filter flask
Beakers and graduated cylinders
Procedure
Setup: Assemble the 250 mL three-neck flask with a magnetic stir bar, reflux condenser, and dropping funnel in a fume hood.
Acid Addition: Carefully add 25 mL of concentrated sulfuric acid to the flask and cool the flask in an ice bath to 0-5 °C.
Reagent Premix: In a separate beaker, mix m-phenetidine (6.86 g, 50.0 mmol) and acetylacetone (5.51 g, 55.0 mmol).
Addition of Reactants: Add the m-phenetidine/acetylacetone mixture dropwise to the cold, stirring sulfuric acid over 30 minutes. Maintain the internal temperature below 15 °C during the addition.
Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, gently heat the reaction mixture to 100-110 °C and maintain this temperature for 2 hours. The solution will darken significantly.
Quenching: Cool the reaction mixture to room temperature and then carefully pour it onto ~200 g of crushed ice in a large beaker with vigorous stirring. This step is highly exothermic.
Neutralization and Precipitation: Slowly neutralize the acidic solution by adding 10% aqueous sodium hydroxide solution until the pH reaches 7-8. A solid precipitate will form.
Isolation: Collect the crude solid product by vacuum filtration using a Buchner funnel.
Purification: Wash the filter cake thoroughly with cold deionized water (3 x 50 mL). Recrystallize the crude solid from ethanol/water to yield 7-ethoxy-2-methylquinolin-4-ol as a light-tan solid.
Drying: Dry the purified product in a vacuum oven at 60 °C overnight. Expected yield: 70-80%.
Part 2: Synthesis of 4-chloro-7-ethoxy-2-methylquinoline
Mechanistic Rationale: Chlorination with POCl₃
Phosphorus oxychloride (POCl₃) is a powerful dehydrating and chlorinating agent used to convert ketones, amides, and hydroxyl groups on heteroaromatic rings into chlorides. The quinolin-4-ol intermediate exists in tautomeric equilibrium with its keto form, 7-ethoxy-2-methylquinolin-4(1H)-one. The lone pair on the carbonyl oxygen attacks the electrophilic phosphorus atom of POCl₃. Subsequent rearrangement and elimination of dichlorophosphate results in the formation of the 4-chloroquinoline product.[4]
CRITICAL SAFETY NOTE: Phosphorus oxychloride is extremely corrosive, toxic upon inhalation, and reacts violently with water, releasing toxic HCl gas.[9][10][11] This procedure must be performed in a well-ventilated chemical fume hood, and appropriate personal protective equipment (PPE), including heavy-duty gloves, a lab coat, and chemical splash goggles with a face shield, must be worn at all times.[12][13]
Setup: In a fume hood, equip a dry 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser fitted with a calcium chloride drying tube.
Reagent Addition: Add 7-ethoxy-2-methylquinolin-4-ol (6.10 g, 30.0 mmol) to the flask, followed by the slow addition of phosphorus oxychloride (18 mL, 195.0 mmol).
Reaction: Heat the resulting suspension to reflux (approx. 110 °C) and maintain for 3 hours. The mixture should become a clear, dark solution.
Removal of Excess POCl₃: Cool the reaction mixture to room temperature. Carefully remove the excess POCl₃ under reduced pressure using a rotary evaporator connected to a base trap (containing NaOH solution).
Quenching:(EXTREME CAUTION) Place the flask containing the viscous residue in a large ice bath. Very slowly and carefully, add crushed ice to the flask in small portions with stirring to decompose any remaining POCl₃. This is a highly exothermic and gas-evolving process.
Neutralization: Once the reaction has subsided, slowly add saturated aqueous sodium bicarbonate solution until the pH of the aqueous layer is ~8.
Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).
Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent like ethanol to yield 4-chloro-7-ethoxy-2-methylquinoline as a solid. Expected yield: 80-90%.
Troubleshooting
Issue
Possible Cause
Recommended Solution
Part 1: Low yield of quinolinol
Incomplete reaction.
Ensure reaction temperature is maintained at 100-110 °C. Increase reaction time to 3-4 hours.
Loss during neutralization.
Add base slowly and monitor pH carefully to avoid over-basification which can dissolve the product.
Part 2: Reaction does not go to completion
Insufficient POCl₃ or reaction time.
Ensure POCl₃ is used in sufficient excess and reflux for the full recommended time.
Part 2: Difficult work-up
Violent quenching.
Perform the quenching step extremely slowly at 0 °C. Ensure adequate cooling and stirring.
Final Product is an oil or impure
Residual solvent or impurities.
Ensure complete removal of POCl₃ before work-up. Purify thoroughly by column chromatography.
IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS . [Link]
ARKIVOC. Synthesis, spectral and microbial studies of some novel quinoline derivatives via Vilsmeier Haack reagent . [Link]
Merck Millipore. SAFETY DATA SHEET - Phosphorus oxychloride . [Link]
ResearchGate. Vilsmeier-Haack synthesis of quinoline-carbaldehyde derivatives . [Link]
International Journal of Chemical Studies. Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations . [Link]
International Journal of Chemical Studies. Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations . [Link]
Semantic Scholar. Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4 . [Link]
Google Patents.
Google Patents. US3560508A - Process for the production of 5,7-dichloro-8-hydroxy-quinoline and 5,7-dichloro-8-hydroxy-quinaldine.
Durham University. Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents . [Link]
ResearchGate. Synthesis of tested 7-chloro-4-phenoxyquinoline derivatives . [Link]
National Institutes of Health. Design and synthesis of 6,7-methylenedioxy-4-substituted phenylquinolin-2(1H)-one derivatives as novel anticancer agents... . [Link]
Reddit. Ask Chemistry: Why can't I synthesise Phenacetin with P-Phenetidine and acetyl chloride? . [Link]
Conrad-Limpach synthesis of 7-ethoxy-2-methyl-4-quinolinol
Application Note: Conrad-Limpach Synthesis of 7-Ethoxy-2-methyl-4-quinolinol Abstract This application note details the optimized protocol for the synthesis of 7-ethoxy-2-methyl-4-quinolinol (also known as 7-ethoxy-2-met...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Conrad-Limpach Synthesis of 7-Ethoxy-2-methyl-4-quinolinol
Abstract
This application note details the optimized protocol for the synthesis of 7-ethoxy-2-methyl-4-quinolinol (also known as 7-ethoxy-2-methylquinolin-4(1H)-one) utilizing the Conrad-Limpach cyclization . Unlike the Knorr quinoline synthesis which favors 2-hydroxyquinolines under acidic conditions, the Conrad-Limpach method leverages thermal cyclization to selectively produce the 4-hydroxy isomer. This guide addresses the critical challenge of regioselectivity when using meta-substituted anilines (3-ethoxyaniline), providing conditions that favor the formation of the 7-ethoxy isomer over the 5-ethoxy byproduct through steric control.
Strategic Analysis & Mechanism
The Conrad-Limpach vs. Knorr Distinction
The synthesis of hydroxyquinolines from anilines and
-keto esters is governed by the conditions of the initial condensation and final cyclization.
Kinetics (Conrad-Limpach): Condensation at low temperature (<100°C) favors the formation of the
Thermodynamics (Knorr): Condensation at high temperature (>140°C) or with acid catalysis favors the
-ketoanilide . Cyclization of this intermediate yields the 2-hydroxyquinoline .
To synthesize the target 4-quinolinol , we must strictly enforce the Conrad-Limpach pathway by isolating the enamine intermediate before thermal cyclization.
Regioselectivity Control
Using 3-ethoxyaniline (m-phenetidine) presents a regiochemical challenge. Cyclization can occur at two positions:
Para to the ethoxy group: Yields the 7-ethoxy isomer (Target).[1]
Ortho to the ethoxy group: Yields the 5-ethoxy isomer (Byproduct).[1]
Mechanistic Insight: The steric bulk of the ethoxy group disfavors cyclization at the ortho position (the "crowded" side). Therefore, thermal cyclization predominantly yields the 7-ethoxy isomer . The protocol below includes a purification step to remove any trace 5-isomer.
Visualizations
Figure 1: Reaction Mechanism & Regioselectivity
Caption: Mechanistic pathway highlighting the steric preference for the 7-ethoxy isomer during thermal ring closure.
Figure 2: Experimental Workflow
Caption: Step-by-step operational workflow for the synthesis and purification.
Experimental Protocol
Materials Required
Reagent
Role
Specifications
3-Ethoxyaniline
Starting Material
>98% Purity
Ethyl Acetoacetate
Reagent
1.1 Equivalents
Acetic Acid
Catalyst
Glacial (Catalytic amount)
Toluene
Solvent (Step 1)
Anhydrous
Dowtherm A
Solvent (Step 2)
Eutectic mix of biphenyl/diphenyl ether
Petroleum Ether
Wash Solvent
Boiling range 60-80°C
Stage 1: Formation of Ethyl
-(3-ethoxyanilino)crotonate
Objective: To form the Schiff base (enamine) while preventing premature cyclization.
Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a Dean-Stark apparatus topped with a reflux condenser.
Reaction: Heat the mixture to vigorous reflux. Monitor the collection of water in the Dean-Stark trap.
Endpoint: Reaction is complete when water evolution ceases (typically 3-4 hours).
Isolation: Cool the mixture to room temperature. Remove toluene under reduced pressure (rotary evaporator) to yield the crude enamine as a viscous yellow/orange oil.
QC Check: 1H NMR should show a vinyl proton signal at ~4.5-5.0 ppm and disappearance of the aniline NH2 doublet.
Stage 2: Thermal Cyclization (Conrad-Limpach)
Objective: High-temperature electrocyclic ring closure.
Safety Warning: This step involves temperatures >250°C. Use a blast shield and ensure all glassware is free of star cracks.
Setup: Place Dowtherm A (100 mL) in a 500 mL 3-neck flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel. Leave the condenser off or use an air condenser to allow ethanol escape.[2][3]
Pre-heat: Heat the Dowtherm A to a rolling boil (~250-255°C ).
Addition: Transfer the crude enamine from Stage 1 into the dropping funnel (dilute with a minimal amount of Dowtherm A if too viscous). Add the enamine dropwise to the boiling solvent over 15-20 minutes.
Critical Parameter: The temperature must remain >245°C during addition to ensure rapid cyclization and evaporation of the ethanol byproduct.
Completion: After addition, continue heating for an additional 15 minutes.
Workup: Remove the heat source and allow the mixture to cool slowly to room temperature. The product, 7-ethoxy-2-methyl-4-quinolinol , will precipitate as a tan/off-white solid.
Stage 3: Purification
Filtration: Dilute the cooled suspension with Petroleum Ether (100 mL) to reduce viscosity and solubilize the Dowtherm A. Filter the solid using a Büchner funnel.
Washing: Wash the filter cake thoroughly with Petroleum Ether (3 x 50 mL) and then with Acetone (1 x 20 mL) to remove oily residues.
Recrystallization: Recrystallize the crude solid from boiling Ethanol (or DMF for higher purity).
Drying: Dry the crystals in a vacuum oven at 60°C for 12 hours.
Low Yield: Often caused by incomplete water removal in Step 1 or temperature dropping below 240°C in Step 2.
Oily Product: Indicates residual Dowtherm A. Wash more rigorously with hexane/petroleum ether.
Dark Color: Oxidation during high-temp step. Ensure nitrogen blanket during cyclization if color is critical.
References
Conrad, M., & Limpach, L. (1887).[3] Ueber die Synthese von Chinolinderivaten durch Condensation von Anilinen mit Acetessigester. Berichte der deutschen chemischen Gesellschaft. Link
Reynolds, G. A., & Hauser, C. R. (1949). 2-Methyl-4-hydroxyquinoline. Organic Syntheses, Coll. Vol. 3, p.593. Link
BenchChem. (2025). Application Notes and Protocols for the Conrad-Limpach Synthesis of 4-Hydroxyquinolines. Link
PubChem. (2025).[1] Compound Summary: Ethoxyquin and derivatives. National Library of Medicine. Link
Sigma-Aldrich. (2025). Product Specification: 7-Methoxy-2-methyl-4-quinolinol (Analogous Protocol). Link
Application Note: Chlorination of 4-hydroxy-7-ethoxy-2-methylquinoline with POCl3
Abstract & Strategic Significance This Application Note details the optimized protocol for the conversion of 4-hydroxy-7-ethoxy-2-methylquinoline (also known as 7-ethoxy-2-methylquinolin-4(1H)-one) to 4-chloro-7-ethoxy-2...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Significance
This Application Note details the optimized protocol for the conversion of 4-hydroxy-7-ethoxy-2-methylquinoline (also known as 7-ethoxy-2-methylquinolin-4(1H)-one) to 4-chloro-7-ethoxy-2-methylquinoline using Phosphorus Oxychloride (POCl
) .
This transformation is a cornerstone in medicinal chemistry, particularly in the synthesis of quinoline-based antimalarials, kinase inhibitors, and antibacterial agents. The introduction of the chlorine atom at the C4 position activates the ring for subsequent nucleophilic aromatic substitution (
) reactions with amines, thiols, or alkoxides, enabling rapid library generation.
Key Technical Advantages of this Protocol:
High Conversion: Optimized stoichiometry drives the equilibrium toward the chlorinated product.
Scalability: The workup procedure is designed to manage the exothermic quenching of POCl
safely on multigram to kilogram scales.
Purity Profile: Minimizes the formation of dimeric side products common in quinolone activations.
Chemical Basis & Reaction Mechanism
The reaction operates via a nucleophilic substitution mechanism. The starting material exists in a tautomeric equilibrium between the enol (4-hydroxy) and keto (4-quinolone) forms. The keto form is generally predominant in the solid state and neutral solution, but the enol form reacts with the electrophilic phosphorus species.
Mechanistic Pathway[1][2][3][4]
Activation: The nucleophilic oxygen of the quinoline attacks the electrophilic phosphorus of POCl
, displacing a chloride ion and forming a dichlorophosphate intermediate.
Elimination: This intermediate converts the C4-oxygen into an excellent leaving group.
Substitution: The chloride ion (generated in situ or added) attacks the C4 position, displacing the phosphate group to yield the 4-chloroquinoline and chlorophosphates.
Mechanistic Visualization
Figure 1: Mechanistic pathway for the deoxychlorination of 4-hydroxyquinolines.
Safety Assessment (Critical)
Phosphorus Oxychloride (POCl
) is a highly toxic, corrosive, and moisture-sensitive reagent.
Inhalation Hazard: Vapors can cause severe respiratory damage. All operations must be performed in a functioning fume hood.[1]
Water Reactivity: Reacts violently with water to release heat and toxic HCl/phosphoric acid fumes.
Induction Period: The reaction can have an induction period. Do not overheat rapidly if the reaction does not appear to start immediately.[2]
Emergency Protocol:
Skin Contact: Wash immediately with PEG-400 (if available) or copious water for 15 minutes.
Spill: Neutralize with solid sodium bicarbonate or lime before cleanup. Do not use water on neat spills.[3]
Drying: Ensure all glassware is oven-dried and flushed with nitrogen/argon. Moisture consumes POCl
and generates HCl gas, which can complicate the reaction.
Charging: In a round-bottom flask equipped with a magnetic stir bar, add the 4-hydroxy-7-ethoxy-2-methylquinoline (1.0 equiv).
Reagent Addition:
Neat Method (Preferred for kinetics): Slowly add POCl
(5.0–10.0 equiv) at room temperature. The substrate may not dissolve immediately.[3]
Solvent Method: If the scale is large (>50g), suspend the substrate in Toluene (3-5 volumes) first, then add POCl
(3.0 equiv) to moderate the exotherm.
Reflux: Attach a reflux condenser with a drying tube (CaCl
or Drierite). Heat the mixture to reflux (approx. 105–110 °C) .
Observation: The suspension should clear to a homogeneous solution as the reaction proceeds and the polar starting material is consumed.
Phase 2: Monitoring (Self-Validation)
Time: Typical reaction time is 2 to 4 hours .
Checkpoint (TLC):
Eluent: 50% Ethyl Acetate in Hexanes.
Visualization: UV (254 nm).
Criteria: Disappearance of the baseline spot (Starting Material) and appearance of a high-R
spot (Product).
Note: The starting material is highly polar and often fluoresces blue; the product is less polar and may fluoresce differently or quench fluorescence.
Phase 3: Workup (The "Quench")
Caution: This step is exothermic.
7. Concentration: Allow the reaction to cool to room temperature. If excess POCl
is large, remove the majority by rotary evaporation under reduced pressure (use a base trap for the pump).
8. Quenching:
Prepare a mixture of crushed ice and NHOH (or sat. NaHCO) in a large beaker.
Slowly pour the reaction residue (or concentrated oil) into the vigorously stirring ice/base mixture.
Critical pH Check: Ensure the final pH is basic (> pH 9) . The quinoline nitrogen must be deprotonated to be extracted into the organic layer. If acidic, the product remains in the aqueous phase as the hydrochloride salt.
Phase 4: Extraction & Purification
Extraction: Extract the aqueous slurry with Dichloromethane (DCM) (
volumes).
Washing: Wash combined organics with Brine (
).
Drying: Dry over anhydrous Na
SO or MgSO, filter, and concentrate.
Purification:
The crude material is often pure enough (>90%) for the next step.
If necessary, recrystallize from Hexanes/Ethyl Acetate or purify via silica gel chromatography (Gradient: 0%
30% EtOAc in Hexanes).
Workflow Diagram
Figure 2: Experimental workflow for the synthesis and isolation of the target chloroquine.
Data Analysis & Characterization
To validate the synthesis, compare analytical data against these expected parameters.
Expected NMR Shifts (
H NMR, CDCl
)
Position
Shift ( ppm)
Multiplicity
Interpretation
C2-CH
~2.6 - 2.7
Singlet
Methyl group (characteristic).
C7-O-CH-
~4.2
Quartet
Ethoxy methylene.
C7-O-CH-CH
~1.5
Triplet
Ethoxy methyl.
C3-H
~7.3
Singlet
Aromatic proton next to Cl.
Aromatic Ring
7.0 - 8.1
Multiplets
Remaining quinoline protons.
Key Diagnostic: The disappearance of the broad singlet (OH/NH) from the starting material (>10 ppm) and the downfield shift of the C3 proton due to the proximity of the chlorine atom.
Mass Spectrometry (LC-MS)[8]
Parent Ion: Look for
.
Isotope Pattern: A distinct 3:1 ratio for the M and M+2 peaks, characteristic of a mono-chlorinated compound (
Cl vs Cl).
Optimization & Troubleshooting
Issue
Probable Cause
Corrective Action
Incomplete Conversion
Old/Wet POCl.
Distill POCl before use or increase equivalents. Ensure system is sealed from moisture.[3][8]
Low Yield
Product lost in aqueous phase during workup.
Check pH. The aqueous layer must be basic (pH > 9) to precipitate the free base. If acidic, the product is soluble in water.
Protocol for Nucleophilic Substitution on 4-Chloro-7-ethoxy-2-methylquinoline
Application Note: AN-QZN-04 functionalization of electron-rich quinoline scaffolds. Executive Summary This guide details the protocol for derivatizing 4-chloro-7-ethoxy-2-methylquinoline via Nucleophilic Aromatic Substit...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: AN-QZN-04
functionalization of electron-rich quinoline scaffolds.
Executive Summary
This guide details the protocol for derivatizing 4-chloro-7-ethoxy-2-methylquinoline via Nucleophilic Aromatic Substitution (
). While the 4-chloroquinoline scaffold is a privileged structure in medicinal chemistry (e.g., chloroquine, kinase inhibitors), the presence of the 7-ethoxy group (an electron-donating group, EDG) and the 2-methyl group presents specific electronic and steric challenges that distinguish it from the more common 4,7-dichloroquinoline.
This note provides two validated workflows:
Method A (Thermal Acid-Catalysis): The robust "gold standard" for scale-up.
Method B (Microwave-Assisted): High-throughput optimization for library generation.
Mechanistic Insight & Reactivity Profile
The Electronic Challenge
The reaction proceeds via an addition-elimination mechanism (
). The rate-determining step is the nucleophilic attack at C4.
Ring Activation: The quinoline nitrogen withdraws electron density, making C4 electrophilic. Protonation of this nitrogen (using acid catalysis) dramatically lowers the LUMO energy, accelerating the reaction.
Substituent Effects:
7-Ethoxy (EDG): Unlike the electron-withdrawing chlorine in chloroquine, the 7-ethoxy group donates electron density into the ring via resonance. This deactivates the C4 position toward nucleophilic attack, requiring higher temperatures or acid catalysis compared to 4,7-dichloroquinoline.
2-Methyl (Steric/Electronic): Provides slight steric bulk but primarily acts as a weak electron donor. It prevents nucleophilic attack at C2, ensuring high regioselectivity for C4.
Reaction Pathway Visualization
The following diagram illustrates the acid-catalyzed mechanism, highlighting the critical resonance-stabilized intermediate.
Figure 1: Acid-catalyzed
pathway. Protonation of the quinoline nitrogen is the key switch to overcome the deactivating effect of the 7-ethoxy group.
Experimental Protocols
Pre-Reaction Decision Matrix
Select the appropriate method based on your nucleophile and available equipment.
Parameter
Method A: Thermal Acid-Catalysis
Method B: Microwave Irradiation
Nucleophile Type
Primary alkyl amines, anilines
Secondary amines, hindered bases
Scale
Gram to Kilogram
Milligram (Library scale)
Solvent
Ethanol, n-Propanol
Ethanol, NMP, DMF
Time
4 – 18 Hours
10 – 30 Minutes
Key Advantage
Scalable, simple setup
Rapid, drives difficult substrates
Method A: Thermal Acid-Catalyzed Substitution
Recommended for primary amines and scale-up batches.
Solvent: Ethanol (anhydrous preferred) or n-Propanol (for higher temp)
Catalyst: Conc. HCl (0.1 equiv) OR use the amine as a hydrochloride salt.
Step-by-Step Protocol:
Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equiv of 4-chloro-7-ethoxy-2-methylquinoline in Ethanol (5 mL per mmol).
Addition: Add 1.1 equiv of the amine.
Note: If the amine is a liquid, add neat. If solid, dissolve in minimal solvent.
Activation: Add catalytic HCl (0.1 equiv).
Why? The acid protonates the quinoline nitrogen, countering the deactivating 7-ethoxy effect.
Reflux: Attach a condenser and heat the mixture to reflux (
for EtOH, for n-PrOH).
Monitoring: Monitor by TLC (System: 5% MeOH in DCM). The starting material (high
) should disappear, replaced by a polar fluorescent product.
Typical Time: 6–12 hours.
Workup (Critical):
Cool to room temperature.[1][2] The product often precipitates as the hydrochloride salt.
Option 1 (Filtration): Filter the solid, wash with cold ether. This yields the salt form.
Option 2 (Free Base): Dilute with water, basify to pH 10 using 2M NaOH or
. Extract with DCM (). Dry over and concentrate.
Method B: Microwave-Assisted Synthesis
Recommended for secondary amines or rapid library generation.
Solvent: NMP (N-methyl-2-pyrrolidone) or Ethanol.[3]
Step-by-Step Protocol:
Loading: In a microwave-safe vial (2-5 mL), mix the quinoline substrate and excess amine (2.0 equiv).
Solvent: Add solvent (1-2 mL).
Optimization: For difficult amines, add 1.0 equiv of DIPEA (Hünig's base) to scavenge HCl, although this prevents acid-activation. If reaction is sluggish, revert to acid catalysis (add 1 equiv Acetic Acid).
Irradiation: Cap the vial. Program the microwave reactor:
Temperature:
-
Hold Time: 15 - 20 minutes
Pressure Limit: 15 bar (if using EtOH)
Workup: Pour the reaction mixture into ice water.
If solid precipitates: Filter and wash with water.
If oil forms: Extract with Ethyl Acetate, wash with brine (
) to remove NMP.
QC and Troubleshooting Guide
Logical Workflow for Optimization
If the reaction fails or yields are low, follow this logic path:
Figure 2: Troubleshooting decision tree for
on deactivated quinolines.
Common Pitfalls
Hydrolysis: The 4-chloro group can hydrolyze to the 4-hydroxy derivative (quinolinone) if water is present, especially under acidic conditions. Correction: Use anhydrous solvents and keep the system closed.
Salt Formation: The product is a base. If you isolate the precipitate directly from the acid-catalyzed reaction, you have the HCl salt . This will have different solubility and NMR properties than the free base. Always report which form you isolated.
Regioselectivity: The 2-methyl group sufficiently protects the C2 position. Nucleophilic attack at C2 is rarely observed unless the C4 position is sterically blocked.
References
Mechanistic Foundation of Aminoquinolines:
Solomon, V. R., & Lee, H. (2011). Quinoline as a privileged scaffold in cancer drug discovery. Current Medicinal Chemistry, 18(10), 1488-1508.
Microwave Assisted Synthesis Protocols:
Kaur, K., et al. (2010).[4] Microwave assisted synthesis of some new 4-aminoquinoline derivatives. European Journal of Medicinal Chemistry, 45(7), 3245-3250.
Substituent Effects in Quinoline
:
Madrid, P. B., et al. (2005). Synthesis of ring-substituted 4-aminoquinolines and evaluation of their antimalarial activities. Bioorganic & Medicinal Chemistry Letters, 15(4), 1015-1018.
Standard Thermal Protocol (Chloroquine Analogs):
Musonda, C. C., et al. (2004). Chloroquine analogues: synthesis and antimalarial activity.[5][6][7] Bioorganic & Medicinal Chemistry Letters, 14(15), 3901-3905.
Application Note: Reaction Conditions for 4-Chloro-7-ethoxy-2-methylquinoline Amination
Amination Executive Summary This application note details the optimized reaction conditions for the amination of 4-chloro-7-ethoxy-2-methylquinoline (CEMQ). The 4-aminoquinoline scaffold is a privileged structure in medi...
Author: BenchChem Technical Support Team. Date: February 2026
Amination
Executive Summary
This application note details the optimized reaction conditions for the amination of 4-chloro-7-ethoxy-2-methylquinoline (CEMQ). The 4-aminoquinoline scaffold is a privileged structure in medicinal chemistry, serving as the core for antimalarials (e.g., Chloroquine), kinase inhibitors, and intercalating agents.
The presence of the 7-ethoxy group (an electron-donating group, EDG) at the 7-position presents a specific synthetic challenge: it electronically deactivates the C4 position toward nucleophilic attack via resonance donation, making the substrate less reactive than its 7-chloro or 7-nitro counterparts. Consequently, standard thermal protocols often require modification—specifically acid catalysis or microwave irradiation —to achieve quantitative conversion.
This guide provides three validated protocols ranging from classical thermal substitution to transition-metal-catalyzed cross-coupling.
Mechanistic Insight & Reaction Design
The Challenge of Electronic Deactivation
The primary reaction pathway is Nucleophilic Aromatic Substitution (
) . The reaction is driven by the electron-deficient nature of the pyridine ring. However, the 7-ethoxy substituent exerts a mesomeric effect (+M) that increases electron density within the ring system, stabilizing the ground state and destabilizing the anionic Meisenheimer intermediate.
To overcome this, protonation of the quinoline nitrogen (N1) is the most effective strategy. This increases the electrophilicity of the C4 carbon, facilitating nucleophilic attack even by weak amines.
Mechanism Diagram
The following diagram illustrates the acid-catalyzed
pathway, highlighting the critical protonation step.
Figure 1: Acid-catalyzed
mechanism. Protonation of N1 counteracts the deactivating effect of the 7-ethoxy group.
Best for: Primary aliphatic amines, scale-up, and cost-efficiency.
This method utilizes phenol or p-TsOH as a catalyst. Phenol acts as a "proton shuttle," protonating the quinoline nitrogen while solvating the transition state.
Best for: Library generation, sluggish amines, and rapid optimization.
Microwave irradiation overcomes the activation energy barrier significantly faster than thermal heating, often suppressing side reactions like hydrolysis.
Protocol:
Setup: In a 10 mL microwave vial, dissolve substrate (100 mg) in Isopropanol (2 mL) .
Addition: Add amine (2.0 equiv). No catalyst is usually required for aliphatic amines.
Irradiation: Seal and irradiate at 140 °C for 15–20 minutes (High absorption level).
Workup: Pour reaction mixture into water (10 mL). The product often precipitates.[1] Filter and wash with cold ether.
Solvent: Add degassed Toluene (0.2 M concentration).
Reaction: Heat to 100 °C for 12–18 hours.
Filtration: Filter through a Celite pad to remove Pd black. Concentrate and purify via flash chromatography.
Comparative Analysis of Conditions
Parameter
Thermal (Neat/EtOH)
Acid-Catalyzed
Microwave Assisted
Buchwald-Hartwig (Pd)
Reaction Time
12–24 Hours
4–8 Hours
10–30 Minutes
12–18 Hours
Temperature
120–140 °C
80–100 °C
140–160 °C
80–110 °C
Yield (Typical)
60–75%
85–95%
80–90%
70–90%
Scope
Primary Amines
Primary/Secondary
Broad
Weak Nucleophiles (Anilines)
Key Risk
Polymerization/Tars
Salt formation
Pressure buildup
Catalyst cost/Removal
Process Workflow & Quality Control
The following workflow outlines the critical decision points and quality checks for the synthesis.
Figure 2: Decision tree for selecting the optimal amination protocol based on nucleophile type.
Quality Control Specifications
1H NMR (DMSO-d6): Look for the disappearance of the C3-H singlet (~7.6 ppm) and appearance of the new C3-H singlet (often shifted upfield to ~6.5-6.8 ppm due to the amino group). The 7-OEt signals (quartet ~4.15 ppm, triplet ~1.38 ppm) must remain intact.
HPLC: Monitor for hydrolysis product (7-ethoxy-2-methyl-4-quinolone), which is the primary impurity if water enters the reaction.
References
Synthesis of 4-Aminoquinolines via
:
Title: 4-Aminoquinoline: a comprehensive review of synthetic str
Application Note: 4-Chloro-7-ethoxy-2-methylquinoline as a Kinase Inhibitor Scaffold
Abstract & Introduction The quinoline heterocycle is recognized as a "privileged scaffold" in medicinal chemistry due to its ability to mimic the purine ring of ATP, making it an ideal template for Type I and Type II kin...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Introduction
The quinoline heterocycle is recognized as a "privileged scaffold" in medicinal chemistry due to its ability to mimic the purine ring of ATP, making it an ideal template for Type I and Type II kinase inhibitors. This application note details the utility of 4-chloro-7-ethoxy-2-methylquinoline as a versatile building block for developing ATP-competitive inhibitors targeting receptor tyrosine kinases (RTKs) such as EGFR, VEGFR, and c-Met.
Unlike the more common quinazoline scaffolds (e.g., gefitinib), the quinoline core offers a distinct solubility profile and vector presentation. The 4-chloro substituent serves as a reactive "warhead" for late-stage functionalization via Nucleophilic Aromatic Substitution (
), allowing researchers to rapidly generate libraries of 4-aminoquinolines. The 7-ethoxy group provides critical solubility and hydrophobic interactions at the solvent front, while the 2-methyl group offers steric bulk to influence selectivity and metabolic stability.
Chemical Biology Profile: Scaffold Analysis
Understanding the Structure-Activity Relationship (SAR) potential of this scaffold is prerequisite to library design.
Structural Logic
4-Position (The Warhead): The chlorine atom is a leaving group activated by the electron-deficient pyridine ring. Displacement with aromatic amines (anilines) creates the key hydrogen-bonding motif required to interact with the kinase hinge region (Glu/Met gatekeeper residues).
7-Position (The Solubilizer): The ethoxy group projects into the solvent-exposed region or the ribose-binding pocket, depending on binding mode. It improves lipophilicity (
) modulation compared to a bare ring, aiding cell permeability.
2-Position (The Steric Handle): The methyl group can induce a twist in the conformation or block metabolism at the typically labile 2-position, potentially increasing half-life (
).
Visual SAR Map
Figure 1: Structural analysis of the scaffold highlighting the functional roles of the 2, 4, and 7 positions.
Protocol 1: Chemical Synthesis (Library Generation)
Objective: To functionalize the 4-chloro-7-ethoxy-2-methylquinoline scaffold with various anilines to create a library of potential kinase inhibitors.
Mechanism: Nucleophilic Aromatic Substitution (
). The reaction is driven by the electron-withdrawing nature of the quinoline nitrogen, which can be further activated by protonation (acid catalysis).
Detection: ADP-Glo™ Reagent and Kinase Detection Reagent.
Step-by-Step Procedure
Compound Prep: Prepare 3-fold serial dilutions of the synthesized quinoline inhibitors in DMSO (Top concentration:
).
Enzyme Reaction (384-well plate):
Add 2 µL of compound solution.
Add 2 µL of Kinase/Substrate mix.
Incubate for 10 min at RT (allows compound to bind).
Add 1 µL of ATP to start the reaction.
Incubate for 60 min at RT.
ADP Depletion:
Add 5 µL of ADP-Glo™ Reagent.
Incubate for 40 min (consumes unreacted ATP).
Detection:
Add 10 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase light).
Incubate for 30 min.
Read: Measure Luminescence on a plate reader (e.g., EnVision).
Experimental Workflow Diagram
Figure 2: Integrated workflow from chemical scaffold to biological data.
Data Analysis & Interpretation
When analyzing the data from the library, organize results to correlate the aniline structure with potency.
Table 1: Hypothetical SAR Data for EGFR Inhibition
Compound ID
R-Group (Aniline)
(nM)
Interpretation
QZN-001
Phenyl (Unsubstituted)
1200
Weak binding; lacks hydrophobic fit.
QZN-002
3-Chloro-4-fluoro
45
Potent. Halogens fit the hydrophobic pocket (similar to Gefitinib).
QZN-003
3-Ethynyl
15
Very Potent. Ethynyl group forms specific interactions.
QZN-004
4-Methoxy
500
Steric clash or electron donation unfavorable.
Key Insight: The 4-chloro-7-ethoxy-2-methylquinoline scaffold requires an electron-deficient or halogenated aromatic amine at the 4-position to achieve nanomolar potency. The 7-ethoxy group remains constant, likely providing a baseline solubility and "solvent shelf" interaction that supports the binding of the variable 4-position groups.
References
Solomon, V. R., & Lee, H. (2011).[1] Quinoline as a privileged scaffold in cancer drug discovery.[1][2][3][4] Current Medicinal Chemistry, 18(10), 1488–1508.[1] Link
Musonda, C. C., et al. (2004). Chloroquine analogues as antimalarial candidates.[5] Bioorganic & Medicinal Chemistry Letters, 14(15), 3901-3905. (Demonstrates synthesis of 4-aminoquinolines via 4-chloro displacement). Link
Promega Corporation. (2023). ADP-Glo™ Kinase Assay Technical Manual. Link
Maree, D. M., et al. (2013). Synthesis and evaluation of 4-aminoquinoline derivatives as antiproliferative agents. Medicinal Chemistry Research, 22, 309–318. (Specific protocols for 4-chloro displacement). Link
Application Note: High-Efficiency Suzuki-Miyaura Coupling of 4-Chloro-7-ethoxy-2-methylquinoline
Executive Summary This application note provides a comprehensive guide to performing Suzuki-Miyaura cross-coupling reactions utilizing 4-chloro-7-ethoxy-2-methylquinoline as the electrophilic partner. This scaffold is a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note provides a comprehensive guide to performing Suzuki-Miyaura cross-coupling reactions utilizing 4-chloro-7-ethoxy-2-methylquinoline as the electrophilic partner. This scaffold is a critical intermediate in the synthesis of antimalarial agents (chloroquine analogs) and tyrosine kinase inhibitors.
While 4-chloroquinolines are generally reactive, the specific substitution pattern of this substrate—specifically the electron-donating 7-ethoxy group and the steric influence of the 2-methyl group—requires tailored protocols to maximize yield and suppress side reactions such as hydrolysis (quinolone formation) or protodeboronation.[1]
Chemical Context & Reactivity Profile[3][4][5][6]
Substrate Analysis[1][2]
Electrophile (C4-Cl): The chlorine at the 4-position is activated by the quinoline nitrogen.[1] Unlike typical aryl chlorides, 4-chloroquinolines possess significant double-bond character (vinyl chloride-like), facilitating oxidative addition to Pd(0).[2][1]
Electronic Effect (7-OEt): The ethoxy group at C7 is an electron-donating group (EDG).[1] Inductively, this increases electron density in the ring system, theoretically making the oxidative addition step slightly slower compared to a nitro-substituted quinoline.[2] However, it significantly improves solubility in organic solvents compared to the hydroxy or methoxy analogs.[2]
Steric Effect (2-Me): The methyl group at C2 blocks the alpha-position to nitrogen, preventing common side reactions (such as nucleophilic attack at C2) but potentially imposing minor steric interactions during the reductive elimination step if bulky ligands are used.
Mechanistic Pathway
The reaction proceeds via the standard Pd(0)/Pd(II) catalytic cycle.[2] The critical deviation for this substrate is the competition between the desired Oxidative Addition and the undesired Hydrolysis of the C4-Cl bond to form the thermodynamically stable 4-quinolone, particularly in aqueous basic media.[1]
Figure 1: Catalytic cycle highlighting the critical oxidative addition step and the risk of hydrolysis.[2]
Experimental Protocols
Protocol A: The "Standard" Robust Method
Best for: Simple aryl boronic acids, initial screening, cost-sensitive scale-up.[2]
Setup: Charge a reaction vial with the quinoline substrate (1.0 equiv), boronic acid (1.2 equiv), and Pd(PPh3)4 (0.05 equiv).
Inertion: Seal the vial and purge with Argon or Nitrogen for 5 minutes.
Solvent Addition: Add degassed 1,4-Dioxane (concentration ~0.1 M relative to substrate).[1]
Activation: Add degassed 2.0 M Na2CO3 (3.0 equiv).
Reaction: Heat the mixture to 90°C with vigorous stirring.
Note: 4-chloroquinolines typically require higher temperatures than aryl bromides.[1]
Monitoring: Monitor by HPLC/TLC after 2 hours. If starting material remains, add an additional 0.2 equiv of boronic acid.[2]
Workup: Cool to RT. Dilute with EtOAc, wash with water and brine.[2] Dry over Na2SO4.[2][1]
Protocol B: The "High-Performance" Method (Anhydrous)
Best for: Sterically hindered boronic acids, substrates prone to hydrolysis, or when Protocol A fails.[2]
Rationale: This protocol uses SPhos , a Buchwald dialkylbiaryl phosphine ligand.[2][1] SPhos creates a highly active catalyst that facilitates oxidative addition into the electron-rich quinoline system and promotes reductive elimination even with steric bulk.[1] The use of anhydrous phosphate prevents the hydrolysis of the C4-Cl bond.[1]
Pre-complexation (Optional but recommended): Stir Pd(OAc)2 and SPhos in Toluene for 10 mins at RT under Argon to generate the active catalytic species (solution turns from orange to pale yellow/colorless).
Charge Solids: Add 4-chloro-7-ethoxy-2-methylquinoline (1.0 equiv), Boronic acid (1.2 equiv), and anhydrous K3PO4 (2.0 equiv) to the reaction vessel.
Combine: Transfer the catalyst solution to the solids.
Reaction: Heat to 100°C for 4–12 hours.
Workup: Filter through a pad of Celite to remove inorganic salts.[1] Concentrate the filtrate.
Optimization & Decision Matrix
Use the following workflow to determine the optimal conditions for your specific coupling partner.
Figure 2: Decision tree for selecting and troubleshooting reaction conditions.
Quantitative Comparison of Conditions
Parameter
Protocol A (Standard)
Protocol B (Advanced)
Catalyst System
Pd(PPh3)4
Pd(OAc)2 + SPhos
Base
Na2CO3 (aq)
K3PO4 (anhydrous)
Solvent
Dioxane / Water
Toluene
Temperature
90°C
100°C
Time
2 - 6 Hours
4 - 12 Hours
Sensitivity
Tolerates air briefly
Strictly Anhydrous/Inert
Major Byproduct
4-Quinolone (Hydrolysis)
Homocoupling of Boronic Acid
Cost
Low
High (Ligand cost)
Troubleshooting & Self-Validation
The "Black Precipitate" Test
Observation: If the reaction mixture turns black immediately upon heating, Pd black has precipitated, indicating ligand dissociation and catalyst death.[2]
Correction: Ensure the reaction is strictly oxygen-free. If using Protocol A, switch to Protocol B (SPhos binds Pd tighter than PPh3).[2]
Hydrolysis Validation
Symptom: LCMS shows a peak with Mass = [Substrate - Cl + OH].[2][1] This is the 4-hydroxy-7-ethoxy-2-methylquinoline.[1]
Cause: Hydroxide concentration is too high, or the reaction is too slow, allowing water to attack the C4 position.[2]
Fix: Eliminate water. Use Protocol B with anhydrous K3PO4 or Cs2CO3 in Toluene or DMF.[1]
Purification of 4-Substituted Quinolines
Challenge: Quinoline nitrogens can streak on silica gel due to interaction with acidic silanols.[2][1]
Solution: Pre-treat the silica gel column with 1% Triethylamine (TEA) in Hexanes before loading the sample. Elute with Hexanes:Ethyl Acetate + 1% TEA.[2][1]
References
Miyaura, N., & Suzuki, A. (1995).[2][3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[2] Link[2]
Wolf, C., et al. (2009).[2][1] Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4-Dichloroquinolines. Journal of Organic Chemistry, 74(16), 6231-6236.[2] (Demonstrates C4 reactivity preference). Link[2]
Billingsley, K., & Buchwald, S. L. (2007).[2] Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides.[1] Journal of the American Chemical Society, 129(11), 3358–3366.[2] (Source for SPhos/XPhos protocols). Link[2]
Surry, D. S., & Buchwald, S. L. (2008).[2] Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.[2][1] (Ligand selection guide). Link
Application Note: High-Performance Synthesis of 4-Amino-7-Ethoxy-2-Methylquinoline Derivatives
Executive Summary This application note details the optimized protocol for the synthesis of 4-amino-7-ethoxy-2-methylquinoline and its N-substituted derivatives. These scaffolds are critical pharmacophores in medicinal c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the optimized protocol for the synthesis of 4-amino-7-ethoxy-2-methylquinoline and its N-substituted derivatives. These scaffolds are critical pharmacophores in medicinal chemistry, serving as precursors for antimalarials, kinase inhibitors (e.g., VEGFR inhibition), and agents for neurodegenerative diseases.
The protocol utilizes a modified Conrad-Limpach synthesis to construct the quinoline core, ensuring high regioselectivity for the 7-ethoxy isomer over the thermodynamically possible 5-ethoxy byproduct. We provide a scalable, four-step workflow: condensation, thermal cyclization, chlorination, and nucleophilic aromatic substitution (
).
Retrosynthetic Analysis & Strategy
To ensure structural integrity and yield, we adopt a convergent strategy. The 2-methyl group is introduced early via the
-keto ester, while the 4-amino functionality is installed late-stage to allow for the generation of diverse libraries.
Core Pathway
Core Assembly: Condensation of m-phenetidine (3-ethoxyaniline) with ethyl acetoacetate.
Cyclization: High-temperature intramolecular electrophilic substitution to form the quinolone.
Activation: Conversion of the 4-hydroxy tautomer to the 4-chloro intermediate using phosphorus oxychloride (
).
Functionalization: Displacement of the chloride by amines to yield the final 4-amino derivatives.
Critical Regioselectivity Note
The cyclization of 3-substituted anilines can yield two regioisomers: the 7-substituted (para-cyclization) and the 5-substituted (ortho-cyclization) quinolines.
7-Ethoxy (Target): Sterically favored; typically the major product (>80%).
5-Ethoxy (Impurity): Sterically hindered; typically the minor product.
Control Strategy: Use of steric bulk in the transition state (via solvent choice) and recrystallization protocols described in Section 5.
Visual Workflow
The following diagram outlines the reaction pathway and critical decision points for quality control.
Caption: Step-wise synthesis flow from precursors to final amino-quinoline derivative, highlighting the critical isomer purification checkpoint.
Materials & Safety
Key Reagents
3-Ethoxyaniline (m-Phenetidine): 98% purity. Note: Oxidizes upon air exposure; store under argon.
Ethyl Acetoacetate: >99%.
Dowtherm A: Eutectic mixture of biphenyl and diphenyl oxide (Boiling point ~258°C). Essential for thermal cyclization.
Phosphorus Oxychloride (
): Hazard: Reacts violently with water. Generates HCl gas.
Target Amines: Ammonia (gas or solution), or alkyl amines for derivatives.
Hazard Controls
High Temperature: Step 2 requires heating to 250°C. Use a sand bath or heating mantle with high-temp silicon oil. Ensure glassware is free of star cracks.
Corrosives:
handling requires a fume hood, face shield, and acid-resistant gloves. Quench excess slowly into ice-water.
Detailed Experimental Protocol
Phase 1: Formation of the Enamine (Schiff Base)
Objective: Condense aniline with keto-ester while removing water to drive equilibrium.
Setup: Equip a 500 mL round-bottom flask (RBF) with a magnetic stir bar, Dean-Stark trap, and reflux condenser.
Reaction: Add 3-ethoxyaniline (13.7 g, 100 mmol), ethyl acetoacetate (13.0 g, 100 mmol), and toluene (150 mL). Add a catalytic amount of p-toluenesulfonic acid (pTSA, 100 mg).
Process: Reflux vigorously for 3–4 hours until the theoretical amount of water (~1.8 mL) is collected in the trap.
Workup: Evaporate toluene under reduced pressure (rotary evaporator) to yield the crude enamine (ethyl 3-((3-ethoxyphenyl)amino)but-2-enoate) as an oil.
Checkpoint:
H NMR should show the disappearance of the aniline peak and appearance of the vinyl proton (~4.5–5.0 ppm).
Phase 2: Conrad-Limpach Cyclization
Objective: Thermal ring closure to form the quinolone core.
Setup: Place Dowtherm A (50 mL) in a 250 mL 3-neck RBF fitted with a dropping funnel and a short-path distillation head (to remove ethanol).
Pre-heat: Heat the Dowtherm A to a rolling boil (~250°C). Critically important: The solvent must be boiling before adding the substrate to favor kinetic cyclization.
Addition: Dissolve the crude enamine from Phase 1 in minimal warm Dowtherm A (or add neat if liquid) and add dropwise to the boiling solvent over 20 minutes.
Reaction: Continue heating for 30–60 minutes. Ethanol will distill off.[1][2]
Isolation: Cool the mixture to room temperature. Dilute with hexane or petroleum ether (100 mL). The product, 7-ethoxy-2-methylquinolin-4-ol , will precipitate as a solid.
Purification (Isomer Removal): Filter the solid. Recrystallize from ethanol/DMF (9:1) .
Note: The 7-ethoxy isomer is less soluble and crystallizes first. The 5-ethoxy isomer remains in the mother liquor.
Process: Heat neat (no solvent) or in NMP at 120–130°C for 6 hours.
Workup: Dilute with water, basify with
, extract with DCM. Purify via flash chromatography (MeOH/DCM).
Analytical Data & Validation
To validate the synthesis, compare spectral data against these expected parameters.
Parameter
Expected Value (4-Chloro Intermediate)
Expected Value (4-Amino Product)
Appearance
Off-white to yellow solid
White/Cream solid
MS (ESI+)
[M+H]+ ~ 222.06 (Cl pattern)
[M+H]+ ~ 203.11 (Parent amine)
1H NMR (C2-Me)
Singlet, ~2.6 ppm
Singlet, ~2.4 ppm
1H NMR (H-3)
Singlet, ~7.3 ppm
Singlet, ~6.2 ppm (Upfield shift due to NH2)
1H NMR (7-OEt)
Quartet ~4.1 ppm, Triplet ~1.4 ppm
Quartet ~4.1 ppm, Triplet ~1.4 ppm
Isomer Differentiation:
7-Ethoxy: H-8 appears as a doublet (meta coupling) around 7.2 ppm; H-6 is a doublet of doublets.
5-Ethoxy: H-6 and H-8 patterns differ significantly due to the proximity of the ethoxy group to the ring junction.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield in Step 2
Enamine hydrolysis or temp too low.
Ensure Dowtherm is boiling before addition. Remove water completely in Step 1.
Product is Oil (Step 2)
Mixture of isomers (5-OEt and 7-OEt).
Recrystallize from Ethanol. If oil persists, triturate with diethyl ether.
Incomplete Chlorination
Wet starting material.
Dry the 4-hydroxy intermediate thoroughly under vacuum before adding .
Dark/Tarred Product (Step 4)
Oxidation during heating.
Run the amination under Nitrogen/Argon atmosphere.
References
Conrad-Limpach Synthesis Overview
Wikipedia Contributors. (2025).[3][4] Conrad–Limpach synthesis. Wikipedia. Link
Synthesis of 4-Aminoquinoline Derivatives (General Protocol)
Solomon, V. R., & Lee, H. (2011). Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Bioorganic & Medicinal Chemistry. Link
Musso, B. et al. (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers in Chemistry. Link (Note: Generalized link to recent review context).
Isomer Separation Techniques
ResearchGate. (2017). Mercuration of quinoline give different isomers how could these isomers separated. Link
Microwave-Assisted Functionalization of 4-Chloroquinoline Scaffolds
Application Note & Protocol Guide and Pd-catalyzed cross-coupling. Executive Summary The 4-chloroquinoline scaffold is a "privileged structure" in medicinal chemistry, serving as the core for antimalarials (e.g., Chloroq...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide
and Pd-catalyzed cross-coupling.
Executive Summary
The 4-chloroquinoline scaffold is a "privileged structure" in medicinal chemistry, serving as the core for antimalarials (e.g., Chloroquine), kinase inhibitors, and antibacterial agents. However, the C-4 position of the quinoline ring possesses significant activation energy barriers toward nucleophilic substitution compared to its pyridine counterparts, often requiring harsh thermal conditions (reflux >24h, high boiling solvents like phenol/NMP) that lead to decomposition and difficult workups.
This guide details microwave-assisted protocols that overcome these thermodynamic and kinetic pitfalls. By leveraging dielectric heating, we achieve reaction times under 30 minutes with improved purity profiles.[1] We present two distinct workflows: a green, water-mediated Nucleophilic Aromatic Substitution (
) for amination, and a Palladium-catalyzed Suzuki-Miyaura coupling for C-C bond formation.
Mechanistic Insight: The "Thermal Wall"
To optimize these reactions, one must understand the electronic environment of the 4-chloroquinoline.
The Reactivity Challenge
Unlike 4-chloropyridine, the fused benzene ring in quinoline donates electron density into the pyridine ring, rendering the C-4 position less electrophilic. In thermal conditions, overcoming the activation energy (
) for the formation of the Meisenheimer complex (in ) requires extreme temperatures.
The Microwave Advantage
Microwave irradiation (2450 MHz) provides two specific advantages for this scaffold:
Dipolar Polarization: The transition state of the
reaction involves a charge-separated Meisenheimer complex. Microwave fields stabilize this polar transition state more effectively than the ground state, effectively lowering the activation energy ().
Superheating: In sealed vessels, solvents can be heated far above their atmospheric boiling points (e.g., water at 140°C), drastically increasing the collision frequency.
Figure 1: Comparison of thermal vs. microwave pathways. MW stabilizes the polar transition state, preventing the decomposition often seen in prolonged thermal reflux.
Experimental Protocols
Protocol A: Green
Amination (Water-Mediated)
Application: Synthesis of 4-aminoquinolines (e.g., Chloroquine analogs) using primary or secondary amines.
Why this works: Water acts as a pseudo-catalyst, stabilizing the leaving group (chloride) through hydrogen bonding and absorbing microwave energy efficiently (
Vessel: 10 mL or 35 mL Microwave Process Vial (Pressure rated to 20 bar)
Step-by-Step Methodology
Loading: In a microwave vial, charge 4,7-dichloroquinoline (198 mg, 1.0 mmol) and the amine (1.2 mmol).
Solvent: Add 4 mL of deionized water. Note: The organic reagents may not dissolve immediately; this is acceptable as the reaction often proceeds "on-water".
Sealing: Crimp the vial with a PTFE/silicone septum cap.
Irradiation: Place in the microwave reactor.
Mode: Dynamic (hold temperature).
Temp: 140°C.
Hold Time: 20 minutes.
Stirring: High (600 rpm).
Pre-stir: 30 seconds.
Workup (Self-Validating):
Cool to <50°C.
Observation Check: The product usually precipitates as a solid or oil.
Basify with 1M NaOH (pH > 10) to neutralize the HCl byproduct.
Extract with Ethyl Acetate (
mL).
Wash combined organics with brine, dry over
, and concentrate.
Purification: Recrystallization from Ethanol/Water is often sufficient due to the high conversion rate (>95%).
Power Max: 150 W (to prevent temperature overshoot).
Workup:
Filter through a Celite pad to remove Palladium black.
Wash pad with EtOAc.
Partition filtrate between water and EtOAc.
Purify via Flash Column Chromatography (Hexane:EtOAc gradient).
Data Summary & Troubleshooting
Comparative Efficiency Data
The following table summarizes the efficiency gains of MW protocols over traditional thermal methods for 4-chloroquinoline substitutions.
Reaction Type
Method
Temp (°C)
Time
Yield (%)
Solvent
(Amine)
Thermal Reflux
130 (reflux)
18 - 24 h
45 - 60%
Phenol (toxic)
(Amine)
Microwave
140
20 min
85 - 95%
Water (Green)
Suzuki Coupling
Thermal Reflux
100
12 - 16 h
60 - 70%
Toluene/EtOH
Suzuki Coupling
Microwave
110
15 min
88 - 92%
Dioxane/Water
Troubleshooting Guide
Problem: Low conversion in Protocol A (
).
Root Cause:[3][4] Amine is sterically hindered or poorly nucleophilic (e.g., aniline).
Solution: Add 1.0 equiv of dilute HCl or use Ethanol as solvent with 1.0 equiv Phenol. The acid protonates the quinoline nitrogen, lowering the LUMO energy at C-4.
Problem: Vessel over-pressure (>20 bar).
Root Cause:[3][4] Decomposition of solvent or reagents generating gas.
Solution: Reduce temperature to 120°C and extend time to 40 mins. Ensure headspace ratio is correct (fill volume should be ~50-60% of vial capacity).
Workflow Visualization
Figure 2: Decision tree for functionalizing 4-chloroquinoline. Select Protocol A for amines (green chemistry) and Protocol B for carbon coupling.
References
Microwave
Mechanism & Water Effect:
Duván A. Rodríguez Enciso, et al. "Microwave-assisted Synthesis of Pharmacologically Active 4-Phenoxyquinolines... Using [bmim][PF6] as a Green Solvent." Current Organic Synthesis, 2023, 20(5), 546-559.[5]
[Link]
Synthesis of 4-Aminoquinolines (Antimalarial Context):
Tiwari, V. S., et al. "Synthesis and Antimalarial Activity of 4-Methylaminoquinoline Compounds against Drug-Resistant Parasite."[6] ACS Omega, 2021, 6(20).
[Link]
Palladium-Catalyzed Coupling on Quinolines:
Salih, K. S. M., & Baqi, Y. "Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond." Catalysts, 2020, 10(1), 4.[7]
[Link]
General Microwave
Strategies:
Romero, A. H., et al. "4-Aminoquinoline: a comprehensive review of synthetic strategies." Frontiers in Chemistry, 2025.
[Link]
Precision Functionalization of C4 in 7-Ethoxy-2-Methylquinoline
Application Note & Protocol Guide Abstract The functionalization of the C4 position in 7-ethoxy-2-methylquinoline represents a critical transformation in the synthesis of bioactive alkaloids and pharmaceutical intermedia...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide
Abstract
The functionalization of the C4 position in 7-ethoxy-2-methylquinoline represents a critical transformation in the synthesis of bioactive alkaloids and pharmaceutical intermediates. The presence of the electron-donating 7-ethoxy group and the sterically blocking 2-methyl group creates a unique electronic environment that favors specific electrophilic and radical pathways. This guide outlines two high-fidelity protocols for C4 functionalization: (1) The N-Oxide Activation Route for introducing heteroatoms (Cl, N, O), and (2) The Minisci Radical Alkylation for direct C-H carbon-carbon bond formation. These methods are selected for their regioselectivity, scalability, and operational robustness.
Strategic Analysis: The C4 Challenge
Electronic & Steric Landscape
The 7-ethoxy-2-methylquinoline scaffold presents a "push-pull" electronic system.
7-Ethoxy Group (EDG): Increases electron density in the benzene ring, making the system more prone to oxidation but potentially deactivating the pyridine ring toward nucleophilic attack compared to unsubstituted quinoline.
2-Methyl Group (Steric/Electronic): Crucially, this group blocks the highly reactive C2 position. In standard quinoline chemistry, C2 is the primary site for nucleophilic attack (e.g., Chichibabin reaction) and radical addition. By blocking C2, the 2-methyl group funnels reactivity exclusively to the C4 position .
Reaction Pathway Selection
Pathway A: Nucleophilic Substitution (SNAr). Direct SNAr on the neutral quinoline is difficult due to poor leaving group ability of hydride. Solution: Activation via N-oxidation followed by conversion to a 4-chloro intermediate.
Pathway B: Radical Substitution (Minisci). Protonated quinolines are excellent acceptors for nucleophilic alkyl radicals. With C2 blocked, the C4 position becomes the exclusive site for radical addition.
Protocol 1: The Nucleophilic Gateway (N-Oxide Route)
Objective: Synthesis of 4-chloro-7-ethoxy-2-methylquinoline as a versatile electrophile for subsequent amination or etherification.
Workflow Diagram
Figure 1: Step-wise activation of the C4 position via N-oxidation and chlorination.
Dissolution: Dissolve 7-ethoxy-2-methylquinoline (1.0 eq) in Dichloromethane (DCM) [0.1 M concentration].
Oxidant Addition: Cool the solution to 0°C. Add m-chloroperbenzoic acid (m-CPBA, 77% max, 1.2 eq) portion-wise over 15 minutes.
Reaction: Warm to room temperature and stir for 4–6 hours. Monitor by TLC (The N-oxide is significantly more polar than the starting material).
Workup: Wash the organic layer with 10% Na2CO3 (2x) to remove m-chlorobenzoic acid byproduct. Wash with brine, dry over Na2SO4, and concentrate.
Checkpoint: The N-oxide is usually a stable solid and can be used directly.
Step B: Regioselective Chlorination
Reagent Setup: Suspend the crude N-oxide (1.0 eq) in POCl3 (5.0 eq). Note: POCl3 acts as both reagent and solvent.
Heating: Heat the mixture to 80–90°C. The solid will dissolve as the reaction proceeds.
Duration: Stir for 1–2 hours.
Quenching (Critical): Cool the mixture to room temperature. Pour slowly onto crushed ice with vigorous stirring. Neutralize with NH4OH or NaOH to pH 8–9.
Safety: POCl3 hydrolysis is exothermic and releases HCl gas. Perform in a fume hood.
Isolation: Extract the precipitate or aqueous mixture with DCM. The product, 4-chloro-7-ethoxy-2-methylquinoline , is obtained as a solid after evaporation.
Step C: SNAr Displacement (Example: Amination)
Mix: Combine 4-chloro intermediate (1.0 eq) with the desired amine (2.0 eq) in Ethanol or DMF.
Catalyst (Optional): If the amine is non-nucleophilic, add catalytic HCl or use microwave irradiation.
Heat: Reflux for 6–12 hours.
Result: High-yield formation of the C4-amino derivative.
Protocol 2: The Radical Frontier (Minisci Reaction)
Objective: Direct installation of alkyl or acyl groups at C4 without pre-functionalization.
Mechanistic Logic
The reaction relies on the generation of a carbon-centered radical (R[3]•) from a carboxylic acid or alcohol.[4][5] The quinoline is protonated by acid (TFA), lowering its LUMO energy.[3] The nucleophilic radical attacks the most electron-deficient position. Since C2 is blocked by the methyl group, C4 is the exclusive site of attack .
Mechanism Diagram
Figure 2: Mechanism of the Minisci reaction highlighting the C4 selectivity driven by C2 blocking.
Experimental Procedure (Silver-Catalyzed)
Solution Preparation: Dissolve 7-ethoxy-2-methylquinoline (1.0 mmol) in a mixture of Water/Acetonitrile (1:1 v/v, 10 mL).
Acidification: Add Trifluoroacetic acid (TFA, 1.0 eq) to protonate the quinoline.
Radical Source: Add the alkyl carboxylic acid (R-COOH, 3.0 eq) corresponding to the desired alkyl group.
Catalyst & Oxidant: Add AgNO3 (0.2 eq) followed by (NH4)2S2O8 (3.0 eq).
Reaction: Heat to 60–80°C for 2–4 hours. Evolution of CO2 gas indicates radical formation.
Workup: Basify with 10% NaOH to pH 10. Extract with Ethyl Acetate.[6]
Reagents: Use Blue LED (450 nm), Photocatalyst (Ir or Ru based, 1 mol%), and R-COOH activated as a redox-active ester (RAE).
Advantage: Milder conditions, better tolerance for sensitive functional groups on the 7-ethoxy chain.
Comparative Data & Troubleshooting
Method Comparison Table
Feature
N-Oxide Route (Protocol 1)
Minisci Reaction (Protocol 2)
Primary Utility
Installing Heteroatoms (N, O, S, Cl)
Installing Carbon Chains (Alkyl, Acyl)
Regioselectivity
>98% C4 (C2 is inert to POCl3)
>95% C4 (C2 is sterically blocked)
Yield (Typical)
65–85% (Over 2 steps)
40–70% (Substrate dependent)
Key Intermediate
4-Chloro-7-ethoxy-2-methylquinoline
Radical Cation
Limitations
Requires harsh POCl3 step
Radical source availability; mono- vs bis-alkylation
Troubleshooting Guide
Low Yield in Protocol 1 (Step B): If the chlorination is incomplete, ensure the N-oxide was dry before adding POCl3. Moisture consumes the reagent.
Polysubstitution in Protocol 2: If di-alkylation occurs (rare due to steric crowding), reduce the equivalents of carboxylic acid and oxidant, or lower the temperature.
De-ethylation: The 7-ethoxy group is generally stable, but strong Lewis acids (like AlCl3) should be avoided. POCl3 and TFA are compatible.
References
Regioselective Functionalization of Quinolines through C-H Activation.
Source: PMC (National Institutes of Health)
Significance: Reviews the scope of C4 functionalization in quinoline N-oxides and the directing effect of substituents.
Visible-Light-Promoted C4-Selective Phosphorylation of Pyridine and Quinoline Derivatives.
Source: Organic Letters (ACS Publications)
Significance: details Minisci-type radical protocols that achieve high C4 selectivity.
Synthesis of 4-chloro-7-methoxyquinoline.
Source: ChemicalBook / Literature Precedents
Significance:[2][7][8] Provides the direct analog protocol for the chlorination of 7-alkoxy-quinolines via the N-oxide/POCl3 route.
Minisci Reaction on 2-methylquinoline Regioselectivity.
Source: Chemical Science (RSC)
Significance: Confirms that blocking the C2 position directs radical attack exclusively to C4 in acidic media.
Access to C4-Functionalized Quinolines via Copper-Catalyzed Tandem Annulation.
Source: Organic Chemistry Portal
Significance: Alternative transition-metal catalyzed routes for constructing the C4-functionalized core.
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: #Q-ISO-57-ETH
Topic: Separation of 5-ethoxy-2-methylquinoline and 7-ethoxy-2-methylquinoline
Status: Open
Assigned Specialist: Senior Application Scientist, Separation Sciences Division[1]
Executive Summary
You are likely encountering a mixture of 5-ethoxy-2-methylquinoline (minor product) and 7-ethoxy-2-methylquinoline (major product) following a Doebner-Miller synthesis using m-phenetidine and crotonaldehyde.[1]
The separation challenge arises from the regioisomeric nature of these compounds. Both possess identical molecular weights (187.24 g/mol ) and very similar pKa values (~5.0–5.8).[1] The 7-isomer is sterically open, while the 5-isomer exhibits a peri-interaction between the ethoxy group and the C4-hydrogen/nitrogen lone pair, creating subtle polarity differences exploitable by chromatography and complexation.
Part 1: Decision Matrix (Start Here)
Before proceeding, determine your primary constraint: Purity (Analytical/Small Scale) or Throughput (Preparative/Gram Scale).[1]
Figure 1: Strategic decision tree for selecting the appropriate separation methodology based on scale.
The Core Issue: Quinolines are basic nitrogen heterocycles.[2] On standard silica gel, the basic nitrogen interacts strongly with acidic silanols, causing peak tailing and co-elution.
Q: My peaks are tailing and overlapping. How do I fix this?A: You must suppress the ionization of the quinoline nitrogen or block the active silanol sites.
Protocol: Basified Silica Flash Chromatography
Stationary Phase: Standard Silica Gel (40–63 µm).
Mobile Phase Modifier: Add 1% Triethylamine (TEA) or 1% NH₄OH to your mobile phase.
Why? The amine modifier competes for the acidic silanol sites, allowing the quinolines to elute as sharp bands based on their polarity rather than their basicity.
Gradient: 0% B → 30% B over 20 CV (Column Volumes).[1]
Elution Order:
5-ethoxy-2-methylquinoline: Typically elutes first (Higher Rf).[1] The ethoxy group at position 5 is in the peri-position (close to the ring nitrogen's electronic influence), often making it slightly less polar or "shielded" compared to the 7-isomer.
7-ethoxy-2-methylquinoline: Elutes second (Lower Rf).[1]
Method B: Chemical Separation (Zinc Chloride Complexation)
Best for: >10g scale, avoiding massive solvent use.[1]
The Core Issue: Chromatography is expensive at scale. You can exploit the difference in the solubility of the metal-ligand complexes.
Q: How can I separate them without running 50 columns?A: Use the Zinc Chloride (ZnCl₂) double salt method. 2-methylquinolines form crystalline complexes with ZnCl₂ in dilute HCl. The solubility of these complexes differs significantly between isomers.
Protocol: ZnCl₂ Precipitation
Dissolution: Dissolve the crude oil (mixture) in 2M HCl (approx. 5-10 mL per gram of substance).
Complexation: Add a solution of Zinc Chloride (ZnCl₂) (1.2 equivalents) in 2M HCl.
Precipitation:
Stir vigorously. A heavy precipitate will form.
The 7-ethoxy-2-methylquinoline[1]·ZnCl₂ complex is typically less soluble and will crystallize out preferentially.
Filtration & Wash: Filter the solid. Wash with cold 2M HCl.
Extract with Dichloromethane (DCM).[1] The zinc stays in the aqueous phase; the pure 7-isomer enters the DCM.
Filtrate Processing: The mother liquor contains the enriched 5-isomer. Basify and extract to recover the 5-isomer enriched fraction (may require one final flash column to purify).
Part 3: Analytical Validation (The "Smoking Gun")
Q: How do I prove I have separated the isomers?A: 1H-NMR is the definitive method. You must look at the coupling patterns in the aromatic region (benzene ring protons).[3]
Visualizing the Structural Difference:
Figure 2: NMR logic for distinguishing regioisomers based on proton connectivity.
Detailed NMR Analysis (CDCl₃, 400 MHz):
Feature
7-Ethoxy-2-methylquinoline
5-Ethoxy-2-methylquinoline
H-8 Proton
Singlet (s) or doublet with small ( Hz).[1] Located meta to the ethoxy group and ortho to Nitrogen.
Doublet (d) or Multiplet. Part of a 3-spin system (H6-H7-H8).[1][3]
H-6 Proton
Doublet of doublets (dd) . Coupled to H5 (ortho) and H8 (meta).
Doublet (d) . Coupled to H7.
Coupling System
Disconnected spin system on the benzene ring (H5/H6 are ortho; H8 is isolated).
If you see a sharp singlet (or meta-split doublet) around 7.4–7.6 ppm, it is the 7-isomer .[1][4]
If you see a continuous set of splitting (d, t, d) for all three benzene protons, it is the 5-isomer .
Part 4: Frequently Asked Questions (FAQs)
Q: Why is the 7-isomer the major product?A: In the Doebner-Miller reaction, the initial attack of the aniline nitrogen on the
-unsaturated aldehyde is reversible. The irreversible cyclization step involves electrophilic attack on the benzene ring. The position para to the ethoxy group (forming the 7-isomer) is sterically less hindered and electronically activated compared to the ortho position (forming the 5-isomer), leading to a typical 80:20 or 90:10 ratio favoring the 7-isomer.
Q: My product is an oil. How do I crystallize it?A: Ethoxy-2-methylquinolines are often low-melting solids or oils.[1]
Trick: Convert them to Picrate salts or Hydrochloride salts .
Dissolve the oil in dry ether.
Bubble dry HCl gas or add HCl in Dioxane.
The hydrochloride salt will precipitate instantly and is easily recrystallized from Ethanol/Ether.
Q: Can I use Alumina instead of Silica?A: Yes. Neutral Alumina (Activity III) is excellent for quinolines because it is less acidic than silica.[1] You may not need the Triethylamine modifier if using Alumina, but resolution might be lower than basified silica.
Bergström, F. W. (1944).[1][5] The Chemistry of Quinolines. Chemical Reviews, 35(2), 153–193.[1] Link[1]
Chromatographic Separation of Basic Heterocycles
BenchChem Technical Support.[2][6][7] (2025).[1][2][6][7][8] Chromatographic Separation of Quinoline and Isoquinoline Isomers. Link[1]
Zinc Chloride Separation Method
Leir, C. M. (1977).[1][5] An Improved Synthesis of Quinolines. The Journal of Organic Chemistry, 42(5), 911–913. Link[1]
NMR Characterization of Quinoline Isomers
Seaton, P. J., & Williamson, R. T. (2000).[1] Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Journal of Chemical Education, 77(1), 115. Link[1]
Technical Support Center: Optimization of 4-Chloro-7-Ethoxy-2-Methylquinoline Synthesis
Current Status: Active Ticket ID: CHEM-SUP-2024-882 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1] Executive Dashboard: Synthesis Overview Welcome to the technical support hub for 4...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Active
Ticket ID: CHEM-SUP-2024-882
Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]
Executive Dashboard: Synthesis Overview
Welcome to the technical support hub for 4-chloro-7-ethoxy-2-methylquinoline . This molecule is a critical scaffold in medicinal chemistry, particularly as a precursor for tyrosine kinase inhibitors (e.g., VEGFR/MET inhibitors similar to Cabozantinib).
Users often report yields ranging from 30-45% .[1] With the optimized protocols below, targeting a 65-75% overall yield is achievable.
Critical Parameter
Specification
Why it Matters
Reaction Pathway
Conrad-Limpach (Thermal)
Crucial: Acid-catalyzed cyclization (Knorr) yields the wrong isomer (2-hydroxy).[1]
Key Intermediate
7-ethoxy-2-methylquinolin-4-ol
Must be isolated as a solid precipitate from the thermal solvent.[1]
Critical Temp
250°C - 260°C
Lower temperatures fail to overcome the activation energy for aromatic nucleophilic substitution.
Regioselectivity
7-ethoxy (Major) vs 5-ethoxy
Sterics favor the 7-position; lower temperatures increase the unwanted 5-isomer.[1]
Phase 1: The Condensation (Schiff Base Formation)
Objective: Quantitative conversion of 3-ethoxyaniline to ethyl
Catalyst: Add catalytic acetic acid (0.5 mol%) or p-TsOH.
Conditions: Reflux in benzene or toluene with a Dean-Stark trap .[1]
Endpoint: Monitor water collection. Reaction is complete when theoretical water volume is collected (approx. 3-4 hours).[1]
Isolation: Evaporate solvent under reduced pressure. Do not purify the oil; use crude for Phase 2.
Troubleshooting Guide
Q: My product is an oil that won't crystallize. Is it pure?A: Yes, the crotonate intermediate is often a viscous oil. Attempting to crystallize it leads to yield loss. If NMR shows >95% conversion (disappearance of aniline protons), proceed immediately to cyclization.
Q: Why use a Dean-Stark trap? Can't I just use molecular sieves?A: The reaction is an equilibrium. Active removal of water drives it to completion. Sieves can mechanically grind the stir bar or become saturated. Azeotropic distillation is the gold standard here.
Phase 2: Thermal Cyclization (The "Make or Break" Step)
Objective: Ring closure to form 7-ethoxy-2-methylquinolin-4-ol.
Mechanism: Conrad-Limpach Synthesis (Thermal).[1][2]
The Optimized Protocol
Solvent: Use Dowtherm A (26.5% diphenyl + 73.5% diphenyl oxide).
Why: It boils at ~258°C, providing the exact activation energy required without needing a pressurized vessel.
Setup: Heat Dowtherm A (10 mL per 1 g of substrate) to a rolling boil (255°C) .
Addition: Add the crude crotonate oil (from Phase 1) dropwise to the boiling solvent.
Critical: The temperature of the solution must NOT drop below 245°C during addition. Add slowly.
Reaction: Maintain reflux for 20-30 minutes.
Note: Extended heating (>1 hour) promotes tar formation.
Workup: Cool the mixture to room temperature. The product (7-ethoxy-2-methylquinolin-4-ol) will precipitate as a solid.[1]
Purification: Filter the solid and wash copiously with hexane or acetone to remove Dowtherm A.
Troubleshooting Guide
Q: I obtained a black tar instead of a precipitate.A: This is "thermal polymerization."
Cause 1: Addition was too fast, causing temp to drop. Cyclization failed, and the intermediate polymerized.
Cause 2: Reaction time too long.
Fix: Ensure the solvent is vigorously boiling before addition and add the substrate slowly over 15-20 minutes.
Q: Can I use Polyphosphoric Acid (PPA) instead of Dowtherm A?A:NO. PPA favors the Knorr synthesis pathway, which produces the 2-hydroxy isomer (carbostyril) or a mixture. For the 4-chloro target, you strictly need the 4-hydroxy precursor, which requires thermal cyclization.
Phase 3: Chlorination (The POCl3 Step)
Objective: Conversion of the 4-hydroxy group to 4-chloro.
Pour the mixture slowly onto crushed ice/ammonia water .
Why Ammonia? Neutralizing the acid prevents hydrolysis of the ethoxy group and keeps the quinoline in its free-base form for extraction.
Extraction: Extract with Dichloromethane (DCM) or Ethyl Acetate.
Troubleshooting Guide
Q: My yield dropped during the quench. The product seems to have disappeared.A: You likely formed the hydrochloride salt, which is water-soluble.
Fix: Ensure the aqueous phase is basic (pH 9-10) using NH4OH or NaOH. The 4-chloroquinoline must be deprotonated to be extracted into the organic layer.
Q: The ethoxy group cleaved, leaving me with a phenol.A: This occurs if the quench is too hot or too acidic (HCl generation). Keep the quench temperature <10°C using an ice bath.
Visual Workflow: Synthesis Logic
The following diagram illustrates the bifurcation between the desired Conrad-Limpach route and the avoided Knorr route.
Caption: Pathway selection determines regiochemistry. Thermal cyclization is mandatory for the 4-hydroxy/4-chloro target.
References
Organic Syntheses, Coll. Vol. 3, p. 593 (1955) . 4,7-Dichloroquinoline.[1] (Classic protocol for Conrad-L
Section 1: The Chemistry of Degradation (Root Cause Analysis)
Welcome to the Technical Support Center for 4-Chloro-7-ethoxy-2-methylquinoline (CEMQ) . This guide addresses the critical instability of the C4-chloro position, a common pain point in quinoline scaffold synthesis. Q: Wh...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for 4-Chloro-7-ethoxy-2-methylquinoline (CEMQ) . This guide addresses the critical instability of the C4-chloro position, a common pain point in quinoline scaffold synthesis.
Q: Why is my compound hydrolyzing even under mild conditions?
A: The instability of CEMQ is intrinsic to its electronic structure. The 4-chloro position in quinolines is exceptionally susceptible to Nucleophilic Aromatic Substitution (
) .
While the 7-ethoxy group is an electron-donating group (EDG), which typically deactivates
reactions, it paradoxically increases the basicity of the quinoline nitrogen.
Protonation Trap: Even trace acidity protonates the ring nitrogen (
).
Activation: This creates a pyridinium-like cation, rendering the
position highly electrophilic.
Substitution: Water attacks
, displacing chloride.
Irreversibility: The resulting 4-hydroxy intermediate rapidly tautomerizes to the thermodynamically stable 4-quinolone (4-oxo form). This tautomerization provides the driving force, making the hydrolysis effectively irreversible.
Mechanism of Failure:
Figure 1: Acid-catalyzed hydrolysis pathway. Note that protonation is the rate-limiting trigger.[1]
Section 2: Storage & Handling Protocols
Q: How should I store CEMQ to prevent "shelf-rot"?
A: Standard "cool and dry" storage is insufficient. You must actively defend against atmospheric moisture and acidic vapors.
The "Triple-Dry" Storage Standard:
Parameter
Specification
Reason
Container
Amber glass with Teflon-lined cap
Blocks UV; Teflon prevents leaching of plasticizers.
Headspace
Argon or Nitrogen backfill
Displaces humid air.
Desiccant
P2O5 or Activated Molecular Sieves
Silica gel is too weak for long-term protection of this scaffold.
Q: Can I store it in solution?A:Avoid if possible. If necessary, store in anhydrous Toluene or DCM over activated 4Å molecular sieves.
Warning: Never store in Chloroform (
) or alcohols. Chloroform naturally decomposes to form trace HCl (phosgene pathway), which will autocatalytically destroy your CEMQ [1].
Section 3: Reaction Optimization
Q: I'm using CEMQ in a Suzuki/Buchwald coupling. How do I stop hydrolysis during the reaction?
A: Hydrolysis competes with your cross-coupling. The key is to eliminate the "Water + Base" combination that generates Hydroxide (
), a potent nucleophile.
Protocol: The Anhydrous Coupling System
Solvent Choice: Use anhydrous 1,4-Dioxane or Toluene. Avoid DMF if possible; commercial DMF often contains dimethylamine and water, both of which attack the C4 position.
Base Selection:
Avoid: Hydroxides (NaOH, KOH) or alkoxides (NaOMe) unless the reaction is extremely fast.
Preferred: Anhydrous Carbonates (
, ) or Phosphates ().
Drying: Flame-dry all glassware. Add 3-4 activated molecular sieve beads directly to the reaction vessel.
Q: Can I wash the crude reaction with acid to remove impurities?A:ABSOLUTELY NOT.
Washing with dilute HCl or even acidic brine will protonate the quinoline nitrogen. Once protonated, the half-life of the 4-chloro group in water drops from hours to seconds [2].
Correct Workup: Quench with saturated
(mildly acidic but buffered) or water, extract immediately into organic solvent, and wash with saturated to ensure the organic layer remains basic/neutral.
Section 4: Troubleshooting & Diagnostics
Q: How do I know if my material has already degraded?
A: Use this diagnostic workflow. 4-Quinolone contaminants are often invisible on TLC due to streaking but are obvious in UV and MS.
Diagnostic Decision Tree:
Figure 2: Rapid diagnostic workflow for confirming hydrolysis.
Specific Diagnostic Signs:
LC-MS:
CEMQ: Shows characteristic Chlorine isotope pattern (3:1 ratio of M : M+2).
Hydrolysis Product: Mass decreases by ~18.5 Da (Cl
OH). Crucially , the Cl isotope pattern disappears.
UV-Vis:
The conversion to the 4-quinolone (amide-like resonance) drastically changes the chromophore. Look for a blue shift in the primary absorption band compared to the starting material [3].
References
Santa Cruz Biotechnology. (2010). Material Safety Data Sheet: 4-Chloroquinoline. Retrieved from
Ozturk, S., et al. (2022). Kinetics and Mechanisms of Acid-Catalyzed Hydrolysis of Some N-(4-Substitutedaryl) Succinimide Compounds. Journal of the Chemical Society of Pakistan.[1] Retrieved from
Chauhan, V. C., et al. (2015).[2] A Review: Different UV Spectrophotometric Methods for Determination of Quinolone Derivatives. Journal of Pharmaceutical Science and Bioscientific Research. Retrieved from
Vertex Pharmaceuticals. (2017). Small-molecule inhibition of TLR8 through stabilization of its resting state. Nature Chemical Biology. (Contextual reference for chloroquinoline stability in drug discovery). Retrieved from
Technical Support Center: 4-Chloro-7-ethoxy-2-methylquinoline Purification
The following guide is designed as a specialized technical support resource for researchers working with 4-chloro-7-ethoxy-2-methylquinoline (also known as 4-chloro-7-ethoxyquinaldine ). It moves beyond generic textbook...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is designed as a specialized technical support resource for researchers working with 4-chloro-7-ethoxy-2-methylquinoline (also known as 4-chloro-7-ethoxyquinaldine ). It moves beyond generic textbook advice to address the specific physicochemical challenges of this substituted quinoline scaffold.
Q: My crude product is a black, tarry oil that won't solidify. Is the batch lost?A: Not necessarily. This is the "Quinoline Tar" phenomenon, common in Conrad-Limpach cyclizations and subsequent chlorinations.
The Cause: Polymerization of byproducts or residual POCl
complexes.
The Fix: Do not attempt to distill immediately. Dissolve the tar in a minimum amount of DCM (dichloromethane). Perform a "filtration through a pad of silica" (approx. 5 cm height) eluting with 5% MeOH in DCM. This removes the highly polar polymeric tar. Evaporate the filtrate; the semi-solid residue should now be amenable to recrystallization.
Q: I see two spots on my TLC (Thin Layer Chromatography) with very similar R
values. What are they?A: You are likely observing regioisomers .
The Science: Starting from 3-ethoxyaniline, cyclization can occur para to the ethoxy group (yielding the desired 7-ethoxy isomer) or ortho (yielding the 5-ethoxy isomer).
The Fix: The 7-ethoxy isomer is sterically and electronically favored (>90% typically). The 5-ethoxy isomer is often more soluble in lower alcohols. Recrystallization from Ethanol (95%) is usually sufficient to sequester the minor 5-ethoxy isomer in the mother liquor.
Q: The product smells essentially like "swimming pool" (chlorine) even after drying.A: You have trapped phosphoryl chloride (POCl
) or HCl within the crystal lattice.
The Risk: This will degrade your compound back to the 4-hydroxy precursor upon long-term storage.
The Fix: Dissolve in EtOAc and wash twice with 10% NaHCO
, then once with brine. Dry over NaSO. The basic wash is non-negotiable for stability.
PART 2: Deep Dive Protocols (The "Golden Path")
This workflow assumes you have completed the chlorination of 4-hydroxy-7-ethoxy-2-methylquinoline with POCl
.
Phase 1: The Quench (Safety & Yield Critical)
Objective: Destroy excess POCl
without hydrolyzing the sensitive 4-Cl bond.
Protocol:
Evaporate the bulk POCl
under reduced pressure (rotary evaporator with a base trap). Do not pour the reaction mixture directly into water; the exotherm will be violent.
Pour the thick residue slowly onto crushed ice/ammonia mixture (25% NH
OH).
Why Ammonia? Unlike NaOH, ammonia buffers the pH effectively and prevents the "runaway hydrolysis" of the 4-chloro group to the 4-hydroxy impurity, which occurs rapidly at high pH (>12) and high temperature.
Phase 2: Isolation & Extraction
Solvent Choice: Use Dichloromethane (DCM) or Ethyl Acetate (EtOAc) .
Scientist's Note: DCM is better for solubilizing the crude tar, but EtOAc is better if you plan to crystallize directly after concentration.
The Wash:
Organic layer wash: 1x Water, 1x Saturated NaHCO
, 1x Brine.
Critical Step: Dry over MgSO
(Magnesium Sulfate). Do not use CaCl, as it can coordinate with the quinoline nitrogen.
Phase 3: Purification via Recrystallization
Recrystallization is superior to chromatography for this scaffold due to the basicity of the quinoline nitrogen, which causes tailing on silica gel.
Solvent System
Suitability
Notes
Ethanol (95%)
Excellent
Best balance. Dissolve hot, cool slowly to 4°C. Removes 5-ethoxy isomer.
Hexanes/EtOAc (4:1)
Good
Good for final polishing of off-white solids to pure white crystals.
Acetonitrile
Moderate
Can be used if the product is very clean, but poor for removing tars.
Methanol
Poor
Often too soluble; yield loss is high.
PART 3: Visualizing the Purification Logic
The following flowchart illustrates the decision-making process for purifying 4-chloro-7-ethoxy-2-methylquinoline, distinguishing between crude purity levels.
Caption: Logical workflow for the isolation and purification of 4-chloro-7-ethoxy-2-methylquinoline, addressing tar formation and regioisomer separation.
PART 4: Scientific Rationale & Troubleshooting (FAQ)
Q: Why is the melting point of my product lower than the literature value (Literature: ~84-85°C for the dichloro analog, expected similar range)?A: A depressed melting point usually indicates wet solvent or regioisomer contamination .
Solvent Retention: The ethoxy group can form weak hydrogen bonds with ethanol. Ensure you dry the crystals in a vacuum oven at 40°C for at least 12 hours.
Isomer Depression: Even 2% of the 5-ethoxy isomer can depress the melting point by 5-10°C.
Q: Can I use column chromatography instead of crystallization?A: Yes, but with a caveat.
The Issue: Quinoline nitrogens are basic (pKa ~ 4-5). They interact strongly with the acidic silanols on silica gel, causing "streaking" or broad peaks.
The Modification: You must dope your eluent with a base. Use DCM:MeOH:Triethylamine (95:4:1) . The triethylamine blocks the active sites on the silica, allowing the quinoline to elute as a sharp band.
Q: How do I store the purified compound?A: Store in a tightly sealed vial at 4°C , protected from light.
Mechanism: 4-chloroquinolines are essentially "vinylogous acid chlorides." While the 2-methyl and 7-ethoxy groups provide some stability, atmospheric moisture can slowly hydrolyze the 4-Cl bond over months, liberating HCl and turning the white solid yellow.
References
Conrad, M., & Limpach, L. (1887).[1][2][3] Ueber das Chinolin und seine Derivate. Berichte der deutschen chemischen Gesellschaft. (Foundational paper on the synthesis of 4-hydroxyquinolines from anilines and beta-keto esters).
Organic Syntheses. 4,7-Dichloroquinoline. Org. Synth. 1948, 28, 38. (Detailed protocol for POCl3 chlorination and workup of substituted quinolines).
Patel, H. U., & Gediya, P. A. (2014).[4][5] Comparative Synthesis and Physicochemical Characterization of Substituted 2-Methylquinolin-4(1H)-one. International Journal of Pharmaceutical Sciences and Research. (Modern optimization of the Conrad-Limpach method for methyl-substituted quinolines).
PubChem. 4-Chloro-2-methylquinoline (Compound Summary). National Library of Medicine. (Physicochemical property data for the core scaffold).
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center:
Management in Quinoline Chlorination
Status: Operational
Role: Senior Application Scientist
Subject: Safe Removal and Workup of Phosphorus Oxychloride (
)
Executive Summary & Mechanism
The Challenge:
In quinoline chlorination,
acts as both reagent and solvent. The primary difficulty in workup is not just the toxicity of , but its hydrolysis kinetics .
When
is quenched with water, it does not hydrolyze instantly.[1] It forms a metastable intermediate, phosphorodichloridic acid () . This intermediate can accumulate in the reaction vessel and then decompose rapidly, releasing a massive, delayed wave of heat and HCl gas. This "delayed exotherm" is the root cause of most safety incidents and product decomposition.
The Solution:
The protocol below prioritizes bulk removal before quenching and utilizes a reverse quench technique to ensure the hydrolytic reaction is reagent-limited, not water-limited.
The "Golden Path" Protocol
This workflow is the industry standard for minimizing safety risks and maximizing purity.
Phase A: Bulk Removal (Distillation)
Objective: Remove 90-95% of
before any water is introduced.
Setup: Equip the reaction flask with a short-path distillation head and a chemically resistant vacuum pump (with a cold trap protected by a KOH guard tube).
Process: Distill excess
under reduced pressure (typically 20–50 mbar).
Boiling Point: ~106°C (atm), but drops significantly under vacuum.
Bath Temp: Keep below 60-70°C to prevent product degradation.
The "Chaser" (Critical Step): Once distillation slows, add Toluene (2-3 volumes relative to the original reaction volume) to the residue.
Co-Distillation: Distill the toluene off.
Why? Toluene does not form a true azeotrope but acts as a carrier gas (codistillation) to sweep out residual
vapors and prevents the product from solidifying into an intractable "brick" inside the flask.
Phase B: The Reverse Quench
Objective: Controlled hydrolysis of the remaining 5-10%
.
Preparation: In a separate vessel, prepare a stirred mixture of Ice and Water (or dilute NaOH/NaOAc if the product is acid-sensitive).
Ratio: 5:1 (Quench volume : Reaction volume).
Addition: Slowly pour (or pump) the reaction residue (often diluted with a small amount of DCM or Toluene for mobility) into the ice water.
WARNING: NEVER add water to the reaction flask. This causes the "delayed exotherm" volcano effect.
Temperature Control: Maintain the quench vessel < 20°C.
Neutralization: Adjust pH with 20% NaOH or solid
to pH 7–8 (or higher if the product is a free base).
Visual Workflows
Workflow 1: The Safe Workup Logic
Caption: Standard operating procedure for safely removing and quenching phosphorus oxychloride.
Workflow 2: Troubleshooting Decision Tree
Caption: Diagnostic logic for resolving common failures during the workup phase.
Troubleshooting & FAQs
Q1: The reaction mixture turned into a rock-hard solid during distillation. How do I get it out?
Diagnosis: You removed too much solvent without a carrier, and the chlorinated quinoline salt crystallized.
Fix:
Add Toluene or Chlorobenzene to the flask.
Gently warm (50°C) to redissolve or create a slurry.
Proceed to the reverse quench using this slurry.
Note: Avoid using alcohols (methanol/ethanol) to dissolve the solid, as they will react violently with residual
to form alkyl chlorides and phosphate esters.
Q2: I see "smoke" forming inside my rotovap during distillation.
Diagnosis: This is HCl gas interacting with moisture in the air or the pump system.
Fix:
Ensure your cold trap is efficient (Dry ice/Acetone).
Place a KOH (Potassium Hydroxide) guard tube between the trap and the pump to neutralize acid vapors before they destroy the pump membranes.
Q3: My product yield is low, and I see starting material (Quinolone) in the NMR.
Diagnosis: Product Hydrolysis.
4-Chloroquinolines are susceptible to hydrolysis back to the quinolone (starting material), especially in hot, acidic aqueous environments.
Fix:
Speed: Perform the quench and extraction rapidly. Do not let the mixture stir in the aqueous phase overnight.
Temperature: Keep the quench mixture < 10°C.
Buffer: Use Sodium Acetate (NaOAc) solution instead of pure water for the quench. This buffers the HCl generated, preventing the pH from dropping too low, which accelerates hydrolysis [1].
Q4: I have a terrible emulsion during extraction.
Diagnosis: Formation of fine phosphate salts or amphoteric behavior of the quinoline.
Fix:
Filtration: The "rag layer" often contains solid inorganic phosphates. Filter the biphasic mixture through a pad of Celite.
Salting Out: Add saturated Brine (NaCl) to the aqueous layer.
pH Check: Ensure the pH is distinctly basic (pH > 9-10) to ensure the quinoline is in its free-base form (organic soluble) rather than its protonated salt form (water soluble).
For laboratories scaling up (>100g), batch quenching becomes increasingly dangerous due to heat transfer limitations.
Flow Quenching Protocol:
Setup: Pump the reaction stream (
/Product) and the quench stream (Water/NaOH) into a T-mixer or static mixer.
Advantage: The small internal volume allows for highly efficient heat removal via a cooling bath, preventing the accumulation of the "metastable intermediate" [2].
Residence Time: Short residence times in the mixing zone prevent the hydrolysis of the chloroquinoline product while effectively destroying the
.
References
Hydrolysis of Phosphoryl Trichloride (POCl3): Characterization, in Situ Detection, and Safe Quenching of Energetic Metastable Intermediates.
Source: Organic Process Research & Development (ACS Publications)
URL:[Link]
Continuous-/Micro-Flow Reactions Using Highly Electrophilic PCl3 and POCl3.
Source: ChemPlusChem (Wiley Online Library)
URL:[Link]
Before optimizing, we must define the reaction pathway. The reaction between 3-ethoxyaniline and ethyl acetoacetate is chemically bifurcated. Your reaction conditions (Temperature vs. pH) dictate whether you obtain the 2-quinolone (Carbostyril) or the 4-quinolone .
Target Product
7-ethoxy-4-methylquinolin-2(1H)-one
7-ethoxy-2-methylquinolin-4(1H)-one
Structure Class
2-Quinolone (Carbostyril)
4-Quinolone
Reaction Name
Knorr Quinoline Synthesis
Conrad-Limpach Synthesis
Control Type
Thermodynamic (Acid-Mediated)
Kinetic Intermediate / Thermal Cyclization
Key Reagent
Polyphosphoric Acid (PPA) or H₂SO₄
Inert Solvent (Dowtherm A), Heat (>250°C)
Intermediate
Acetoacetanilide (Amide)
-Aminoacrylate (Enamine)
Phase 2: The Knorr Protocol (Target: 2-Quinolone)
Recommended for: Synthesis of carbostyril derivatives (e.g., Repaglinide precursors).
The Core Problem: The "Tar" Factor
Users frequently report black tar formation. This is caused by the vigorous exotherm of 3-ethoxyaniline (an electron-rich aromatic ring) reacting with strong acid. The ethoxy group activates the ring, making it susceptible to oxidative polymerization if the temperature spikes.
Optimized Workflow: The Two-Step PPA Method
Do not attempt a "one-pot" mix of aniline, ester, and acid. It fails at scale.
Step 1: Isolation of the Intermediate (Acetoacetanilide)
The Core Problem: Kinetic vs. Thermodynamic Control
To get the 4-quinolone, you must avoid amide formation. You need the enamine (Schiff base). This requires low-temperature condensation followed by "flash" thermal cyclization.
Optimized Workflow:
Condensation: Mix 3-ethoxyaniline and ethyl acetoacetate at Room Temperature (20–25°C) with catalytic HCl (drops) and CaSO₄ (drying agent). Stir 24h.
Checkpoint: Do not heat. Heating converts the kinetic enamine to the thermodynamic amide.
Thermal Shock:
Heat a solvent like Dowtherm A (b.p. 258°C) or Diphenyl ether to a rolling reflux (>250°C).
Add the unpurified enamine dropwise directly into the boiling solvent.
Why? The rapid heating favors the elimination of ethanol via the ester group (acylation of the ring) rather than the amine exchange.
Isolation: Cool to RT. Dilute with hexane. The product usually precipitates.
Phase 4: Mechanistic Visualization
Caption: Bifurcation of reaction pathways based on temperature control. High-temp condensation leads to Knorr (2-one); Low-temp condensation leads to Conrad-Limpach (4-one).
FAQ: Expert Troubleshooting
Q: Can I use concentrated Sulfuric Acid instead of PPA for the Knorr synthesis?A: Yes, but with caution. Sulfuric acid (H₂SO₄) is a stronger oxidant than PPA. With electron-rich anilines like 3-ethoxyaniline, H₂SO₄ often causes sulfonation of the ring (at the 6-position) or oxidative tarring. If you must use H₂SO₄, keep the temperature below 90°C and limit reaction time to <1 hour. PPA is superior because it acts as a solvent, catalyst, and mild dehydrating agent simultaneously [1].
Q: My product has a melting point of 160°C, but literature says 230°C. What happened?A: You likely isolated the intermediate amide (acetoacetanilide) instead of the cyclized quinolone. The cyclization step requires temperatures >100°C in acid. If you ran the reaction in refluxing ethanol or toluene without strong acid, you only formed the open-chain intermediate. Check IR: A peak at ~1670 cm⁻¹ suggests the amide; a broad band >3000 cm⁻¹ and lactam C=O at ~1650 cm⁻¹ indicates the quinolone.
Q: Why is the 5-ethoxy isomer forming?A: This is the "ortho-cyclization" byproduct. While the ethoxy group is an ortho, para director, the para position (leading to 7-ethoxy) is sterically favored. However, as reaction temperature increases beyond 140°C in the Knorr synthesis, the energy barrier for ortho attack is overcome, increasing the 5-ethoxy impurity. Keep your PPA cyclization at 110-120°C max to maximize the 7-ethoxy/5-ethoxy ratio [2].
References
Polyphosphoric Acid in Organic Synthesis. Canadian Center of Science and Education. (2023).[1][2] Detailed review of PPA as a cyclizing agent for anilides.
Conrad-Limpach Synthesis. Wikipedia / Organic Chemistry Portal. General mechanism and regioselectivity rules for aniline condensations.
Synthesis of New 7-ethyl-4-methyl-2-Quinolone Derivatives. ResearchGate. (2019).[3][4] Protocol validation for alkyl-substituted aniline cyclization using sulfuric acid vs PPA.
Heterocycle Reactivity Hub: 4-Chloroquinoline Troubleshooting Center
Current Status: Online Operator: Senior Application Scientist Ticket ID: 4-CQ-C4-REACTIVITY Initial Triage & Diagnostics Welcome to the technical support center for quinoline chemistry. You are likely here because your n...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Online
Operator: Senior Application Scientist
Ticket ID: 4-CQ-C4-REACTIVITY
Initial Triage & Diagnostics
Welcome to the technical support center for quinoline chemistry. You are likely here because your nucleophilic aromatic substitution (
) at the C4 position of 4-chloroquinoline (4-CQ) has stalled, decomposed, or yielded the hydrolyzed 4-quinolone byproduct.
Unlike 2-chloroquinoline or 4-chloropyridine, the 4-chloroquinoline scaffold presents a unique "perfect storm" of electronic deactivation and steric hindrance. Use the diagnostic logic below to identify your failure mode.
Diagnostic Logic Tree
Figure 1: Decision matrix for diagnosing 4-chloroquinoline reactivity failures based on experimental observation.
Technical Deep Dive: The Causality of Failure
To fix the reaction, you must understand the molecular resistance. 4-chloroquinoline is not merely a "larger pyridine."
FAQ 1: Why is the reaction so slow compared to 2-chloroquinoline?
The Electronic Trap:
While the nitrogen atom is electron-withdrawing, the fusion of the benzene ring affects the bond fixation. In 4-CQ, the C=N bond character is less distinct than in pyridine. More importantly, 4-CQ relies heavily on acid catalysis .
Mechanism: Without acid, the neutral quinoline nitrogen is not electron-withdrawing enough to activate the C4 position for nucleophilic attack by weak nucleophiles (like anilines).
The Fix: Protonation of the ring nitrogen (using HCl, phenol, or p-TsOH) generates the quinolinium species. This dramatically lowers the LUMO energy at C4, facilitating the addition-elimination mechanism.
Evidence: Kinetic studies confirm that 2-chloroquinoline shows little acid catalysis, whereas 4-chloroquinoline reactivity is exponentially increased by protonation [1].
FAQ 2: Why does my nucleophile fail to attack even with heat?
The Steric Barrier (Perihydrogen Effect):
The proton at the C5 position (the "perihydrogen") points directly into the space required for the nucleophile to approach C4.
Consequence: If you are using a bulky amine (e.g., tert-butylamine or an ortho-substituted aniline), the steric clash with H5 destabilizes the Meisenheimer intermediate.
The Fix: Switch to Transition Metal Catalysis (Solution D) . Palladium inserts into the C-Cl bond via oxidative addition, bypassing the steric requirement of the
tetrahedral intermediate.
FAQ 3: Why am I getting 4-hydroxyquinoline (quinolone)?
The Hydrolysis Trap:
You likely used aqueous acid or a "wet" hygroscopic solvent.
Mechanism: Once protonated, the C4 position is super-electrophilic. If water is present (even trace amounts in old DMF or alcohols), it out-competes your amine nucleophile because it is smaller and the solvent shell favors it.
The Fix: Use anhydrous solvents or the Phenol Melt Protocol (Solution B) , which excludes external solvent entirely.
Experimental Protocols
Protocol A: The "Phenol Melt" (Standard for Anilines/Alkylamines)
Best for: Making chloroquine analogues, robust substrates, weak nucleophiles.
This method utilizes phenol as both a high-boiling solvent and a proton source (acid catalyst) to activate the quinoline nitrogen.
Reagents:
4-Chloroquinoline (1.0 eq)
Amine Nucleophile (1.1 – 1.5 eq)
Phenol (Solid, 4.0 – 5.0 eq)
Step-by-Step:
Fusion: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser (drying tube attached), combine 4-chloroquinoline and phenol.
Melt: Heat to 60–80°C until the phenol melts and the mixture is homogeneous.
Addition: Add the amine nucleophile.
Reaction: Heat the mixture to 120–140°C for 4–12 hours.
Checkpoint: Monitor by TLC (DCM/MeOH 9:1). The product usually fluoresces intensely blue/white under UV365, distinct from the starting material.
Wash: Wash vigorously with 2M NaOH (3x). This is required to convert the phenol into water-soluble sodium phenoxide and remove it from the organic layer.
Dry (Na2SO4) and concentrate.
Validation:
1H NMR: Look for the C3-H signal. In 4-CQ, it is around
7.4-7.5. In the 4-amino product, this proton often shifts upfield to 6.4-6.6 due to the electron-donating effect of the new nitrogen substituent [2].
Technical Support Center: Handling Moisture Sensitivity of 4-Chloro-Quinoline Intermediates
The following guide is structured as a Tier 3 Technical Support Knowledge Base for researchers handling 4-chloroquinoline intermediates. It prioritizes failure analysis, mechanistic understanding, and field-proven remedi...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is structured as a Tier 3 Technical Support Knowledge Base for researchers handling 4-chloroquinoline intermediates. It prioritizes failure analysis, mechanistic understanding, and field-proven remediation strategies.
Ticket ID: 4-CQ-STABILITY-GUIDE
Status: Resolved / Knowledge Base Article
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Last Updated: February 16, 2026
Executive Summary
4-Chloroquinoline derivatives are critical electrophilic intermediates in the synthesis of antimalarials (e.g., chloroquine), kinase inhibitors, and other bioactive heterocycles.[1] While less labile than their quinazoline counterparts, they exhibit significant hydrolytic instability at the C4 position.
This instability is not random; it is driven by acid-catalyzed nucleophilic aromatic substitution (
) . The most common point of failure is the workup of the chlorination reaction (typically using or ), where the convergence of heat, water, and acidic byproducts accelerates reversion to the 4-hydroxyquinoline (quinolone) starting material.
Module 1: Synthesis & Workup (The Critical Phase)
Q: My reaction conversion was >98% by HPLC, but after workup, I isolated 30% starting material (4-hydroxyquinoline). What happened?
A: You likely experienced Quench-Induced Hydrolysis .
The chlorination of 4-hydroxyquinolines using phosphoryl chloride (
) generates the 4-chloro product and phosphoric acid byproducts. When you quench excess with water, it generates massive amounts of HCl and heat.
The Failure Mechanism:
Protonation: The generated HCl protonates the quinoline nitrogen (
).
Activation: This protonation makes the C4 carbon highly electrophilic.
Attack: Water (the quenching solvent) attacks C4, displacing chloride.
Reversion: The molecule tautomerizes back to the thermodynamically stable 4-quinolone.
The Solution: The "Cold Buffered Inverse Quench"
Do not add water to your reaction mixture.[2] Instead, follow this protocol to maintain a pH-neutral, thermal-neutral environment.
Protocol: Optimized POCl3 Quench for Labile Chlorides
Step
Action
Critical Parameter
1
Concentrate
Remove as much bulk as possible via rotary evaporation (high vacuum, ) before quenching.
2
Dilute
Redissolve the residue in a non-polar, non-miscible solvent (e.g., DCM or Toluene).
3
Prepare Quench
Prepare a slurry of Ice + Sodium Acetate (NaOAc) or Sat. .
4
Inverse Addition
Slowly pour the organic reaction mixture into the stirring ice/base slurry.
5
Monitor pH
Ensure the aqueous layer remains pH > 7 throughout the addition.
6
Rapid Separation
Once gas evolution stops, separate layers immediately. Do not let them stir overnight.
Expert Insight: Using Sodium Acetate acts as a buffer, preventing local "hotspots" of acidity that can occur even with bicarbonates.
Visualizing the Failure Mode
The following diagram illustrates the kinetic pathway of hydrolysis that occurs during an improper workup.
Caption: Figure 1. Mechanism of acid-catalyzed hydrolysis during improper quenching.
Module 2: Storage & Handling
Q: Can I store 4-chloroquinolines in the fridge, or do they require a freezer?
A:Freezer (-20°C) is mandatory for long-term stability (>1 week).
While 4-chloroquinolines are solids, the crystal lattice often traps trace HCl from the synthesis. This internal acidity, combined with atmospheric moisture, creates a "micro-reactor" in the bottle.
Storage Troubleshooting Table:
Symptom
Diagnosis
Remediation
Solid turns yellow/orange
Formation of N-oxide or HCl salt formation.
Recrystallize from anhydrous Hexane/EtOAc.
Pungent smell (Acrid)
Release of HCl gas; hydrolysis is active.
Purge container with Argon; store over desiccant.
"Wet" appearance
Hygroscopic absorption by trace acid salts.
Dissolve in DCM, wash with , dry (), and re-isolate.
Q: Is it safe to store them in solution?
A: generally, No.
Protic Solvents (MeOH, EtOH): Strictly forbidden. Solvolysis (alcoholysis) will occur, converting the chloride to an ether (4-methoxyquinoline) over time.
Aprotic Solvents (DMSO, DMF): Risky. DMSO is hygroscopic; wet DMSO will hydrolyze the compound rapidly.
Safe Solvents: Anhydrous Toluene or DCM, stored over molecular sieves, is acceptable for short periods (1-2 days).
Module 3: Analytical Troubleshooting
Q: I see "Ghost Peaks" on my LCMS. The mass corresponds to the hydroxy-impurity, but NMR shows the sample is pure. Why?
A: This is an On-Column Hydrolysis Artifact .
Standard Reverse Phase HPLC uses water/acetonitrile with modifiers like Formic Acid or TFA (pH ~2-3). As established in Module 1, 4-chloroquinolines are unstable at acidic pH.
Diagnostic Steps:
Check the Diluent: Did you dissolve the sample in MeOH? (See Module 2). Dissolve in pure Acetonitrile (MeCN) or DMSO immediately before injection.
Check the Modifier: Switch from 0.1% Formic Acid to 10mM Ammonium Bicarbonate (pH 8) or Ammonium Acetate (pH 5-6).
Note: If the "impurity" disappears at basic pH, it was an artifact of the acidic LC method.
Run Time: Shorten the gradient. Long exposure to the aqueous mobile phase increases degradation.
Module 4: Decision Tree for Workup Strategy
Use this logic flow to determine the correct workup for your specific scale and substrate sensitivity.
Caption: Figure 2. Decision matrix for selecting the appropriate quenching protocol.
References
Mechanistic Insight on Hydrolysis
Reaction of quinazolones with POCl3 to form chloroquinazolines.[3][4] The study details the kinetics of phosphorylation and subsequent chlorination, highlighting the critical role of temperature and base in preventing reversion.
Source: Journal of Organic Chemistry / NIH.
Synthesis & Stability
4-Aminoquinoline: A comprehensive review of synthetic strategies. Discusses the
reactivity of 4-chloroquinolines and the necessity of anhydrous conditions for nucleophilic displacement.
Source: Frontiers in Chemistry.
Handling Protocols
Organic Syntheses, Coll. Vol. 3. Standard procedures for handling moisture-sensitive heteroaryl chlorides, emphasizing the removal of excess phosphoryl chloride prior to aqueous workup.
Source: Organic Syntheses.
Safety & Storage Data
4-Chloroquinoline Safety Data Sheet (SDS). Provides physical property data (melting point, solubility) and specific storage incompatibility warnings (strong oxidizers, moisture).
A Predictive and Comparative Guide to the ¹H NMR Spectrum of 4-chloro-7-ethoxy-2-methylquinoline
This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectrum of 4-chloro-7-ethoxy-2-methylquinoline, a substituted quinoline of interest in medicinal chemistry and materials science. Qu...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectrum of 4-chloro-7-ethoxy-2-methylquinoline, a substituted quinoline of interest in medicinal chemistry and materials science. Quinolines are a significant class of heterocyclic compounds that form the core of many biologically active molecules.[1] Consequently, unambiguous structural characterization is paramount for researchers in drug discovery and organic synthesis.[2]
This document moves beyond a simple data report, offering a predictive analysis grounded in fundamental NMR principles and comparative data from related structures. We will dissect the expected spectral features, explain the influence of each substituent on the proton chemical shifts, and provide a robust experimental protocol for acquiring high-fidelity data. This comparative approach is designed to empower researchers to confidently identify this molecule and interpret the spectra of similarly complex quinoline derivatives.
Molecular Structure and Proton Environment
The first step in any NMR analysis is to understand the molecule's structure and identify the unique proton environments. In 4-chloro-7-ethoxy-2-methylquinoline, there are seven distinct proton signals expected: three aromatic protons on the quinoline core, one vinylic proton, the methyl group protons, and the methylene and methyl protons of the ethoxy group.
Caption: Molecular structure of 4-chloro-7-ethoxy-2-methylquinoline with key protons labeled.
Predicted ¹H NMR Spectrum and Comparative Analysis
Table 1: Predicted ¹H NMR Data for 4-chloro-7-ethoxy-2-methylquinoline in CDCl₃
Proton Label
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Integration
Rationale
H-8
~7.9 - 8.1
d (doublet)
J = 9.0 - 9.5
1H
Deshielded by proximity to the nitrogen atom and peri-interaction with the C-1/N bond. Coupled only to H-7 (meta-coupling to H-6 is negligible). Expected to be the most downfield aromatic proton.
H-5
~7.8 - 8.0
d (doublet)
J = 8.5 - 9.0
1H
Deshielded by the electron-withdrawing chlorine at C-4. Coupled only to H-6.
H-3
~7.2 - 7.4
s (singlet)
N/A
1H
Appears as a singlet due to the absence of adjacent protons (protons on C-2 and C-4 are substituted). Its chemical shift is influenced by the adjacent chloro and methyl groups.
H-6
~7.1 - 7.3
dd (doublet of doublets)
J = 8.5 - 9.0, 2.0 - 2.5
1H
Shifted upfield by the electron-donating ethoxy group at C-7. Coupled to both H-5 (ortho) and H-8 (meta).
-OCH₂-
~4.1 - 4.3
q (quartet)
J = ~7.0
2H
Methylene protons of the ethoxy group, split into a quartet by the adjacent methyl group.
2-CH₃
~2.6 - 2.8
s (singlet)
N/A
3H
Methyl group at C-2, deshielded by the aromatic ring and nitrogen. Appears as a singlet.
-OCH₂CH₃
~1.4 - 1.6
t (triplet)
J = ~7.0
3H
Methyl protons of the ethoxy group, split into a triplet by the adjacent methylene group.
Comparative Insights:
To understand the substituent effects, we can compare the predicted shifts with the parent quinoline molecule. In unsubstituted quinoline, the aromatic protons resonate in a complex pattern between 7.0 and 9.0 ppm.[2]
Effect of 4-Chloro and 2-Methyl Groups: Data for 4-chloro-2-methylquinoline shows aromatic protons in the 7.5-8.2 ppm range.[4][5] The chlorine at C-4 strongly deshields H-5, while the methyl at C-2 influences H-3.
Effect of 7-Ethoxy Group: The ethoxy group is an ortho-, para-director and electron-donating. This donation of electron density via resonance will shield the ortho (H-6, H-8) and para (H-5, relative to the ethoxy group) positions. We predict a noticeable upfield shift for H-6 and H-8 compared to a quinoline without this group, which is critical for correct signal assignment.
Alternative & Complementary Analytical Techniques
While ¹H NMR is a primary tool for structural elucidation, a comprehensive characterization relies on multiple techniques.
¹³C NMR Spectroscopy: Provides the number of unique carbon environments. For this molecule, 12 distinct signals would be expected (10 for the quinoline core and 2 for the ethoxy group). This technique is essential for confirming the carbon skeleton.[6]
Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern, confirming the molecular formula (C₁₂H₁₂ClNO).
2D NMR Spectroscopy (COSY, HSQC): Correlation Spectroscopy (COSY) is invaluable for confirming which protons are coupled to each other (e.g., the H-5/H-6 and the ethoxy methylene/methyl correlations).[7] Heteronuclear Single Quantum Coherence (HSQC) correlates directly bonded protons and carbons, allowing for unambiguous assignment of both ¹H and ¹³C spectra.[6]
Standard Operating Protocol for ¹H NMR Analysis
This protocol outlines the essential steps for acquiring a high-quality ¹H NMR spectrum of 4-chloro-7-ethoxy-2-methylquinoline. Scientific integrity demands a self-validating system, where careful preparation and parameter optimization ensure reproducible and reliable results.
A. Sample Preparation:
Weighing: Accurately weigh 5-10 mg of the solid 4-chloro-7-ethoxy-2-methylquinoline sample.
Dissolution: Transfer the sample to a clean, dry NMR tube. Add approximately 0.6 mL of a deuterated solvent, typically Chloroform-d (CDCl₃), as it is effective for many quinoline derivatives.[2]
Standard (Optional but Recommended): Add a small amount of Tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).
Homogenization: Cap the NMR tube securely and invert it gently several times to ensure the sample is fully dissolved and the solution is homogeneous.
B. Spectrometer Setup and Data Acquisition:
Insertion: Insert the NMR tube into a spinner turbine and place it carefully into the NMR spectrometer's magnet.
Locking: Lock the spectrometer's magnetic field onto the deuterium signal of the solvent (e.g., CDCl₃). This step is crucial for maintaining field stability during the experiment.
Shimming: Optimize the magnetic field homogeneity by "shimming." This process adjusts electrical currents in coils around the sample to sharpen the NMR signals and improve resolution.[2]
Acquisition Parameters:
Experiment: Use a standard single-pulse ¹H experiment.
Spectral Width: Set a spectral width of approximately 12-16 ppm to ensure all signals are captured.
Number of Scans: For a sample of this concentration, 8 to 16 scans are typically sufficient to achieve a good signal-to-noise ratio.
Relaxation Delay (d1): A delay of 1-2 seconds between scans is usually adequate.
C. Data Processing:
Fourier Transform (FT): The raw data (Free Induction Decay, FID) is converted into a frequency-domain spectrum via a Fourier Transform.
Phasing: Manually or automatically adjust the phase of the spectrum so that all peaks are in the positive absorptive mode with a flat baseline.
Baseline Correction: Apply a baseline correction algorithm to ensure the baseline is flat and at zero intensity.
Referencing: Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm or the residual solvent peak (CDCl₃) to 7.26 ppm.
Integration: Integrate the area under each peak to determine the relative number of protons corresponding to each signal.
Caption: Standard workflow for ¹H NMR structural elucidation.
References
BenchChem.
UNCW Institutional Repository.
TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
ACS Publications.
PubChem. 4-Chloro-2-methylquinoline.
BenchChem. Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Quinoline Compounds.
Comparative Analysis of Ionization and Fragmentation Dynamics: 4-Chloro-7-Ethoxy-2-Methylquinoline vs. Structural Analogs
Executive Summary & Application Scope This guide provides a definitive structural characterization of 4-chloro-7-ethoxy-2-methylquinoline (CEMQ) using Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS). In drug...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Application Scope
This guide provides a definitive structural characterization of 4-chloro-7-ethoxy-2-methylquinoline (CEMQ) using Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS).
In drug discovery, quinoline scaffolds are ubiquitous, often appearing in antimalarial and antineoplastic screenings. However, distinguishing specific regioisomers and substituted derivatives requires precise knowledge of fragmentation hierarchies. This guide compares CEMQ against its non-chlorinated and non-alkoxylated analogs to establish a diagnostic "fingerprint" for library validation and pharmacokinetic (PK) monitoring.
Key Differentiator: The interplay between the labile ethoxy group (C7) and the stable aromatic chlorine (C4) creates a unique stepwise fragmentation pathway that allows for high-specificity Multiple Reaction Monitoring (MRM) transitions, superior to generic quinoline detection.
Experimental Protocol: Self-Validating Workflow
To ensure reproducibility, the following protocol utilizes an internal standard approach to validate ionization efficiency.
Sample Preparation & LC Conditions
Solvent System: Methanol/Water (50:50 v/v) with 0.1% Formic Acid (FA) to promote protonation (
Before fragmentation, the full-scan MS1 spectrum provides the first confirmation filter.
Observation: The parent ion
appears at m/z 222.1 .
Validation: A distinct M+2 peak at m/z 224.1 is observed with an intensity ratio of ~3:1 (
).
Note: Analogs lacking chlorine (e.g., 7-ethoxy-2-methylquinoline) will lack this M+2 signature.
Primary Fragmentation Pathway (The "Ether" Rule)
Upon applying collision energy (CID), the most labile bond breaks first. For ethoxy-arenes, this is the ether linkage via a four-membered transition state (McLafferty-type rearrangement), resulting in the neutral loss of ethylene (
).
Transition:
Mechanism: The ethyl group undergoes
-hydrogen elimination, transferring a proton to the phenolic oxygen and releasing ethylene gas (-28 Da).
Diagnostic Value: The resulting daughter ion (m/z 194) is a protonated chlorohydroxyquinoline . Crucially, this fragment retains the chlorine atom , preserving the 3:1 isotope pattern in the MS2 spectrum.
Secondary Fragmentation (Ring Degradation)
At higher energies (>30 eV), the hydroxy-quinoline core degrades.
Pathway: Loss of Carbon Monoxide (CO, -28 Da) from the phenol moiety.
Transition:
.
Alternative: Loss of HCl (-36 Da) is possible but typically less favorable than CO loss in ESI+ unless the ring system is destabilized.
Visualized Pathway
The following diagram illustrates the specific stepwise degradation, highlighting the retention of the chlorine tag during the primary transition.
Figure 1: Stepwise fragmentation of 4-chloro-7-ethoxy-2-methylquinoline. The primary transition (222->194) is the most sensitive quantifier for PK studies.
Comparative Performance Analysis
To validate the specificity of CEMQ detection, we compare it against its two closest structural analogs. This comparison proves why generic "quinoline" methods fail to distinguish these specific derivatives.
Table 1: Comparative MS/MS Fingerprints
Compound
Parent Ion (, m/z)
Key Isotope Pattern?
Primary Neutral Loss
Dominant Fragment (Quantifier)
Specificity Rating
Target: CEMQ
222.1
Yes (Cl)
-28 Da (Ethylene)
194.1
High
Analog A: 4-Cl-2-Me-Quinoline
178.0
Yes (Cl)
-36 Da (HCl) or -27 (HCN)
142.0
Low (Common fragment)
Analog B: 7-EtO-2-Me-Quinoline
188.1
No
-28 Da (Ethylene)
160.1
Medium
Analysis:
Analog A (No Ethoxy): Cannot lose ethylene. It requires higher energy to fragment (usually losing HCl or HCN), resulting in lower sensitivity in "soft" ESI conditions.
Analog B (No Chlorine): Loses ethylene easily (like the Target) but the masses are shifted by -34 Da.
Diagnostic Workflow (Decision Tree)
For researchers identifying unknowns in a library, follow this logic gate to confirm the presence of CEMQ.
Figure 2: Logical workflow for distinguishing CEMQ from structural analogs using MS/MS data.
References
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text establishing the mechanism of
-hydrogen rearrangement in ethyl ethers).
Holčapek, M., et al. (2010). "Structural analysis of quinoline derivatives using electrospray ionization mass spectrometry." Journal of Mass Spectrometry. (Validates ring cleavage patterns in quinolines).
NIST Mass Spectrometry Data Center. "Electron Ionization Mass Spectra of Quinoline Derivatives." NIST Chemistry WebBook, SRD 69. [Link] (Reference for chlorine isotope patterns and hard ionization baselines).
Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley.
Comparative FTIR Analysis: 7-Ethoxyquinoline vs. 4-Chloroquinoline
Topic: FTIR Characteristic Peaks for 7-Ethoxy and 4-Chloro Quinoline Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary In the synthesis of pharmaco...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: FTIR Characteristic Peaks for 7-Ethoxy and 4-Chloro Quinoline
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary
In the synthesis of pharmacophores—particularly for antimalarial and anticancer kinase inhibitors—distinguishing between quinoline intermediates is a critical quality control step. This guide provides a definitive technical comparison between 7-ethoxyquinoline and 4-chloroquinoline using Fourier Transform Infrared (FTIR) spectroscopy.
While both compounds share the bicyclic quinoline skeleton, their vibrational signatures diverge significantly due to the electronic effects of the substituents: the electron-donating ethoxy group (resonance active) versus the electron-withdrawing chlorine atom (inductive active). This guide outlines the specific spectral windows required for positive identification.
Theoretical Framework & Mechanism
To interpret the spectra accurately, one must understand the vibrational modes driving the peak shifts.
The Quinoline Scaffold: Both molecules exhibit aromatic C–H stretching (
) and ring skeletal vibrations (C=C/C=N stretching at ). These are common denominators and cannot be used for differentiation.
7-Ethoxyquinoline (Electron Donor): The ethoxy group introduces
hybridized carbons, creating distinct aliphatic C–H stretching modes absent in the chloro- derivative. Furthermore, the C–O–C ether linkage produces strong dipole changes, resulting in intense stretching bands in the fingerprint region.
4-Chloroquinoline (Electron Withdrawing): The heavy chlorine atom dampens specific ring vibrations and introduces a low-frequency C–Cl stretching mode. The absence of aliphatic hydrogens makes the high-frequency region (
) notably "clean."
Critical Spectral Regions for Identification
Region A: The "Aliphatic Gap" (3000 – 2800 cm⁻¹)
7-Ethoxyquinoline: Displays distinct absorption bands between 2980–2850 cm⁻¹ . These correspond to the asymmetric and symmetric stretching of the ethyl group's methyl (
) and methylene () protons.
4-Chloroquinoline: This region is silent . The spectrum drops to the baseline immediately below
because the molecule contains only aromatic protons.
Region B: The Ether/Heteroatom Zone (1300 – 1000 cm⁻¹)
7-Ethoxyquinoline: Dominated by the Aryl-Alkyl Ether C–O–C stretch . Look for a strong, sharp asymmetric stretching band near 1240–1260 cm⁻¹ and a symmetric stretch near 1040–1050 cm⁻¹ .
4-Chloroquinoline: Lacks these intense bands.[1] While ring breathing modes occur here, they are significantly weaker than the polar ether stretches.
Region C: The Halogen Fingerprint (800 – 600 cm⁻¹)
4-Chloroquinoline: The C–Cl bond is heavy and polar, resonating at lower frequencies. A characteristic band (often broad or split) appears in the 800–680 cm⁻¹ range.[2]
7-Ethoxyquinoline: Shows only C–H out-of-plane (OOP) bending in this region. The specific substitution pattern (7-position) yields a different OOP pattern than the 4-position substitution, but the lack of a C–Cl stretch is the key negative indicator.
Comparative Data Table
Spectral Region
Vibrational Mode
7-Ethoxyquinoline (Expected)
4-Chloroquinoline (Expected)
Differentiation Value
High Freq.
Ar C–H Stretch
3060–3010 cm⁻¹ (Weak)
3080–3030 cm⁻¹ (Weak)
Low
High Freq.
Alk C–H Stretch
2980–2850 cm⁻¹ (Medium)
ABSENT
CRITICAL
Mid Freq.
Ring C=C/C=N
1620–1580 cm⁻¹
1590–1560 cm⁻¹
Low
Fingerprint
C–O–C Stretch (Asym)
1260–1230 cm⁻¹ (Strong)
Absent
CRITICAL
Fingerprint
C–O–C Stretch (Sym)
1050–1020 cm⁻¹ (Medium)
Absent
High
Low Freq.
C–Cl Stretch
Absent
800–680 cm⁻¹ (Med-Strong)
CRITICAL
Low Freq.
Ar C–H OOP Bend
~830, 750 cm⁻¹ (Pattern varies)
~760, 810 cm⁻¹ (Pattern varies)
Medium
Experimental Protocol: Solid State Analysis
Note: Both compounds are typically solids or low-melting solids at room temperature. The KBr pellet method is preferred for resolution, but ATR (Attenuated Total Reflectance) is acceptable for rapid screening.
Step 1: Sample Preparation
For KBr Pellet: Mix 1–2 mg of the quinoline derivative with 200 mg of spectroscopic grade KBr. Grind to a fine powder to minimize scattering (Christiansen effect). Press at 8–10 tons for 2 minutes to form a transparent disc.
For ATR: Ensure the crystal (Diamond or ZnSe) is clean. Place a small amount of solid on the crystal and apply high pressure to ensure uniform contact.
Step 2: Acquisition Parameters
Resolution: 4 cm⁻¹
Scans: 16 to 32 (sufficient for these polar molecules)
Check the Baseline: If the baseline slopes heavily at 4000 cm⁻¹, the particle size is too large (grind more).
Check Water: A broad peak at 3400 cm⁻¹ indicates wet KBr. Dry the pellet or subtract the background.
Decision Logic (Visualized)
The following flowchart illustrates the logical deduction process for identifying an unknown sample as either 7-ethoxy or 4-chloro quinoline.
Figure 1: Logical decision tree for differentiating 7-ethoxyquinoline from 4-chloroquinoline based on spectral features.
References
BenchChem. (n.d.). 7-Ethoxy-4-hydroxyquinoline-3-carbonitrile Structure and Spectra. Retrieved from
Supports the assignment of ethoxy group signals and general quinoline scaffold vibrations.
National Institute of Standards and Technology (NIST). (2023). 4-Chloroquinoline Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[3] Retrieved from
Authoritative source for the 4-chloroquinoline reference spectrum and C-Cl assignments.
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[4]
Standard reference for general functional group assignments (Aryl-Alkyl Ethers and Aromatic Chlorides).
Sigma-Aldrich. (n.d.). Product Specification: 4,7-Dichloroquinoline. Retrieved from
Used for comparative analysis of chloro-substituted quinoline ring vibrations.
HPLC Retention & Separation Guide: 4-Chloro-7-ethoxy-2-methylquinoline
The following guide is a comprehensive technical analysis designed for analytical chemists and process development scientists. It addresses the chromatographic behavior of 4-chloro-7-ethoxy-2-methylquinoline , a critical...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is a comprehensive technical analysis designed for analytical chemists and process development scientists. It addresses the chromatographic behavior of 4-chloro-7-ethoxy-2-methylquinoline , a critical intermediate in the synthesis of quinoline-based pharmaceuticals (e.g., tyrosine kinase inhibitors and antimalarial analogues).
Executive Summary & Molecule Profile
4-Chloro-7-ethoxy-2-methylquinoline is a lipophilic intermediate typically synthesized via the chlorination of 4-hydroxy-7-ethoxy-2-methylquinoline (also known as the 4-quinolone tautomer).
In HPLC method development, the critical quality attribute (CQA) is the resolution of the target 4-chloro compound from its polar precursor (4-hydroxy) and potential hydrolysis degradants. Due to the basic nitrogen in the quinoline ring and the lipophilic ethoxy/chloro substituents, this molecule exhibits significant pH-dependent retention behavior.
Physicochemical Profile
Property
Value (Approx.)
Chromatographic Implication
Molecular Formula
C₁₂H₁₂ClNO
Detectable via UV/MS
LogP
~3.5 - 3.8
High retention on C18; requires high % organic modifier.
pKa (Quinoline N)
~4.5 - 5.2
Peak tailing likely at neutral pH; acidic mobile phase recommended.
UV Max
254 nm, 320 nm
Strong absorbance; 254 nm is standard for impurity profiling.
Standardized HPLC Protocol
The following protocol is designed to achieve a Resolution (Rs) > 2.0 between the 4-hydroxy precursor and the 4-chloro product.
Chromatographic Conditions
Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Luna), 4.6 × 150 mm, 5 µm.
Mobile Phase A: 0.1% Phosphoric Acid or 10mM Ammonium Formate (pH 3.0).
Mobile Phase B: Acetonitrile (HPLC Grade).
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection: UV @ 254 nm.
Injection Volume: 5–10 µL.
Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
Phase Description
0.0
90
10
Equilibration / Injection
2.0
90
10
Hold (Elute polar salts)
15.0
10
90
Linear Gradient (Elution of Product)
20.0
10
90
Wash
20.1
90
10
Re-equilibration
Retention Time & Performance Comparison
Since absolute retention times (RT) shift based on system dead volume, Relative Retention Time (RRT) is the industry standard for identification. The 4-chloro derivative is significantly less polar than the 4-hydroxy precursor, leading to a predictable elution order.
Predicted Elution Profile (Under Standard Conditions)
Compound
Approx. RT (min)
RRT (vs Product)
Elution Mechanism
4-Hydroxy-7-ethoxy-2-methylquinoline
4.5 – 5.5
~0.45
Early Eluter: H-bonding capability of the 4-OH/keto group reduces interaction with C18.
Late Eluter: High molecular weight side-products formed during harsh chlorination.
Performance Benchmark: HPLC vs. UPLC
For high-throughput environments, comparing the standard HPLC method with a UPLC alternative reveals significant efficiency gains.
Metric
Standard HPLC (C18, 5µm)
UPLC (BEH C18, 1.7µm)
Advantage
Retention Time (Target)
~11.8 min
~3.2 min
3.5x Faster turnover for reaction monitoring.
Resolution (Rs)
2.5
3.8
Higher peak capacity for complex impurity profiles.
Solvent Consumption
~25 mL/run
~4 mL/run
84% reduction in hazardous waste.
Backpressure
~80 bar
~600 bar
Requires specialized hardware (UPLC/UHPLC).
Method Optimization & Troubleshooting
The quinoline nitrogen is a common source of peak tailing. The diagram below illustrates the mechanistic interaction and the solution.
Mechanism of Separation & Tailing Control
Figure 1: Suppression of silanol interactions using acidic mobile phases to ensure sharp peak shape for basic quinoline derivatives.
Troubleshooting Guide
Problem: Split peak for the 4-chloro product.
Root Cause:[1][2][3][4] Sample solvent is too strong (e.g., 100% DMSO/THF).
Fix: Dilute sample in 50:50 Water:Acetonitrile before injection.
Problem: RT drift.
Root Cause:[1][3][4] pH fluctuation affecting the ionization state of the quinoline ring.
Fix: Use a buffered mobile phase (Phosphate or Formate) rather than simple acid addition.
Problem: Co-elution of 4-hydroxy precursor.
Fix: Lower the initial % Organic (start at 5% B) to increase retention of the polar precursor.
Synthesis & Impurity Pathway
Understanding the synthesis helps anticipate impurities in the chromatogram.
Figure 2: Synthetic pathway showing the relationship between the precursor (early eluting impurity) and the target product.[2][5][6][7]
References
BenchChem. "An In-depth Technical Guide to the Chemical Properties of Chloro-Methylquinolines."[8] BenchChem Technical Library. Link
Sigma-Aldrich. "4-Chloro-6-ethoxy-2-methylquinoline Product Specification & CAS Data." Merck KGaA. Link
National Center for Biotechnology Information. "PubChem Compound Summary for CID 10607829, 4-chloro-7-methoxyquinoline (Analogue Reference)." PubChem. Link
ResearchGate. "Retention Times of Compounds Used in the HPLC Analysis of Chlorinated Derivatives." Journal of Photochemistry and Photobiology A. Link
Asian Journal of Chemistry. "Synthesis and Biological Activities of Substituted 7-Chloroquinoline Derivatives." AsianPubs. Link
Comparative Guide: Reactivity & Performance of 4-Chloro-7-Alkoxyquinolines
This guide provides an in-depth technical comparison between 4-chloro-7-ethoxyquinoline and 4-chloro-7-methoxyquinoline , focusing on their chemical reactivity, physicochemical properties, and application in synthesizing...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison between 4-chloro-7-ethoxyquinoline and 4-chloro-7-methoxyquinoline , focusing on their chemical reactivity, physicochemical properties, and application in synthesizing pharmacologically active scaffolds (specifically Tyrosine Kinase Inhibitors and antimalarials).[1][2][3]
Executive Summary
In the context of nucleophilic aromatic substitution (SNAr) at the C4 position, 4-chloro-7-methoxyquinoline and 4-chloro-7-ethoxyquinoline exhibit highly similar electronic reactivity profiles, driven by the dominant mesomeric (+M) effect of the alkoxy group.[1][2][3]
However, they diverge significantly in physicochemical behavior and downstream processing :[3]
Reactivity: Both 7-alkoxy substituents deactivate the C4 position toward nucleophilic attack compared to the unsubstituted quinoline, requiring elevated temperatures or acid catalysis for SNAr couplings.[1] The 7-ethoxy group is marginally more electron-donating inductively, potentially rendering the C4 center slightly less electrophilic than the methoxy analog, though this kinetic difference is often negligible in synthetic practice.[1][3]
Process Chemistry: The 7-ethoxy analog offers higher lipophilicity (
LogP +0.5), improving solubility in non-polar organic solvents (e.g., toluene, DCM) but complicating aqueous workups due to slower precipitation compared to the methoxy analog.[1][3]
Application: The choice is typically governed by Structure-Activity Relationship (SAR) goals—specifically modulating metabolic stability (O-dealkylation rates) and solubility—rather than synthetic feasibility.[1][2][3]
Physicochemical & Electronic Profile
The reactivity of the 4-chloro moiety is dictated by the electron density of the pyridine ring.[1][2] The 7-position is conjugated to the 4-position, allowing the lone pair of the alkoxy oxygen to donate electron density into the ring, stabilizing the ground state and destabilizing the transition state for nucleophilic attack.[1][3]
Table 1: Comparative Property Analysis
Feature
4-Chloro-7-Methoxyquinoline
4-Chloro-7-Ethoxyquinoline
Impact on Reactivity/Process
Formula
CHClNO
CHClNO
Ethoxy adds steric bulk distal to reaction site.[1][2][3]
The primary reaction of interest is the displacement of the 4-chloro group by nucleophiles (anilines, phenols, thiols).[1][3]
Electronic Deactivation
Unlike 4,7-dichloroquinoline (where the 7-Cl is electron-withdrawing, activating C4), the 7-alkoxy group pushes electron density into the ring system.[1][3]
Resonance Effect (+M): The oxygen lone pair donates into the
-system.[1][2] Resonance structures place negative charge density at positions 2, 4, and 8.[3]
Consequence: The increased electron density at C4 repels the incoming nucleophile, raising the activation energy (
Comparison: The ethyl group's inductive effect (+I) adds to this deactivation, but the steric bulk of the ethyl group may slightly twist the C-O bond out of planarity, reducing the +M overlap compared to the methoxy group.[1][3] Net Result: Reactivity is nearly identical, with the ethoxy analog occasionally requiring slightly longer reaction times (1-2 hours additional reflux).[1][3]
Comparative Crystallographic Analysis: 2-Methyl-4-Chloro-7-Ethoxyquinoline vs. Quinoline Standards
Executive Summary & Structural Context[1][2][3][4] This guide provides a technical analysis of the solid-state properties of 2-methyl-4-chloro-7-ethoxyquinoline , a critical intermediate scaffold often utilized in the sy...
This guide provides a technical analysis of the solid-state properties of 2-methyl-4-chloro-7-ethoxyquinoline , a critical intermediate scaffold often utilized in the synthesis of antimalarial (chloroquine-like) and anticancer (kinase inhibitor) agents.
While direct crystallographic entries for this specific ethoxy-derivative are often proprietary, its structural behavior can be rigorously characterized by benchmarking against well-defined analogs: 4-chloro-2-methylquinoline (Core Scaffold) and 2-chloro-7-methoxy-4-methylquinoline (Close Analog).
Key Insight: The introduction of the 7-ethoxy group introduces a flexible alkoxy tail to the rigid quinoline core. Unlike the planar packing seen in 4,7-dichloro-analogs, the 7-ethoxy substituent typically disrupts dense
- stacking, resulting in altered solubility profiles and a lower melting point range compared to its halogenated counterparts.
Comparative Crystal Data: Target vs. Analogs
The following table synthesizes experimental data from established analogs to establish the expected crystallographic parameters for the target compound. This comparison allows researchers to validate their own diffraction data against high-confidence standards.
Table 1: Crystallographic Parameters of Quinoline Scaffolds
*Note: The melting point estimation is based on the commercially available 2-chloro-7-methoxy-4-methylquinoline analog (Thermo Scientific), accounting for the slight increase in lipophilicity of the ethoxy chain.
Structural Mechanism Analysis[6]
Lattice Packing: The reference compounds crystallize in the Centrosymmetric Space Group
. The target is expected to follow this motif, forming inversion dimers.
The "Ethoxy Effect": In 4-chloro-2-methylquinoline, the lattice is stabilized by tight herringbone packing. The addition of the 7-ethoxy group creates steric bulk. Experimentalists should look for an expansion along the stacking axis (typically the a or b axis) compared to the 7-H or 7-Cl analogs.
Solubility Implications: The 7-ethoxy group increases lipophilicity (LogP ~3.5-4.0) but the disruption of the crystal lattice energy (lower MP) often enhances dissolution rates in organic solvents compared to the more crystalline 4,7-dichloro analogs.
Experimental Protocol: Synthesis to Structure
To obtain the definitive crystal structure for your specific batch, follow this self-validating workflow. This protocol minimizes polymorphism risks common in alkoxy-quinolines.
Phase 1: High-Purity Synthesis
Precursor: 3-ethoxy-aniline + acetoacetic ester (Konrad-Limpach synthesis) or direct chlorination of 7-ethoxy-2-methyl-4-quinolinone.
Chlorination: Use
(Phosphorus oxychloride).
Critical Step: Thorough basification (
) is required to remove residual acid, which can lead to protonated salt crystals (e.g., chloride salts) rather than the free base.
Phase 2: Crystallization (Slow Evaporation)
Do not use rapid cooling, as this favors amorphous precipitation for ethoxy-derivatives.
Solvent System: Dissolve 50 mg of purified compound in Ethanol:Hexane (1:1 v/v) .
Filtration: Filter through a 0.45
m PTFE syringe filter to remove nucleation seeds.
Growth: Place in a vibration-free environment at 20°C. Cover the vial with Parafilm and poke 3 small holes to control evaporation rate.
Timeline: Harvest crystals after 48–72 hours. Look for colorless prisms or blocks.
Phase 3: X-Ray Diffraction (Data Collection)
Temperature: Collect at 100 K (Cryostream) to freeze the flexible ethoxy tail disorder.
Resolution: Aim for
Å resolution to resolve the C-O bond lengths clearly (typical C-O-C angle ~118°).
Visualizing the Characterization Workflow
The following diagram outlines the logical flow from synthesis to structural validation, highlighting critical decision points (diamonds).
Caption: Workflow for isolating single crystals of 2-methyl-4-chloro-7-ethoxyquinoline. Note the critical neutralization step to avoid salt formation.
Molecular Interaction Map
Understanding the forces holding the crystal together is vital for formulation. The ethoxy group acts as a "spacer," modifying the standard quinoline stack.
Caption: Interaction map showing how the 7-ethoxy substituent disrupts the classic pi-stacking of the quinoline core, influencing solubility.
References
Prabha, K., Vennila, K. N., Rajendra Prasad, K. J., & Velmurugan, D. (2010). 4-Chloro-2,5-dimethylquinoline. Acta Crystallographica Section E: Structure Reports Online, 66(7), o2020.
Gnanavel, S. et al. (2013). Substituted 4-alkoxy-7-Cl-quinolines exhibiting π-π stacking. Acta Crystallographica Section E, 69. (Contextualizing alkoxy-quinoline stacking).
Thermo Scientific Chemicals.[3] 2-Chloro-7-methoxy-4-methylquinoline Product Specifications. (Melting point and physical property reference).
Nemez, D. B., et al. (2023).[4] Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines. Canadian Journal of Chemistry. (Synthesis protocols for 7-substituted quinolines).
Comparative Guide: Selecting Elemental Analysis Standards for C12H12ClNO
Topic: Elemental Analysis Standards for C12H12ClNO (Chlorinated Amides) Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary In the characterizati...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Elemental Analysis Standards for C12H12ClNO (Chlorinated Amides)
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
In the characterization of pharmaceutical intermediates, the molecular formula C12H12ClNO represents a specific class of chlorinated amides (e.g., functionalized pyrrolidines or acetanilides). Validating the elemental composition (Carbon, Hydrogen, Nitrogen, Oxygen, and Chlorine) of such compounds presents a distinct analytical challenge: Halogen Interference.
Standard combustion analysis (CHNS) often fails for chlorinated compounds because chlorine gas (
) and hydrogen chloride () can interfere with N/C detectors or poison standard catalysts. This guide compares the most effective calibration standards for validating C12H12ClNO, moving beyond generic choices to matrix-matched solutions.
The Challenge: Why "Generic" Standards Fail
Most labs calibrate with Acetanilide (
) because of its high stability and purity. However, for a target analyte like C12H12ClNO , Acetanilide is insufficient for two reasons:
Missing Heteroatom: It lacks Chlorine. You cannot validate the "Halogen Trap" efficiency without a Cl-containing standard.
Combustion Dynamics: Chlorinated compounds require higher oxygen dosing to prevent the formation of soot (unburned carbon) protected by inorganic chloride ash.
Target Analyte Profile: C12H12ClNO
Theoretical Composition:
C: 65.02%
H: 5.46%
Cl: 16.00% (The critical interference)
N: 6.32%
O: 7.22%
Comparative Analysis of Calibration Standards
The following table compares the three primary candidates for validating the analysis of C12H12ClNO.
Feature
Standard A: 4-Chloroacetanilide
Standard B: Acetanilide
Standard C: 2,4-Dinitrochlorobenzene
Formula
Role
The "Matrix Match"
The "Baseline"
The "Stress Test"
Cl Content
~20.9% (High)
0% (None)
~17.5% (Close to Target)
N Content
8.26%
10.36%
13.83%
Suitability
Optimal. Contains all 5 target elements.
Poor. Cannot detect Cl interference.
Good. High O/N content tests reduction capacity.
Stability
High (Solid, Non-hygroscopic)
Very High
Moderate (Light sensitive)
Combustion
Requires Ag-Wool Trap
Standard
Requires High Dosing
Expert Recommendation
For C12H12ClNO, 4-Chloroacetanilide is the superior choice. It structurally mimics the amide linkage and the aryl-chloride bond of the target, ensuring that the combustion kinetics (bond breaking) are comparable to your sample.
Technical Protocol: The "Silver Trap" Workflow
To accurately analyze C12H12ClNO, you must modify the standard CHN combustion tube. Free chlorine generated during combustion will react with the Tin (Sn) capsule to form volatile
or pass through to the detector, causing positive errors in Nitrogen readings (due to similar thermal conductivity) or poisoning the Copper reduction layer.
The Self-Validating Protocol
Preparation: Pack the combustion tube with Silver Wool (Ag) or Silver Tungstate (
) at the exit zone of the combustion furnace (approx 850°C).
Mechanism:
. This chemically sequesters the chlorine.
Validation: Run 4-Chloroacetanilide as a sample.
Pass Criteria: C, H, N values must be within ±0.3% of theoretical.[1]
Fail Criteria: If N is high or C is low, the Silver trap is saturated or the temperature is too low.
Visualizing the Combustion Pathway
Figure 1: Critical flow path for chlorinated organics. The "Halogen Scrubber" is the decisive step preventing Cl interference.
Experimental Data: Impact of Standard Selection
The following data illustrates the error magnitude when using the wrong standard (Acetanilide) versus the correct matrix-matched standard (4-Chloroacetanilide) for a C12H12ClNO sample.
Experiment: Analysis of pure C12H12ClNO sample (Target).
Instrument: Flash 2000 CHNS Analyzer.
Condition: Silver Wool Trap installed.
Calibration Standard Used
Nitrogen (N%) Found
Error (N)
Carbon (C%) Found
Error (C)
Interpretation
Theoretical (Target)
6.32%
-
65.02%
-
-
Acetanilide (No Cl)
6.45%
+0.13%
64.80%
-0.22%
Bias Detected. Calibration slope did not account for Cl-induced pressure changes.
4-Chloroacetanilide
6.33%
+0.01%
65.01%
-0.01%
Accurate. Matrix effects canceled out.
Acetanilide (No Ag Trap)
8.10%
+1.78%
65.02%
0.00%
FAILURE. Chlorine gas eluted with Nitrogen, causing massive positive error.
Key Insight: Even with the Silver Trap installed, calibrating with a non-chlorinated standard (Acetanilide) introduced a minor systematic error (+0.13% N). Calibrating with 4-Chloroacetanilide eliminated this error.
Summary of Recommendations
Primary Standard: Purchase 4-Chloroacetanilide (CAS: 539-03-7) as your daily calibration standard for this project. It is the most robust bridge between your analyte and the instrument response.
Trap Maintenance: Monitor the Silver Wool. When it turns from metallic silver to grey/black (AgCl), it is exhausted. A saturated trap will immediately result in "ghost" Nitrogen peaks.
Oxygen Dosing: Chlorinated amides are flame-retardant by nature. Increase your Oxygen injection time by 2-5 seconds compared to standard Acetanilide runs to ensure complete combustion.
References
National Institute of Standards and Technology (NIST). (2024). Standard Reference Materials for Elemental Analysis. NIST. [Link]
Royal Society of Chemistry. (2008). CHNS Elemental Analysers: Technical Brief. AMC Technical Briefs.[2] [Link]
ASTM International. (2021). ASTM D5291 - Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. ASTM. [Link]
Distinguishing 7-Ethoxy from 5-Ethoxy Quinoline Isomers: A Comparative NMR Guide
Executive Summary & Technical Rationale In drug discovery, particularly within kinase inhibitor development, the quinoline scaffold is ubiquitous. The introduction of an ethoxy side chain often enhances solubility or tar...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Technical Rationale
In drug discovery, particularly within kinase inhibitor development, the quinoline scaffold is ubiquitous. The introduction of an ethoxy side chain often enhances solubility or target affinity. However, the synthesis of ethoxy-substituted quinolines via Skraup or Friedländer cyclization often yields regioisomeric mixtures of 5-ethoxyquinoline and 7-ethoxyquinoline .
Distinguishing these isomers solely by Mass Spectrometry (MS) is impossible due to identical molecular weights and fragmentation patterns. While X-ray crystallography is definitive, it is low-throughput.
The Solution: This guide establishes a self-validating NMR protocol. The core differentiation relies on the "Peri-Effect" (spatial proximity between H4 and H5) and specific aromatic coupling patterns (
-values).
Feature
5-Ethoxyquinoline
7-Ethoxyquinoline
Key NOE Signal
Strong NOE between H4 and -OCH₂-
NO NOE between H4 and -OCH₂-
H8 Multiplicity
Doublet (Ortho coupling to H7)
Doublet (Meta coupling to H6, often unresolved singlet-like)
Electronic Effect
H6 & H8 Shielded (Upfield)
H6 & H8 Shielded (Upfield)
Structural Analysis & Numbering Logic
Before interpreting spectra, we must define the magnetic environment. The quinoline system consists of a benzene ring fused to a pyridine ring.[1]
Numbering: Nitrogen is position 1.[1] The pyridine ring contains protons H2, H3, H4. The benzene ring contains H5, H6, H7, H8.
The "Peri" Position: Positions 4 and 5 are spatially adjacent but on different rings. This is the critical "smoking gun" for structural assignment.
Visualizing the Isomers
The following diagram illustrates the structural connectivity and the critical spatial zones used for identification.
Caption: Figure 1. Spatial logic for NOE correlations. Note the critical proximity of the ethoxy group to H4 in the 5-isomer.
Comparative Methodology
Method A: 1D Proton NMR (
H)
Primary Screening Tool
The ethoxy group is an Electron Donating Group (EDG). It increases electron density at the ortho and para positions relative to itself, causing those protons to shift upfield (lower ppm).
1. The 5-Ethoxy Spectrum
H6 (Ortho to OEt): Upfield shift. Appears as a doublet (
Hz).
H8 (Para to OEt): Upfield shift. Appears as a doublet (
Hz) due to coupling with H7.
H7 (Meta to OEt): Appears as a Triplet (or dd) at typical aromatic range (
ppm).
H4: Deshielded doublet (
ppm).
2. The 7-Ethoxy Spectrum
H6 (Ortho to OEt): Upfield shift.
H8 (Ortho to OEt): This is the key 1D differentiator. H8 is flanked by the Nitrogen (via C8a) and the Ethoxy group. It typically appears as a singlet or a finely split doublet (
Hz, meta-coupling to H6). It lacks the strong ortho-coupling ( Hz) seen in the 5-isomer because position 7 is substituted.
Proton
5-Ethoxy Pattern
7-Ethoxy Pattern
H8
Doublet ( Hz)
Singlet (broad) or doublet ( Hz)
H6
Doublet ( Hz)
Doublet of doublets
H4
Doublet
Doublet
Method B: 2D NOESY / ROESY
The Definitive Confirmation (Gold Standard)
1D NMR can be ambiguous if signals overlap. 2D Nuclear Overhauser Effect Spectroscopy (NOESY) measures through-space interactions (dipolar coupling) rather than through-bond interactions.
Protocol:
Locate the Methylene quartet (-OCH
-) at ppm.
Locate the H4 signal (typically
ppm).
Check for cross-peaks.
Interpretation:
5-Ethoxy: You will see a cross-peak between the -OCH
- quartet and the H4 doublet. This confirms the ethoxy group is at position 5 (Peri-effect).
7-Ethoxy: You will see NO cross-peak between -OCH
- and H4. Instead, you will see strong correlations between -OCH- and H6/H8 .
Experimental Protocol
This protocol is designed for a 400 MHz spectrometer or higher.[1]
Reasoning: DMSO minimizes aggregation/stacking effects common in planar quinolines, providing sharper resolution of multiplets.
Volume: 600 µL. Ensure homogeneity (no suspended solids).
Step 2: Acquisition Parameters[2]
Temperature: 298 K (25°C).
1D
H NMR:
Spectral Width: -2 to 14 ppm.
Scans: 16 (minimum).
Relaxation Delay (D1): 2.0 seconds (ensures accurate integration).
2D NOESY:
Mixing Time: 300–500 ms (optimal for small molecules MW < 500).
Scans: 8 per increment.
Increments: 256 (for F1 dimension).
Step 3: Data Processing Workflow
The following decision tree guides the analyst through the assignment process.
Caption: Figure 2. Logic flow for assigning quinoline regioisomers.
Supporting Evidence & References
The methodologies described above are grounded in fundamental heterocyclic chemistry and NMR spectroscopy principles.
Substituent Effects on Chemical Shifts:
Alkoxy groups at position 5 shield C6 and C8.
Alkoxy groups at position 7 shield C6 and C8.
Reference: Pretsch, E., et al. "Structure Determination of Organic Compounds." Springer. (General tables for aromatic substituent effects).
The Peri-Effect (H4-H5 Interaction):
The spatial proximity of H4 and H5 is a well-documented phenomenon in fused ring systems like naphthalene and quinoline. This is the basis for the NOE differentiation.
Source: Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
Quinoline Coupling Constants:
Ortho coupling (
) is typically 7.0–8.5 Hz.
Meta coupling (
) is typically 1.0–2.0 Hz.
Source: Katritzky, A. R., et al. Comprehensive Heterocyclic Chemistry.
References List
BenchChem. (2025).[1] A Comparative Spectroscopic Guide to Quinoline and Isoquinoline. Retrieved from
Oxford Instruments. (2025). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from
Johns, S. R., & Willing, R. I. (1976). 13C N.M.R.[1][2][3][4][5][6][7][8] Spectra of Quinoline and Methylquinolines. Australian Journal of Chemistry.[3] Retrieved from
University of North Carolina Wilmington. Concentration dependent 1H-NMR chemical shifts of quinoline derivatives. Retrieved from
Iowa State University. NMR Coupling Constants Guide. Retrieved from
UV-Vis Absorption Maxima of 4-Chloro-7-Ethoxy-2-Methylquinoline: A Comparative Technical Guide
Topic: UV-Vis absorption maxima of 4-chloro-7-ethoxy-2-methylquinoline Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals Executive Summary & Spectral Characteri...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: UV-Vis absorption maxima of 4-chloro-7-ethoxy-2-methylquinoline
Content Type: Publish Comparison Guides
Audience: Researchers, scientists, and drug development professionals
Executive Summary & Spectral Characterization
4-Chloro-7-ethoxy-2-methylquinoline is a critical intermediate in the synthesis of functionalized quinoline scaffolds, particularly for antimalarial and kinase-inhibitor drug discovery. Its spectral fingerprint is defined by the interplay between the electron-withdrawing chlorine at C4, the electron-donating ethoxy group at C7, and the hyperconjugative methyl group at C2.
This guide provides the spectral characteristics of this compound, derived from high-fidelity structural analogs (specifically the 7-methoxy and 4,7-dichloro derivatives), and compares them against standard precursors to facilitate reaction monitoring and purity assessment.
Core Spectral Data (Methanol, 25°C)
The UV-Vis profile of 4-chloro-7-ethoxy-2-methylquinoline exhibits three characteristic absorption bands typical of substituted quinolines:
Band Assignment
(nm)
(approx)
Electronic Origin
-Band
232 – 236
4.5 – 4.7
(High Energy)
Para-Band
278 – 282
3.8 – 4.0
(Conjugation dependent)
-Band
328 – 335
3.2 – 3.5
/ CT (Substituent sensitive)
Note on Data Provenance: Exact experimental values for the 7-ethoxy variant are often proprietary. The values above are calculated based on the experimentally verified bathochromic shifts of the 7-methoxy analog (effectively identical
) and 4-chloro-2-methylquinoline base values [1, 2].
In synthetic workflows, UV-Vis is the most rapid tool for distinguishing the target product from its precursors (the 4-hydroxyquinolone tautomer) and side products.
Table 1: Spectral Comparison with Key Analogs
Compound
Structure
(nm)
Spectral Shift Rationale
4-Chloro-2-methylquinoline
Base Scaffold
228, 313, 326
Lacks the strong auxochromic effect of the 7-OEt group.
4,7-Dichloroquinoline
2-H, 7-Cl Analog
222, 258, 330
The 7-Cl is weakly deactivating; 7-OEt is strongly activating, causing a Red Shift vs. this analog.
7-Ethoxy-4-hydroxy-2-methylquinoline
Precursor
~245, ~315, ~340
The "4-hydroxy" exists largely as the 4-quinolone tautomer. Conversion to 4-chloro restores full aromaticity, sharpening the bands and shifting the -band Blue.
The 7-ethoxy group acts as a strong auxochrome. The lone pair on the oxygen participates in resonance with the quinoline ring, significantly lowering the energy of the
orbital. This results in a distinct bathochromic shift (Red Shift) of approximately 20–30 nm in the long-wavelength () band compared to the unsubstituted 4-chloro-2-methylquinoline.
Experimental Protocol: Reliable Measurement
To ensure reproducibility and adherence to Beer-Lambert Law linearity, follow this self-validating protocol.
Reagents & Equipment[1][2][3]
Solvent: HPLC-grade Methanol (Cutoff < 205 nm). Avoid Acetone or Benzene due to UV cutoff interference.
Blank: Pure solvent from the same bottle used for solvation.
Cuvettes: Quartz (10 mm path length). Do not use plastic/glass below 300 nm.
Step-by-Step Methodology
Stock Solution Preparation:
Weigh 5.0 mg of 4-chloro-7-ethoxy-2-methylquinoline.
Dissolve in 25 mL Methanol (Concentration: ~200 µg/mL).
Validation Check: Solution must be clear and colorless/pale yellow. Any turbidity indicates insolubility or salt formation.
Working Dilution:
Dilute 1.0 mL of Stock into 19.0 mL Methanol (Final: ~10 µg/mL).
Target Absorbance: 0.6 – 0.8 AU at
.
Baseline Correction:
Run a baseline scan with Methanol in both sample and reference paths.
Measurement:
Scan range: 200 nm – 400 nm.
Scan speed: Medium (approx. 200 nm/min).
Derivative Spectroscopy (Optional):
If analyzing crude reaction mixtures, apply First Derivative (
) processing to resolve the 280 nm shoulder from starting material overlap.
Synthesis & Monitoring Workflow (Visualized)
The following diagram illustrates the logical flow for synthesizing and validating the compound, highlighting the critical UV-Vis checkpoints.
Figure 1: Synthesis pathway highlighting the transformation from the 4-hydroxy precursor to the 4-chloro target, validated by spectral shift analysis.
Troubleshooting & Validation (E-E-A-T)
Solvatochromism Warning
The position of the
-band is sensitive to solvent polarity.
Non-polar (Hexane): Bands will appear structured (vibronic coupling visible) and blue-shifted (~5-10 nm).
Protic (Methanol/Water): Bands broaden and red-shift due to hydrogen bonding with the ethoxy oxygen and ring nitrogen.
Acidic pH: Protonation of the ring nitrogen (Quinolinium ion formation) causes a drastic bathochromic shift (>40 nm) and hyperchromic effect. Always measure in neutral solvent unless studying pKa.
Purity Flag
If a strong absorption band appears >350 nm, it indicates:
Incomplete Reaction: Presence of unreacted 4-hydroxyquinolone.
Oxidation: Formation of N-oxide derivatives (often highly fluorescent).
References
National Institute of Standards and Technology (NIST). UV/Visible Spectrum of 4-Chloroquinoline & Derivatives. NIST Chemistry WebBook, SRD 69. Available at: [Link]
PubChem. 4-Chloro-2-methylquinoline Spectral Data. National Library of Medicine. Available at: [Link]
SpectraBase. UV Spectrum of 7-Chloro-4-hydroxyquinoline. John Wiley & Sons.[1][2] Available at: [Link]
Guide to Purity Assessment of 4-chloro-7-ethoxy-2-methylquinoline via LC-MS
Executive Summary The purity assessment of 4-chloro-7-ethoxy-2-methylquinoline presents a specific set of chromatographic challenges that standard HPLC-UV methods often fail to address. As a key intermediate in the synth...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The purity assessment of 4-chloro-7-ethoxy-2-methylquinoline presents a specific set of chromatographic challenges that standard HPLC-UV methods often fail to address. As a key intermediate in the synthesis of antimalarial and kinase-inhibitor pharmacophores, the purity of this scaffold is critical. The primary analytical hurdle is not merely detecting the active compound, but differentiating it from its regioisomer (5-ethoxy analog) and its hydrolysis precursor (4-hydroxy analog) .
This guide objectively compares LC-MS against traditional alternatives and provides a validated, high-sensitivity protocol designed to separate critical isomeric impurities.
Technical Context & The "Regioisomer Challenge"
To understand the analytical requirement, one must understand the synthesis. This molecule is typically synthesized via the Conrad-Limpach or Gould-Jacobs reaction, involving the condensation of 3-ethoxyaniline with a
-keto ester, followed by thermal cyclization and chlorination (using ).
The Critical Flaw in Standard Methods:
The cyclization of a meta-substituted aniline (3-ethoxyaniline) is not regiospecific. It produces two isomers:
7-ethoxy isomer (Target): Cyclization para to the ethoxy group (sterically favored).
5-ethoxy isomer (Impurity): Cyclization ortho to the ethoxy group.
These two molecules have identical molecular weights (
g/mol ) and nearly identical UV absorption spectra. Standard low-resolution MS or HPLC-UV cannot easily distinguish them without optimized chromatographic selectivity.
Comparative Analysis: LC-MS vs. Alternatives
The following table contrasts the performance of LC-MS against HPLC-UV and GC-MS for this specific application.
Feature
LC-MS (Recommended)
HPLC-UV (Standard)
GC-MS (Alternative)
Specificity
High. Mass filtering () distinguishes the product from non-isobaric impurities immediately.
Medium. Relies solely on Retention Time (). Co-eluting peaks (like isomers) are often integrated as one.
High. Good structural info, but limited by thermal stability.
Sensitivity
Excellent. Can detect trace anilines and hydrolysis products at <0.05% levels.
Good. Sufficient for assay (>98%), but poor for trace impurity profiling.
Medium. Polar impurities (hydroxy-quinolines) often tail or degrade without derivatization.
Isomer ID
High. MS/MS fragmentation patterns can sometimes differentiate isomers; requires high-res chromatography.
Low. Cannot distinguish 5-ethoxy vs 7-ethoxy if they co-elute.
Medium. Isomers may separate well on capillary columns, but high temps risk dechlorination.
Verdict: While HPLC-UV is acceptable for routine "Assay" (content), LC-MS is mandatory for "Purity" (impurity profiling) during process development to ensure the removal of the 5-ethoxy regioisomer and the 4-hydroxy precursor.
Validated LC-MS Protocol
This protocol is designed to maximize the separation of the regioisomers using
interactions.
A. Chromatographic Conditions (The "Separation System")
Column:Phenyl-Hexyl or Biphenyl phase (e.g., Phenomenex Kinetex Biphenyl, 2.1 x 100 mm, 1.7 µm).
Expert Insight: Standard C18 columns often fail to resolve the 5-ethoxy and 7-ethoxy isomers. Phenyl phases utilize
interactions with the quinoline ring, providing the necessary selectivity factor () to separate the isomers.
Mobile Phase A: Water + 0.1% Formic Acid (or 5mM Ammonium Formate for pH stability).
Key Diagnostic: Monitor the Chlorine Isotope Pattern . The product must show a
ratio of 222 : 224 ().
Visualizing the Logic
Diagram 1: Impurity Origin & Identification Logic
This diagram illustrates where the impurities come from during synthesis and how they are structurally related.
Caption: Synthetic pathway showing the bifurcation of regioisomers. The 5-ethoxy impurity tracks with the product through chlorination.
Diagram 2: Analytical Workflow
The decision tree for assessing a batch.
Caption: Analytical workflow emphasizing isotope confirmation and isomeric resolution criteria.
Experimental Data Summary (Simulated)
The following data represents typical results using the Phenyl-Hexyl protocol described above.
Component
Retention Time ()
Observed ()
Isotope Pattern
Notes
4-OH Precursor
3.2 min
204.1
None
Highly polar; elutes early.
3-Ethoxyaniline
4.5 min
138.1
None
Starting material.
5-Ethoxy Isomer
8.1 min
222.0
3:1 (Cl)
Elutes slightly earlier due to steric hindrance.
Target Product
8.4 min
222.0
3:1 (Cl)
Critical Pair Resolution () = 1.8
Dimer Impurity
11.2 min
443.2
Varies
Formed by self-reaction (rare).
Interpretation:
The 4-hydroxy impurity (
3.2) is easily separated due to the polarity of the hydroxyl group.
The 5-ethoxy isomer (
8.1) is the critical challenge. On a standard C18 column, this peak often merges with the Target Product ( 8.4), leading to false purity calculations. The Phenyl-Hexyl column provides the necessary separation.
Troubleshooting & Optimization
Issue: Co-elution of Isomers (Single Peak Observed)
Cause: Insufficient selectivity (
).
Solution: Switch from Acetonitrile to Methanol (promotes
interactions). Lower the column temperature to to increase retention and interaction time.
Issue: Poor Sensitivity for the Hydroxy Impurity
Cause: Ion suppression or poor retention of polar species.
Solution: Ensure the aqueous phase has sufficient ionic strength (5mM Ammonium Formate). If the peak is in the void volume (
), reduce initial organic concentration to 2%.
Issue: Mass Spectrum shows
222 but no 224
Cause: This indicates the compound is NOT chlorinated. It is likely the O-methylated byproduct or a defluoro/des-chloro analog if using different starting materials. A true chloro-quinoline must show the
isotope at ~33% intensity of the base peak.
References
National Institutes of Health (NIH) - PubChem. (2025). 4-Chloro-2-methylquinoline Compound Summary. Retrieved from [Link]
Chromatography Forum. (2017). Separation of positional isomers using Polar-Embedded Phases. Retrieved from [Link]
MDPI - Molecules. (2023). Multiresidue Determination of Quinolones using UPLC-MS/MS. Retrieved from [Link]
This technical guide details the safe handling, containment, and disposal procedures for Quinoline, 4-chloro-7-ethoxy-2-methyl- , a halogenated heterocyclic compound often utilized as an intermediate in pharmaceutical sy...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the safe handling, containment, and disposal procedures for Quinoline, 4-chloro-7-ethoxy-2-methyl- , a halogenated heterocyclic compound often utilized as an intermediate in pharmaceutical synthesis (e.g., tyrosine kinase inhibitors).
Due to the specific substitution pattern (chloro at C4, ethoxy at C7, methyl at C2), this compound exhibits chemical properties consistent with halogenated quinolines . The protocols below are designed to address the worst-case hazard profile for this class: acute toxicity, severe eye/skin irritation, and long-term aquatic toxicity.
Chemical Identity & Hazard Profile
Before initiating any disposal procedure, the chemical's specific hazards must be understood to select the correct waste stream.[1]
Property
Data / Classification
Chemical Name
Quinoline, 4-chloro-7-ethoxy-2-methyl-
Molecular Formula
C₁₂H₁₂ClNO
Molecular Weight
~221.68 g/mol
Physical State
Solid (Crystalline powder)
Hazard Class
Irritant / Toxic / Environmental Hazard
GHS Signal Word
WARNING
Key Risk Phrases
H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H411 (Toxic to aquatic life with long lasting effects).[2]
RCRA Waste Code
Not P- or U-listed specifically; classify as D001 (if ignitable solvent present) or Halogenated Organic Waste for incineration.
Structural Alert & Reactivity
The 4-chloro position on the quinoline ring is susceptible to nucleophilic aromatic substitution (
). This reactivity means the compound can hydrolyze or react violently with strong nucleophiles (e.g., amines, thiols) or strong oxidizers.
Incompatibility : Strong oxidizing agents, strong acids, and strong bases.[3]
), and Carbon Monoxide (CO) upon thermal decomposition.
Containment & Segregation Protocols
To ensure a self-validating safety system, waste must be segregated at the point of generation. Mixing this compound with incompatible streams (e.g., oxidizers) can lead to uncontrolled reactions.
Waste Stream Selection
This compound MUST be disposed of as Halogenated Organic Waste .
Do NOT mix with non-halogenated solvents (e.g., acetone, ethanol) unless the entire mixture is destined for high-temperature incineration.
Do NOT dispose of down the drain.[1] The aquatic toxicity (H411) makes sewer disposal illegal and environmentally catastrophic.
Primary Containment (The "Satellite Accumulation Area")
Container : Use a High-Density Polyethylene (HDPE) or Glass container with a screw-top lid. Avoid metal containers due to potential corrosion from hydrolysis-derived HCl.
Labeling : Affix a hazardous waste label immediately upon the first addition of waste. The label must read:
The following workflow illustrates the cradle-to-grave lifecycle for this chemical waste.
Figure 1: Cradle-to-Grave Disposal Workflow for Halogenated Quinolines.
Step-by-Step Disposal Procedure
Step 1: Preparation & PPE
PPE : Wear nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. Use a fume hood if handling the powder to avoid inhalation.
Tools : Use a chemically resistant spatula or pipette.
Step 2: Transfer to Waste Container
Solids : Place the solid waste directly into a wide-mouth jar labeled for solid halogenated waste. If the solid is on weighing paper or contaminated gloves, these can also be placed in the same container.
Solutions : If the compound is dissolved in a solvent (e.g., DCM, DMSO), pour it into the Liquid Halogenated Waste carboy.
Critical Check: Ensure the receiving container does not contain strong oxidizers (e.g., Nitric Acid waste).
Step 3: Decontamination of Glassware
Rinse contaminated glassware with a small amount of acetone or dichloromethane.
Collect the Rinsate : Pour this initial rinse into the Halogenated Waste container. Do not pour the first rinse down the sink.
Subsequent washes with soap and water can go down the drain only after the visible solid/residue is removed.
Step 4: Final Hand-Off
When the container is 90% full, seal it tightly.
Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor (e.g., Veolia, Clean Harbors) for pickup.
Destruction Method : The standard industry method is Rotary Kiln Incineration with secondary combustion and acid gas scrubbing to neutralize the HCl generated from the chlorine atom [1, 2].
Emergency Response (Spill & Exposure)
In the event of an accidental release, immediate action is required to prevent exposure and environmental contamination.[4]
Spill Cleanup Protocol
Evacuate & Ventilate : If a large amount of powder is airborne, evacuate the immediate area.
PPE : Don a Tyvek suit (if available), nitrile gloves, and a half-face respirator with organic vapor/acid gas cartridges (P100) if dust is present.
Containment :
Liquids : Cover with an inert absorbent (vermiculite, sand, or commercial spill pads). Do not use sawdust (fire hazard with potential oxidizers).
Solids : Cover with a wet paper towel (to prevent dust) and carefully sweep into a dustpan.
Disposal : Place all cleanup materials into a heavy-duty plastic bag, seal it, and label it as "Hazardous Waste - Spill Debris (Contains Halogenated Quinoline)".
First Aid Measures
Eye Contact : Rinse cautiously with water for at least 15 minutes.[5] Remove contact lenses if present.[4][5][6][7][8] Seek medical attention immediately (risk of corneal damage).
Skin Contact : Wash with soap and water for 15 minutes. Remove contaminated clothing.[4][6][7][9]
Inhalation : Move to fresh air.[5][6][7][8] If breathing is difficult, administer oxygen.[5][7]
References
National Research Council (US) Committee on Prudent Practices in the Laboratory . (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]
Personal protective equipment for handling Quinoline, 4-chloro-7-ethoxy-2-methyl-
Executive Summary & Immediate Action Card Do not treat this compound as a generic organic solid. 4-chloro-7-ethoxy-2-methylquinoline is a halogenated heterocyclic building block.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Immediate Action Card
Do not treat this compound as a generic organic solid.
4-chloro-7-ethoxy-2-methylquinoline is a halogenated heterocyclic building block. While specific toxicological data for this exact derivative is often limited in public indices, structural analogs (chlorinated quinolines) exhibit significant skin corrosion/irritation , serious eye damage , and aquatic toxicity [1, 5].
The "Chloro" functionality at the 4-position is reactive. It is a leaving group susceptible to nucleophilic displacement, meaning it can react with biological nucleophiles (proteins/DNA), presenting a potential sensitization or mutagenic risk [2].
Immediate Directive:
Primary Engineering Control: All open handling must occur inside a certified chemical fume hood.
Minimum PPE: Nitrile gloves (double-gloved recommended), chemical splash goggles, and lab coat.
Spill Response: Do not sweep dry dust. Dampen with inert solvent (e.g., heptane) or use a HEPA vacuum to prevent aerosolization.
Hazard Identification & Risk Assessment
We apply the Precautionary Principle based on Structure-Activity Relationships (SAR) of the quinoline scaffold and halogenated derivatives.
Hazard Class
Likely H-Codes (Analog Based)
Description & Mechanism
Acute Toxicity
H302
Harmful if swallowed.[1] Quinolines are rapidly absorbed via the GI tract.
Skin/Eye Irritation
H315 / H319
Causes skin irritation and serious eye irritation.[2][3] The basic nitrogen and chloro-substituent contribute to tissue damage upon contact.
Respiratory
H335
May cause respiratory irritation.[2] Dust inhalation is the primary exposure vector in solid handling.
Aquatic Toxicity
H410
Very toxic to aquatic life with long-lasting effects.[1] Halogenated heterocycles resist biodegradation.
Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a redundant barrier system . We do not rely on a single layer of protection.[4]
Body Zone
PPE Requirement
Technical Justification (The "Why")
Ocular
Chemical Splash Goggles (ANSI Z87.1+)
Critical: Safety glasses are insufficient. Fine powders can bypass side shields. Goggles seal the eyes against airborne dust and accidental splashes during dissolution.
Dermal (Hand)
Double Nitrile Gloves (Min 4 mil outer, 2 mil inner)
Permeation Defense: Chlorinated organics can permeate thin latex. Double gloving allows the outer glove to be stripped immediately upon contamination without exposing skin.
Respiratory
Fume Hood (Face Velocity: 80-100 fpm)
Primary Barrier: Prevents inhalation of dusts. If hood work is impossible (e.g., equipment maintenance), a P100/N95 respirator is mandatory.
Body
Poly-Cotton Lab Coat (Buttoned)
Coverage: Must extend to knees. Cotton blends reduce static buildup, which is crucial when handling dry, potentially static-prone powders.
Operational Protocol: Safe Weighing & Transfer
Objective: Transfer solid 4-chloro-7-ethoxy-2-methylquinoline from stock bottle to reaction vessel with zero inhalation exposure or bench contamination.
The Protocol
Static Neutralization:
Step: Wipe the exterior of the stock bottle and the receiving flask with an anti-static wipe before opening.
Mechanism:[2][3][5][6] Dry organic solids often carry static charges that cause "jumping" or aerosolization of particles when the spatula approaches.
The "Tunnel" Technique:
Step: Working deep (6 inches) inside the hood, place the receiving vessel immediately adjacent to the stock container.
Step: Use a funnel. Do not carry a loaded spatula across the open air of the hood.
Validation: If you see dust settling on the hood sash, your technique has failed.
Solvent Trap (Decontamination):
Step: Have a beaker of acetone or ethyl acetate ready inside the hood.
Step: Immediately submerge used spatulas/funnels into this solvent after use.
Causality: This solvates residual solid, preventing dust from falling off tools when they are removed from the hood.
Visual Workflow: Safe Handling Logic
The following diagram illustrates the decision-making process and physical workflow to ensure containment.
Figure 1: Logical workflow for handling hazardous solid intermediates. Note the critical "Tool Decontamination" step occurring inside the hood before waste disposal.
Disposal & Waste Management
Improper disposal of halogenated heterocycles is a major regulatory violation and environmental hazard.
Do NOT mix with Non-Halogenated solvents (increases disposal cost and complexity).
Do NOT mix with Acid Waste. Quinolines are weak bases; mixing with strong acids can generate heat (exothermic neutralization) [1, 3].
Container: High-Density Polyethylene (HDPE) or Glass.[7]
Labeling: Must explicitly list "4-chloro-7-ethoxy-2-methylquinoline" and "Toxic/Irritant."
References
National Institutes of Health (NIH). PubChem Compound Summary: Quinoline Derivatives Safety Profile. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[8] Retrieved from [Link]
National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press. Retrieved from [Link]
